HTS01037

Core Science & Biosynthesis

HTS01037 as a FABP4 Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of HTS01037, a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4). FABP4, also known as adipocyte FABP (A-FABP) or aP2, is a key protein in lipid metabolism and inflammatory pathways, making it a significant target for therapeutic intervention in metabolic diseases and cancer.[1] HTS01037 has been identified as a potent ligand of FABP4, demonstrating efficacy in various preclinical models.[2] This document summarizes the available quantitative data, details key experimental protocols, and visualizes the relevant biological pathways and experimental workflows.

Introduction to FABP4

Fatty acid binding proteins (FABPs) are a family of small, intracellular lipid-binding proteins that facilitate the transport and trafficking of fatty acids and other lipophilic molecules.[2][3] FABP4 is predominantly expressed in adipocytes and macrophages, where it plays a crucial role in fatty acid storage, lipolysis, and inflammation.[4][1][5] Dysregulation of FABP4 has been linked to obesity, insulin (B600854) resistance, type 2 diabetes, atherosclerosis, and cancer.[4][6][7] As a result, the development of small molecule inhibitors of FABP4, such as HTS01037, is an active area of research.[1]

HTS01037: Mechanism of Action

HTS01037 functions as a competitive inhibitor of FABP4.[8] It binds to the fatty acid-binding pocket within the interior of the protein, thereby preventing the binding of endogenous fatty acids.[2] Beyond simple competitive inhibition, HTS01037 also acts as an antagonist of the protein-protein interactions mediated by FABP4.[2] A key interaction that is disrupted is the one between FABP4 and Hormone-Sensitive Lipase (HSL), which is crucial for the regulation of lipolysis in adipocytes.[2] Importantly, HTS01037 does not appear to activate the peroxisome proliferator-activated receptor gamma (PPARγ).[8][2]

Quantitative Data

The inhibitory activity and selectivity of HTS01037 have been characterized using various biochemical and cell-based assays. The following tables summarize the key quantitative data available for HTS01037.

Table 1: Binding Affinity of HTS01037 for FABP Isoforms

FABP Isoform	Apparent Ki (μM)
FABP4 (AFABP/aP2)	0.67 ± 0.18
FABP5 (EFABP)	~3.4
FABP3 (HFABP)	~9.1

Data compiled from multiple sources. The Ki for FABP4 is consistently reported as 0.67 μM.[8][2][5] The affinities for FABP3 and FABP5 are approximately 5- to 15-fold lower than for FABP4.[2][5]

Table 2: In Vitro Efficacy of HTS01037

Cell Line	Assay	Effect
3T3-L1 Adipocytes	Lipolysis Assay	Inhibition of lipolysis
Cultured Macrophages	LPS-stimulated Inflammation	Reduction of inflammation
KPC (mouse PDAC)	Cell Viability	Suppression of FABP4-induced viability
Human PDAC cell lines	Cell Viability	Suppression of FABP4-induced viability

PDAC: Pancreatic Ductal Adenocarcinoma. Data from multiple studies demonstrate the cellular effects of HTS01037.[8][2][5][6]

Table 3: In Vivo Efficacy of HTS01037 in Pancreatic Cancer Models

Model	Treatment	Outcome
Syngeneic KPC subcutaneous tumors	1.5 or 5 mg/kg HTS01037 (i.p.)	Significant suppression of tumor growth at 5 mg/kg
Human xenograft tumors	HTS01037	Inhibition of tumor growth
Orthotopic PDAC model	HTS01037	Significant suppression of tumor growth, improved distant metastases and survival
Liver metastasis mouse model	HTS01037	Attenuated development and growth of liver metastases

KPC: Murine pancreatic cancer cell line. i.p.: intraperitoneal. These studies highlight the anti-cancer potential of HTS01037 in vivo.[6][9][10]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize HTS01037.

Ligand Binding Assay (1,8-ANS Displacement)

This assay is used to determine the binding affinity of a ligand to a FABP by measuring the displacement of a fluorescent probe.

Protocol:

• Reagents:

  • Recombinant FABP protein

  • 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS) fluorescent probe

  • HTS01037 (or other test compound)

  • Assay Buffer: 25 mM Tris-HCl, pH 7.4

• Procedure:

  • Prepare a 5 μM solution of 1,8-ANS in the assay buffer.

  • Titrate the recombinant FABP protein into the 1,8-ANS solution.

  • Measure the fluorescence enhancement using a fluorescence spectrophotometer (e.g., Perkin Elmer 650-10S) with excitation and emission wavelengths set appropriately for 1,8-ANS (typically around 350 nm for excitation and 480 nm for emission).

  • To determine the Ki of HTS01037, perform a competitive displacement experiment. Incubate a fixed concentration of FABP and 1,8-ANS with varying concentrations of HTS01037.

  • Measure the decrease in fluorescence as HTS01037 displaces 1,8-ANS from the FABP binding pocket.

• Data Analysis:

  • The apparent Ki is calculated using non-linear regression analysis of the competition binding data using software such as PRISM.[8]

Adipocyte Lipolysis Assay

This assay measures the effect of HTS01037 on the breakdown of triglycerides (lipolysis) in adipocytes.

Protocol:

• Cell Culture:

  • Culture 3T3-L1 preadipocytes and differentiate them into mature adipocytes.

• Procedure:

  • Pre-treat the differentiated 3T3-L1 adipocytes with varying concentrations of HTS01037 or vehicle control for a specified period (e.g., 10 µM for a set time).

  • Stimulate lipolysis using an agent such as isoproterenol (B85558) (a β-adrenergic agonist).

  • Collect the culture medium after the stimulation period.

  • Measure the amount of glycerol (B35011) released into the medium as an indicator of lipolysis. This can be done using a commercial glycerol assay kit.

• Data Analysis:

  • Compare the glycerol release in HTS01037-treated cells to vehicle-treated cells to determine the extent of lipolysis inhibition.

Macrophage Inflammation Assay

This assay assesses the anti-inflammatory effects of HTS01037 in macrophages.

Protocol:

• Cell Culture:

  • Culture a suitable macrophage cell line (e.g., THP-1 differentiated into macrophages) or primary macrophages.

• Procedure:

  • Pre-treat the macrophages with HTS01037 or vehicle control.

  • Stimulate an inflammatory response by adding lipopolysaccharide (LPS).

  • After incubation, collect the cell culture supernatant.

  • Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis:

  • Quantify the reduction in cytokine secretion in HTS01037-treated cells compared to LPS-stimulated, vehicle-treated cells.

In Vivo Tumor Growth Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of HTS01037 in a mouse model.

Protocol:

• Animal Model:

  • Use an appropriate mouse strain (e.g., C57BL/6J for syngeneic models).

• Procedure:

  • Inject cancer cells (e.g., KPC cells) subcutaneously into the flank of the mice to establish tumors.

  • Once tumors are established and have reached a certain size, randomize the mice into treatment and control groups.

  • Administer HTS01037 (e.g., 1.5 or 5 mg/kg) or vehicle (e.g., PBS) to the respective groups via a suitable route (e.g., intraperitoneal injection) at specified intervals.[6][10]

  • Monitor tumor growth by measuring tumor volume (e.g., using calipers) at regular intervals.

• Data Analysis:

  • Compare the tumor growth curves between the HTS01037-treated groups and the control group to determine the anti-tumor effect.[6][10]

Signaling Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways involving FABP4, the experimental workflow for a binding assay, and the logical relationships of HTS01037's effects.

Caption: Simplified FABP4 signaling in adipocytes and macrophages.

Caption: Workflow for a competitive fluorescence displacement assay.

Caption: Logical flow of HTS01037's mechanism and effects.

References

• 1. Adipocyte fatty acid binding protein 4 (FABP4) inhibitors. An update from 2017 to early 2022 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Fatty Acid-Binding Protein 4 (FABP4): Pathophysiological Insights and Potent Clinical Biomarker of Metabolic and Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FABP4 fatty acid binding protein 4 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

HTS01037: A Technical Guide for Researchers in Drug Development

An In-depth Review of the Fatty Acid Binding Protein Inhibitor HTS01037 and its Applications in Metabolic Disease, Inflammation, and Oncology Research.

This technical guide provides a comprehensive overview of the small molecule inhibitor HTS01037 for researchers, scientists, and drug development professionals. HTS01037 is a valuable tool for investigating the roles of Fatty Acid Binding Proteins (FABPs) in various pathological processes.

Core Mechanism and Selectivity

HTS01037 is a competitive antagonist of protein-protein interactions mediated by the adipocyte fatty acid-binding protein (AFABP), also known as aP2 or FABP4.[1][2] It functions as a high-affinity ligand for AFABP/aP2, with an apparent inhibition constant (Ki) of 0.67 μM.[1][2] While it displays some selectivity for AFABP/aP2, at higher concentrations, HTS01037 can act as a pan-specific FABP inhibitor, binding to other FABP family members, albeit with reduced affinities.[2][3] The X-ray crystal structure of HTS01037 bound to AFABP/aP2 reveals that it occupies the lipid-binding cavity in a manner structurally analogous to a long-chain fatty acid.[2]

Key Research Applications

HTS01037 has been utilized in a range of in vitro and in vivo studies to probe the functions of FABPs in various disease models. Its primary applications fall into three main categories:

• Metabolic Diseases: HTS01037 mimics the phenotype of AFABP/aP2 knockout mice, which exhibit improved insulin (B600854) sensitivity and protection from atherosclerosis.[2] It has been shown to inhibit lipolysis in 3T3-L1 adipocytes.[1][2][3]

• Inflammation: The inhibitor reduces lipopolysaccharide (LPS)-stimulated inflammation in cultured macrophages.[1][2][3] This is achieved, in part, by attenuating NF-κB signaling, leading to decreased expression of inducible nitric oxide synthase (iNOS) and reduced secretion of inflammatory cytokines like IL-6, TNFα, and MCP-1/CCL2.[1][2]

• Oncology: Recent research has highlighted the potential of HTS01037 in cancer therapy, particularly for pancreatic ductal adenocarcinoma (PDAC).[4][5][6] It has been shown to suppress PDAC cell viability, inhibit tumor growth and metastasis in mouse models, and enhance the efficacy of chemotherapy agents like gemcitabine.[4][5][6] The anti-cancer effects are associated with the downregulation of pathways involved in epithelial-mesenchymal transition (EMT) and cancer stemness.[4][5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for HTS01037 in the literature.

Parameter	Value	Target	Reference
Binding Affinity (Ki)	0.67 ± 0.18 μM	AFABP/aP2 (FABP4)	[2]
3.4 µM	FABP5	[3][7]
9.1 µM	FABP3	[3][7]
Inhibitory Concentration (IC50)	25.6 µM	KPC (mouse PDAC) cells	[4]

Signaling Pathways and Experimental Workflows

HTS01037 in Macrophage Inflammation

HTS01037 has been shown to modulate inflammatory responses in macrophages by inhibiting AFABP/aP2, which in turn affects downstream signaling pathways.

Caption: HTS01037 inhibits AFABP/aP2, attenuating LPS-induced NF-κB signaling in macrophages.

HTS01037 in Pancreatic Cancer Progression

In the context of pancreatic cancer, HTS01037 has been demonstrated to interfere with FABP4-mediated signaling that promotes cancer cell aggressiveness.

Caption: HTS01037 inhibits FABP4, suppressing ZEB1-mediated EMT and cancer stemness in PDAC.

General Experimental Workflow for In Vitro Studies

The following diagram illustrates a typical workflow for assessing the in vitro effects of HTS01037 on cultured cells.

Caption: A generalized workflow for in vitro experiments using HTS01037.

Experimental Protocols

Ligand Binding Assay

Objective: To determine the binding affinity of HTS01037 to FABPs.

Methodology:

• A fluorescent ligand, 1-anilinonaphthalene 8-sulfonic acid (1,8-ANS), is utilized.

• 1,8-ANS is dissolved in absolute ethanol (B145695) and then diluted in 25 mM Tris-HCl (pH 7.4) to a final concentration of 5 μM.

• The purified FABP protein is titrated into the 1,8-ANS solution.

• Fluorescence enhancement is measured using a fluorescence spectrophotometer.

• To determine the Ki of HTS01037, the displacement of 1,8-ANS by the inhibitor is measured.

• Quantitative analysis of ligand binding is performed using non-linear regression software (e.g., PRISM).[1]

Cell-Based Lipolysis Assay

Objective: To assess the effect of HTS01037 on lipolysis in adipocytes.

Methodology:

• 3T3-L1 adipocytes are cultured to maturity.

• The cells are pre-treated with HTS01037 or a vehicle control for a specified period (e.g., 3 hours).

• Lipolysis is stimulated with an agent such as forskolin.

• The amount of fatty acids released into the culture medium is quantified.

• The reduction in fatty acid efflux in HTS01037-treated cells compared to control cells indicates inhibition of lipolysis.[2]

Macrophage Inflammation Assay

Objective: To evaluate the anti-inflammatory effects of HTS01037.

Methodology:

• Wild-type macrophage cells are cultured.

• The cells are pre-treated with HTS01037.

• Inflammation is stimulated with lipopolysaccharide (LPS).

• The production and secretion of inflammatory cytokines (e.g., IL-6, TNFα, MCP-1/CCL2) into the culture medium are quantified using methods like ELISA.

• A significant reduction in cytokine levels in HTS01037-treated cells compared to LPS-stimulated control cells indicates an anti-inflammatory effect.[2]

In Vivo Tumor Growth Study

Objective: To determine the effect of HTS01037 on tumor growth in a mouse model.

Methodology:

• Syngeneic tumor mouse models are established by subcutaneously injecting cancer cells (e.g., KPC cells) into mice (e.g., C57BL/6J).

• Once tumors reach a specified volume, the mice are randomized into treatment and control groups.

• HTS01037 is administered to the treatment group, typically via intraperitoneal injection, at specified doses (e.g., 1.5 mg/kg or 5 mg/kg). The control group receives a vehicle control (e.g., PBS).

• Tumor growth is monitored and measured regularly over a set period (e.g., 11 days).

• At the end of the study, tumors may be excised for further analysis, such as immunohistochemistry for markers of apoptosis or EMT.[4][5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Guide: HTS01037 Binding Affinity and Mechanism of Action on Adipocyte Fatty Acid-Binding Protein (AFABP/aP2)

For: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the small molecule inhibitor HTS01037, focusing on its binding characteristics with Adipocyte Fatty Acid-Binding Protein (AFABP, also known as aP2 or FABP4) and its subsequent effects on cellular signaling pathways.

Quantitative Binding Affinity Data

HTS01037 is a competitive antagonist that binds to the lipid-binding cavity of AFABP/aP2, functioning as a high-affinity ligand.[1][2] Its binding affinity has been quantified through competitive displacement assays. The inhibitor constant (Kᵢ) represents the concentration of the inhibitor required to occupy 50% of the target protein's binding sites in the absence of the natural ligand.

The selectivity of HTS01037 for AFABP/aP2 over other members of the Fatty Acid-Binding Protein (FABP) family is a critical aspect of its pharmacological profile. While it shows a preference for AFABP/aP2, it can act as a pan-specific FABP inhibitor at higher concentrations.[3]

Table 1: HTS01037 Binding Affinity and Selectivity

Target Protein	Binding Constant (Kᵢ)	Reference
AFABP/aP2 (FABP4)	0.67 ± 0.18 µM	[1][3][4][5]
Heart FABP (FABP3)	9.1 µM	[6]

| Epithelial FABP (FABP5) | 3.4 µM |[6] |

Experimental Protocol: Fluorescence Displacement Assay

The binding affinity of HTS01037 for AFABP/aP2 is determined using a competitive fluorescence displacement assay. This method relies on the displacement of a fluorescent probe, 1-anilinonaphthalene 8-sulfonic acid (1,8-ANS), from the binding cavity of AFABP/aP2 by the inhibitor.[1] The fluorescence of 1,8-ANS is significantly enhanced when it is bound within the hydrophobic pocket of the protein compared to when it is free in an aqueous solution.

Materials and Reagents

• Recombinant human AFABP/aP2 protein

• HTS01037 compound

• 1-anilinonaphthalene 8-sulfonic acid (1,8-ANS)

• Assay Buffer: 25 mM Tris-HCl, pH 7.4

• Absolute Ethanol (B145695)

• Fluorescence Spectrophotometer

• Data analysis software (e.g., Prism)

Detailed Methodology

• Preparation of Reagents:

  • A stock solution of 1,8-ANS is prepared by dissolving it in absolute ethanol.

  • This stock is then diluted in the assay buffer (25 mM Tris-HCl, pH 7.4) to a final working concentration of 5 µM. The final ethanol concentration is kept low (e.g., 0.05%) to avoid interference with protein structure.[3]

  • Serial dilutions of the inhibitor, HTS01037, are prepared in the assay buffer.

• Assay Procedure:

  • A fixed concentration of the AFABP/aP2 protein is titrated into a cuvette containing 500 µL of the 5 µM 1,8-ANS solution.[3]

  • The fluorescence enhancement is measured to establish a baseline signal for the protein-probe complex. Measurements are typically taken using a fluorescence spectrophotometer with excitation and emission slit widths set to 4 nm.[3]

  • The HTS01037 dilutions are then added to the protein/probe mixture.

• Data Acquisition:

  • Following the addition of HTS01037, the mixture is incubated to reach equilibrium.

  • The fluorescence intensity is measured. As HTS01037 displaces 1,8-ANS from the AFABP/aP2 binding pocket, the fluorescence intensity decreases.

• Data Analysis:

  • The decrease in fluorescence is plotted against the concentration of HTS01037.

  • The resulting dose-response curve is analyzed using non-linear regression to calculate the IC₅₀ value (the concentration of inhibitor that displaces 50% of the bound probe).

  • The inhibitor constant (Kᵢ) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation, which takes into account the concentration of the fluorescent probe and its affinity for the protein.

Experimental Workflow Diagram

References

• 1. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification and characterization of a small molecule inhibitor of Fatty Acid binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. FABP (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 6. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]

The Role of HTS01037 in Elucidating Lipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

HTS01037 is a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4), also known as adipocyte FABP (aP2). FABP4 is a key intracellular lipid chaperone predominantly expressed in adipocytes and macrophages, where it plays a crucial role in fatty acid trafficking, storage, and signaling. By binding to the lipid-binding cavity of FABP4, HTS01037 competitively displaces endogenous fatty acids and disrupts the protein's interaction with key metabolic enzymes, making it a valuable tool for studying the intricate roles of FABP4 in lipid metabolism and related inflammatory pathways. This technical guide provides an in-depth overview of HTS01037, including its mechanism of action, quantitative effects on metabolic processes, and detailed experimental protocols for its application in research.

Core Mechanism of Action

HTS01037 functions as a competitive inhibitor of FABP4. Its primary mechanism involves occupying the fatty acid-binding pocket of FABP4, thereby preventing the binding and transport of endogenous ligands such as long-chain fatty acids.[1] Furthermore, HTS01037 acts as an antagonist of the protein-protein interaction between FABP4 and Hormone-Sensitive Lipase (HSL), a critical enzyme in the regulation of lipolysis.[1] This dual action makes HTS01037 a potent modulator of lipid homeostasis and inflammatory signaling in cells expressing FABP4.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of HTS01037 and a structurally related, more potent FABP4 inhibitor, BMS309403, for comparative purposes.

Table 1: Binding Affinity and Selectivity of FABP4 Inhibitors

Compound	Target	Ki (μM)
HTS01037	FABP4	0.67 ± 0.18
HTS01037	FABP3 (Heart)	9.1
HTS01037	FABP5 (Epithelial)	3.4
BMS309403	FABP4	<0.002
BMS309403	FABP3 (Heart)	0.350
BMS309403	FABP5 (Epithelial)	0.250

Table 2: In Vitro Efficacy of FABP4 Inhibitors on Lipolysis and Inflammation

Compound	Assay	Cell Line	Effect	IC50 (μM)
HTS01037	Lipolysis Inhibition (Basal & Forskolin-stimulated)	3T3-L1 Adipocytes	Inhibition of fatty acid efflux	Data not available
HTS01037	Anti-inflammatory	LPS-stimulated Macrophages	Reduction of pro-inflammatory markers	Data not available
BMS309403	Isoproterenol-stimulated Lipolysis Inhibition	Primary Human Adipocytes	Inhibition of glycerol (B35011) release	>25
BMS309403	Basal MCP-1 Release Inhibition	PMA-differentiated THP-1 Macrophages	Inhibition of MCP-1 secretion	~1.5

Signaling Pathways and Experimental Workflows

Signaling Pathway of HTS01037 in Adipocytes

HTS01037 inhibits lipolysis by blocking FABP4.

Experimental Workflow for Assessing HTS01037 Activity

References

• 1. medchemexpress.com [medchemexpress.com]

HTS01037 and its effects on inflammatory pathways

A Technical Guide for Researchers and Drug Development Professionals

Introduction

HTS01037 is a small molecule inhibitor of Fatty Acid-Binding Proteins (FABPs), with a notable affinity for FABP4, also known as adipocyte FABP (A-FABP) or aP2. FABPs are intracellular lipid chaperones that play a crucial role in the transport and metabolism of fatty acids. Emerging evidence has implicated FABP4 in the regulation of inflammatory responses, particularly within macrophages. This technical guide provides an in-depth overview of the effects of HTS01037 on inflammatory pathways, summarizing key quantitative data, detailing experimental methodologies, and visualizing the underlying signaling cascades. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development who are investigating the therapeutic potential of targeting FABP4-mediated inflammation.

Quantitative Data Summary

The inhibitory activity of HTS01037 and its effects on inflammatory markers are summarized below. These data are compiled from various in vitro studies and provide a quantitative basis for understanding the compound's potency and efficacy.

Parameter	Target/Marker	Value	Cell/System	Citation
Binding Affinity (Ki)	FABP4 (aP2)	0.67 µM	N/A	[1]
FABP5	3.4 µM	N/A	[2]
FABP3	9.1 µM	N/A	[2]
Inflammatory Marker Inhibition	IL-1β Secretion	Significantly Reduced	Wild-Type Macrophages	[3]
Nlrp3 mRNA	Significantly Decreased	Bone Marrow-Derived Macrophages (BMDMs)	[3]
CCL2 (MCP-1) Expression	Reduced	Primary Human Macrophages	[4][5]
IL-1β Expression	Reduced	Primary Human Macrophages	[4][5]
iNOS Expression	Attenuated	Microglial Cells	[1]

Core Mechanism of Action

HTS01037 exerts its anti-inflammatory effects primarily through the inhibition of FABP4. By binding to FABP4, HTS01037 interferes with the intracellular transport of fatty acids and modulates downstream signaling pathways that are critical for the inflammatory response in macrophages.

A key mechanism involves the regulation of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway . HTS01037 has been shown to attenuate pro-inflammatory NF-κB signaling[1]. This is significant as NF-κB is a master regulator of genes encoding pro-inflammatory cytokines, chemokines, and adhesion molecules.

Furthermore, HTS01037 treatment leads to the upregulation of Uncoupling Protein 2 (UCP2) [1]. UCP2 is a mitochondrial inner membrane protein that can decrease the production of reactive oxygen species (ROS), which are known to be potent activators of inflammatory signaling.

The following diagram illustrates the proposed mechanism of action of HTS01037 in modulating inflammatory pathways within a macrophage.

Caption: Mechanism of HTS01037 in Macrophages.

Key Experimental Protocols

This section provides detailed methodologies for key experiments that are crucial for evaluating the effects of HTS01037 on inflammatory pathways.

Macrophage Culture and Treatment

1. Cell Source:

• Primary Macrophages: Bone marrow-derived macrophages (BMDMs) can be isolated from the femurs and tibias of mice.

• Cell Lines: The human monocytic cell line THP-1 is a common model. THP-1 monocytes are differentiated into macrophage-like cells by treatment with phorbol (B1677699) 12-myristate 13-acetate (PMA).

2. Culture Conditions:

• Cells are typically cultured in RPMI-1640 or DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• For BMDMs, macrophage colony-stimulating factor (M-CSF) is added to the media to promote differentiation.

3. HTS01037 Treatment:

• HTS01037 is dissolved in a suitable solvent, such as DMSO, to create a stock solution.

• For experiments, the stock solution is diluted in culture medium to the desired final concentration (e.g., 30 µM).

• Cells are pre-treated with HTS01037 for a specified duration (e.g., 4 hours) before inflammatory stimulation.

4. Inflammatory Stimulation:

• Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent inducer of inflammation and is commonly used to stimulate macrophages.

• A typical concentration of LPS used is 100 ng/mL.

The following workflow diagram outlines the general procedure for macrophage-based inflammation assays.

Caption: General Workflow for Macrophage Inflammation Assays.

Analysis of Inflammatory Markers

1. Cytokine Secretion (ELISA):

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of secreted cytokines (e.g., IL-1β, TNF-α, MCP-1) in the cell culture supernatant.

• Procedure:

  • Collect the culture supernatant after treatment and stimulation.

  • Use commercially available ELISA kits specific for the cytokine of interest.

  • Follow the manufacturer's instructions, which typically involve coating a plate with a capture antibody, adding the supernatant, adding a detection antibody, adding a substrate, and measuring the absorbance.

  • Calculate the cytokine concentration based on a standard curve.

2. Gene Expression (qPCR):

• Principle: Quantitative Polymerase Chain Reaction (qPCR) is used to measure the mRNA expression levels of inflammatory genes (e.g., Nlrp3, CCL2, IL1B).

• Procedure:

  • Lyse the cells and extract total RNA.

  • Synthesize complementary DNA (cDNA) from the RNA using reverse transcriptase.

  • Perform qPCR using gene-specific primers and a fluorescent dye (e.g., SYBR Green).

  • Normalize the expression of the target gene to a housekeeping gene (e.g., GAPDH or ACTB).

3. Signaling Pathway Analysis (Western Blot):

• Principle: Western blotting is used to detect the protein levels and phosphorylation status of key signaling molecules in the NF-κB and JNK pathways (e.g., p-p65, p-JNK).

• Procedure:

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Probe the membrane with primary antibodies specific to the target proteins (total and phosphorylated forms).

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the signal using a chemiluminescent substrate.

Signaling Pathway Diagrams

The following diagrams, generated using the DOT language, visualize the key inflammatory signaling pathways affected by HTS01037.

NF-κB Signaling Pathway

Caption: The NF-κB Signaling Pathway and HTS01037 Inhibition.

JNK Signaling Pathway

Caption: The JNK Signaling Pathway and HTS01037 Inhibition.

HTS01037 is a valuable research tool for investigating the role of FABP4 in inflammatory processes. Its ability to inhibit FABP4 and subsequently modulate key inflammatory signaling pathways, such as NF-κB and JNK, highlights its potential as a lead compound for the development of novel anti-inflammatory therapeutics. The quantitative data, experimental protocols, and pathway diagrams provided in this guide offer a solid foundation for further research and development in this promising area. As our understanding of the intricate roles of FABPs in inflammation continues to grow, inhibitors like HTS01037 will be instrumental in dissecting these mechanisms and translating them into clinical applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FABP4/aP2 Regulates Macrophage Redox Signaling and Inflammasome Activation via Control of UCP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FABP4 inhibition suppresses PPARγ activity and VLDL-induced foam cell formation in IL-4-polarized human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Unraveling the Functional Core of HTS01037: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves to elucidate the function, mechanism of action, and experimental validation of HTS01037, a small molecule inhibitor of Fatty Acid-Binding Proteins (FABPs). The following sections will detail its binding characteristics, effects on cellular processes, and its role in relevant signaling pathways, providing a comprehensive resource for researchers in metabolic diseases, inflammation, and oncology.

Core Function and Mechanism of Action

HTS01037 is a potent inhibitor of fatty acid binding to the adipocyte fatty acid-binding protein (AFABP), also known as aP2 or FABP4.[1][2][3] Its primary mechanism involves acting as a competitive antagonist of the protein-protein interactions mediated by AFABP/aP2.[1][3] The molecule was identified through a high-throughput screening of a chemical library for compounds capable of displacing the fluorescent probe 1-anilinonaphthalene 8-sulfonic acid (1,8-ANS) from the lipid-binding cavity of AFABP/aP2.[2]

While exhibiting a high affinity for AFABP/aP2, HTS01037 is also described as a pan-specific FABP inhibitor at higher concentrations, indicating its ability to bind to other members of the FABP family, albeit with generally reduced affinities.[1][2] This characteristic makes it a valuable tool for studying the broader roles of FABPs in cellular physiology.

Quantitative Data Summary

The binding affinity and inhibitory concentrations of HTS01037 have been quantified for several FABP isoforms. The following table summarizes the available quantitative data.

Target Protein	Parameter	Value (μM)
AFABP/aP2 (FABP4)	Ki	0.67 ± 0.18[2]
Liver FABP (LFABP/FABP1)	Ki	~5-10 (estimated from graphical data)
Intestinal FABP (IFABP/FABP2)	Ki	>10 (estimated from graphical data)
Heart Muscle FABP (HFABP/FABP3)	Ki	~5-10 (estimated from graphical data)
Epithelial FABP (EFABP/FABP5)	Ki	~1-5 (estimated from graphical data)

Key Biological Effects

HTS01037 has demonstrated significant effects in various cellular and preclinical models:

• Inhibition of Lipolysis: In 3T3-L1 adipocytes, HTS01037 effectively inhibits lipolysis, a process of breaking down triglycerides into free fatty acids and glycerol (B35011).[1][2][4]

• Anti-inflammatory Activity: The compound reduces lipopolysaccharide (LPS)-stimulated inflammation in cultured macrophages.[1][2] This is achieved, in part, by attenuating pro-inflammatory NF-κB signaling.[5]

• Modulation of UCP2 Expression: HTS01037 treatment leads to an upregulation of Uncoupling Protein 2 (UCP2) expression.[6][7] This is significant as UCP2 is involved in regulating mitochondrial reactive oxygen species (ROS) production and has a protective role against oxidative stress and inflammation.

• Antagonism of Protein-Protein Interactions: HTS01037 acts as an antagonist of the protein-protein interaction between AFABP/aP2 and Hormone-Sensitive Lipase (HSL).[2] It has also been shown to affect the interaction between AFABP/aP2 and JAK2.[2][8]

• Anti-cancer Effects: In preclinical models of pancreatic ductal adenocarcinoma (PDAC), HTS01037 has been shown to suppress tumor growth and metastasis.[9][10] It also enhances the efficacy of the chemotherapeutic agent gemcitabine.[9]

Notably, HTS01037 does not activate the peroxisome proliferator-activated receptor gamma (PPARγ), a key nuclear receptor involved in lipid metabolism and adipogenesis.[1][2]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways influenced by HTS01037 and a typical experimental workflow for its characterization.

Figure 1: HTS01037 Inhibition of the NF-κB Signaling Pathway.

Figure 2: HTS01037-mediated Upregulation of UCP2.

Figure 3: A logical workflow for characterizing HTS01037.

Detailed Experimental Protocols

Fluorescent Displacement Assay for Binding Affinity

This assay determines the binding affinity of HTS01037 to FABPs by measuring the displacement of a fluorescent probe.[2]

• Reagents and Materials:

  • Purified recombinant FABP isoforms

  • 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS)

  • HTS01037

  • Assay Buffer: 25 mM Tris-HCl, pH 7.4

  • Fluorescence spectrophotometer

• Procedure:

  • Prepare a working solution of 1,8-ANS in the assay buffer.

  • In a cuvette, add the 1,8-ANS solution.

  • Titrate increasing concentrations of the purified FABP protein into the 1,8-ANS solution and measure the increase in fluorescence to determine the saturation binding.

  • To determine the Ki of HTS01037, perform a competition assay. Incubate a fixed concentration of the FABP protein and 1,8-ANS with increasing concentrations of HTS01037.

  • Measure the decrease in fluorescence as HTS01037 displaces 1,8-ANS from the FABP binding pocket.

  • Calculate the Ki value using appropriate binding models and software (e.g., Prism).

Lipolysis Assay in 3T3-L1 Adipocytes

This assay measures the effect of HTS01037 on the release of glycerol and free fatty acids from adipocytes.[5][10][11][12][13]

• Reagents and Materials:

  • Differentiated 3T3-L1 adipocytes

  • HTS01037

  • Isoproterenol (B85558) (as a positive control for lipolysis stimulation)

  • Krebs-Ringer bicarbonate buffer with HEPES (KRBH) containing 2% BSA

  • Glycerol and Free Fatty Acid detection kits

• Procedure:

  • Culture and differentiate 3T3-L1 preadipocytes into mature adipocytes.

  • Wash the differentiated adipocytes with KRBH buffer.

  • Pre-incubate the cells with various concentrations of HTS01037 or vehicle control for a specified time (e.g., 30 minutes).

  • Stimulate lipolysis by adding isoproterenol to the appropriate wells.

  • Incubate for a defined period (e.g., 1-2 hours).

  • Collect the media from each well.

  • Measure the concentration of glycerol and free fatty acids in the collected media using commercially available colorimetric or fluorometric assay kits.

  • Normalize the results to the total protein content of the cells in each well.

Macrophage Inflammation Assay (LPS-Stimulated)

This assay evaluates the anti-inflammatory effects of HTS01037 on macrophages stimulated with a bacterial endotoxin.[14][15][16][17]

• Reagents and Materials:

  • Macrophage cell line (e.g., RAW 264.7 or primary bone marrow-derived macrophages)

  • Lipopolysaccharide (LPS)

  • HTS01037

  • Cell culture medium (e.g., DMEM)

  • ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β)

  • Reagents for Western blotting or qRT-PCR for inflammatory marker analysis

• Procedure:

  • Plate macrophages in a multi-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of HTS01037 or vehicle control for a specified time (e.g., 1-2 hours).

  • Stimulate the cells with LPS (e.g., 100 ng/mL) for a defined period (e.g., 4-24 hours).

  • Collect the cell culture supernatant to measure secreted cytokines by ELISA.

  • Lyse the cells to extract protein or RNA.

  • Analyze the protein lysates by Western blotting for key inflammatory signaling proteins (e.g., phosphorylated IκB, p65 subunit of NF-κB).

  • Analyze the extracted RNA by qRT-PCR for the expression of pro-inflammatory genes.

Pancreatic Cancer Xenograft Model

This in vivo assay assesses the anti-tumor efficacy of HTS01037 in a preclinical cancer model.[4][6][18][19]

• Reagents and Materials:

  • Immunocompromised mice (e.g., nude or NSG mice)

  • Human pancreatic cancer cell line (e.g., KPC, CAPAN-2, CFPAC-1)

  • HTS01037 formulated for in vivo administration

  • Vehicle control

  • Calipers for tumor measurement

• Procedure:

  • Subcutaneously or orthotopically inject human pancreatic cancer cells into the mice.

  • Allow the tumors to establish and reach a palpable size.

  • Randomize the mice into treatment and control groups.

  • Administer HTS01037 (e.g., 1.5 or 5 mg/kg) or vehicle control to the respective groups via an appropriate route (e.g., intraperitoneal injection) according to a defined schedule.[18]

  • Measure the tumor volume regularly using calipers.

  • Monitor the body weight and overall health of the mice throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker expression).

  • In metastasis models, assess the presence and burden of metastatic lesions in relevant organs (e.g., liver).[6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. INHIBITION OF FATTY ACID BINDING PROTEIN ４ SUPPRESSES PANCREATIC CANCER CELL GROWTH IN MOUSE SYNGENEIC TUMOR MODEL - Digestive Disease Week [ddw.digitellinc.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Uncoupling Lipid Metabolism from Inflammation through Fatty Acid Binding Protein-Dependent Expression of UCP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interaction of Adipocyte Fatty Acid-binding Protein (AFABP) and JAK2: AFABP/aP2 AS A REGULATOR OF JAK2 SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification and characterization of a small molecule inhibitor of Fatty Acid binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. resources.amsbio.com [resources.amsbio.com]
• 11. Effects of lipoic acid on lipolysis in 3T3-L1 adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. MEASUREMENT OF LIPOLYSIS PRODUCTS SECRETED BY 3T3-L1 ADIPOCYTES USING MICROFLUIDICS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. zen-bio.com [zen-bio.com]
• 14. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae [biomolther.org]
• 17. Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Protocol to purify and culture human pancreatic cancer cells from patient-derived xenografts - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of HTS01037 on Adipocyte and Macrophage Function: A Technical Guide

Introduction

HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs), with a notable affinity for adipocyte fatty acid-binding protein (A-FABP or FABP4). It acts as a competitive antagonist of the protein-protein interactions mediated by FABP4, particularly its interaction with hormone-sensitive lipase (B570770) (HSL). This technical guide provides an in-depth overview of the effects of HTS01037 on adipocyte and macrophage function, summarizing key quantitative data, detailing experimental protocols, and illustrating the underlying signaling pathways.

I. HTS01037: Mechanism of Action and Binding Affinity

HTS01037 functions as a high-affinity ligand for FABP4. While it shows some selectivity, at higher concentrations, it can act as a pan-specific FABP inhibitor. The inhibitory constants (Ki) of HTS01037 for different FABPs have been determined in ligand displacement assays.

Table 1: Inhibitory Constants (Ki) of HTS01037 for Fatty Acid Binding Proteins

FABP Isoform	Ki Value
FABP4 (aP2)	0.67 µM
FABP5	3.4 µM
FABP3	9.1 µM

Data sourced from ligand displacement assays using 1,8-ANS.[1]

II. Impact of HTS01037 on Adipocyte Function

In adipocytes, the primary function of HTS01037 is the inhibition of lipolysis. By binding to FABP4, HTS01037 antagonizes the interaction between FABP4 and hormone-sensitive lipase (HSL), a key enzyme in the breakdown of triglycerides.

Quantitative Data on Adipocyte Function

Table 2: Effect of HTS01037 on Lipolysis in 3T3-L1 Adipocytes

Treatment	Endpoint Measured	Observed Effect	Reference Cell Line
HTS01037	Lipolysis	Inhibition of lipolysis observed	3T3-L1 Adipocytes
HTS01037 (compared to BMS309403)	Lipolysis	Weaker inhibition than BMS309403	3T3-L1 Adipocytes

Experimental Protocol: Adipocyte Lipolysis Assay

This protocol outlines the measurement of lipolysis in 3T3-L1 adipocytes by quantifying glycerol (B35011) release into the culture medium.

1. Cell Culture and Differentiation:

• Culture 3T3-L1 preadipocytes in DMEM with 10% calf serum.

• Induce differentiation into mature adipocytes by treating confluent cells with a differentiation cocktail (e.g., DMEM with 10% FBS, dexamethasone, IBMX, and insulin) for 48-72 hours.

• Maintain the differentiated adipocytes in DMEM with 10% FBS and insulin (B600854) for an additional 7-10 days, allowing for lipid accumulation.

2. HTS01037 Treatment and Lipolysis Stimulation:

• Wash mature 3T3-L1 adipocytes with warm PBS.

• Pre-incubate the cells with varying concentrations of HTS01037 (e.g., 1 µM, 10 µM, 30 µM) or vehicle control (DMSO) in serum-free DMEM for 3 hours.

• To stimulate lipolysis, add a β-adrenergic agonist such as isoproterenol (B85558) (e.g., 10 µM) to the media and incubate for 1-3 hours at 37°C.

3. Measurement of Glycerol Release:

• Collect the culture medium from each well.

• Determine the glycerol concentration in the medium using a commercial glycerol assay kit, which typically involves an enzymatic reaction coupled to a colorimetric or fluorometric readout.

• Normalize the glycerol release to the total protein content or cell number in each well.

4. Data Analysis:

• Calculate the percentage inhibition of isoproterenol-stimulated lipolysis for each concentration of HTS01037 compared to the vehicle control.

III. Impact of HTS01037 on Macrophage Function

HTS01037 exerts significant anti-inflammatory effects on macrophages by modulating key signaling pathways involved in the inflammatory response.

Quantitative Data on Macrophage Function

Table 3: Effect of HTS01037 on Macrophage Inflammatory Responses

Treatment	Endpoint Measured	Observed Effect	Cell Type
HTS01037	LPS-stimulated inflammation	Reduction in inflammation	Cultured Macrophages
30 µM HTS01037	Hydrogen Peroxide Levels	Significant reduction	Wild-type Macrophages
HTS01037	Basal and fatty acid-stimulated LTC4 secretion	Marked decrease	Macrophages
HTS01037	iNOS expression (in the presence of palmitic acid)	Attenuated expression	Microglial cells
HTS01037	LPS and ATP-stimulated IL-1β secretion	Complete ablation	Wild-type Macrophages
30 µM HTS01037 + LPS	Nlrp3 mRNA levels	Significant decrease	BMDMs

BMDMs: Bone Marrow-Derived Macrophages.[3][4]

Experimental Protocol: Macrophage Cytokine Secretion Assay (ELISA)

This protocol describes the measurement of pro-inflammatory cytokine secretion (e.g., IL-1β, TNF-α) from macrophages treated with HTS01037.

1. Cell Culture and Differentiation:

• Culture a macrophage cell line (e.g., RAW 264.7) in DMEM with 10% FBS.

• Alternatively, differentiate bone marrow cells into bone marrow-derived macrophages (BMDMs) by culturing in the presence of M-CSF for 7 days.

2. HTS01037 Treatment and Inflammatory Challenge:

• Seed macrophages into 24-well plates.

• Pre-treat the cells with HTS01037 (e.g., 30 µM) or vehicle control for 3-4 hours.

• Stimulate the cells with lipopolysaccharide (LPS) (e.g., 100 ng/mL) for 4 hours to induce an inflammatory response.

• For inflammasome activation studies, subsequently treat with ATP (e.g., 2 mM) for 1 hour.

3. Measurement of Cytokine Secretion:

• Collect the cell culture supernatants.

• Quantify the concentration of the cytokine of interest (e.g., IL-1β) using a specific Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

4. Data Analysis:

• Generate a standard curve using recombinant cytokine standards.

• Calculate the concentration of the cytokine in each sample based on the standard curve.

• Compare the cytokine levels in HTS01037-treated cells to the vehicle-treated controls.

Experimental Protocol: Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol is for measuring the effect of HTS01037 on the expression of inflammatory genes (e.g., Nlrp3, iNOS) in macrophages.

1. Cell Treatment and RNA Extraction:

• Follow the cell culture and treatment steps as described in the cytokine secretion assay protocol.

• After the desired incubation period, lyse the cells and extract total RNA using a commercial RNA isolation kit.

2. cDNA Synthesis:

• Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

3. Quantitative PCR:

• Perform qPCR using a qPCR instrument, SYBR Green master mix, and primers specific for the target gene (Nlrp3, iNOS) and a housekeeping gene (e.g., Actb).

• Use a thermal cycling protocol appropriate for the primers and instrument.

4. Data Analysis:

• Calculate the relative gene expression using the ΔΔCt method, normalizing the target gene expression to the housekeeping gene.

• Compare the fold change in gene expression in HTS01037-treated cells relative to the vehicle-treated controls.

IV. Signaling Pathways Modulated by HTS01037

The effects of HTS01037 on adipocyte and macrophage function are mediated through the modulation of specific intracellular signaling pathways.

HTS01037-Mediated Inhibition of Lipolysis in Adipocytes

HTS01037 inhibits lipolysis by disrupting the interaction between FABP4 and HSL.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification and characterization of a small molecule inhibitor of Fatty Acid binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FABP4/aP2 Regulates Macrophage Redox Signaling and Inflammasome Activation via Control of UCP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FABP4/aP2 Regulates Macrophage Redox Signaling and Inflammasome Activation via Control of UCP2 - PubMed [pubmed.ncbi.nlm.nih.gov]

HTS01037: A Technical Guide to a Novel FABP4 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary studies involving HTS01037, a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4). This document details the compound's mechanism of action, summarizes key quantitative data, provides detailed experimental protocols, and visualizes the associated signaling pathways.

Core Concepts

HTS01037 is a competitive antagonist of the protein-protein interactions mediated by adipocyte fatty acid-binding protein (AFABP/aP2), also known as FABP4.[1][2] It functions as a high-affinity ligand for FABP4, displacing the fluorophore 1-anilinonaphthalene 8-sulfonic acid (1,8-ANS) from its lipid-binding cavity.[2] X-ray crystallography has revealed that HTS01037 binds to FABP4 in a structurally similar position to that of a long-chain fatty acid.[2] While it shows some selectivity for FABP4, at higher concentrations, it can act as a pan-specific FABP inhibitor.[1][3]

The primary biological effects of HTS01037 observed in preliminary studies include the inhibition of lipolysis in adipocytes and the reduction of lipopolysaccharide (LPS)-stimulated inflammation in macrophages.[1][2][4] Notably, HTS01037 does not activate peroxisome proliferator-activated receptor gamma (PPARγ).[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data from preliminary studies on HTS01037.

Table 1: Binding Affinity of HTS01037 for Fatty Acid Binding Proteins

FABP Isoform	Inhibition Constant (Ki)	Reference
FABP4 (AFABP/aP2)	0.67 ± 0.18 µM	[2]
FABP5	3.4 µM	[4][5]
FABP3	9.1 µM	[4][5]

Table 2: In Vivo Efficacy of HTS01037 in a Pancreatic Cancer Model

Treatment Group	Dose	Average Tumor Volume (Day 11)	Reference
Control (PBS)	-	479.4 ± 391.4 mm³	[2]
HTS01037	1.5 mg/kg (i.p.)	408.1 ± 423.1 mm³	[2]
HTS01037	5 mg/kg (i.p.)	200.4 ± 117.5 mm³	[2]

Signaling Pathways

HTS01037 has been shown to attenuate pro-inflammatory signaling pathways, primarily through its inhibition of FABP4. A key pathway affected is the Nuclear Factor-kappa B (NF-κB) signaling cascade.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]

HTS01037: A Technical Guide to its Selectivity for Fatty Acid-Binding Protein (FABP) Isoforms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the small molecule inhibitor HTS01037 and its selectivity for various isoforms of Fatty Acid-Binding Proteins (FABPs). FABPs are a family of intracellular lipid-binding proteins that play crucial roles in fatty acid uptake, transport, and metabolism. Their involvement in metabolic diseases, inflammation, and cancer has made them attractive targets for therapeutic intervention. HTS01037 has emerged as a valuable tool for studying the functions of specific FABP isoforms.

Quantitative Analysis of HTS01037 Selectivity

HTS01037 was identified from a chemical library screen as a ligand capable of displacing a fluorescent probe from the lipid-binding cavity of FABPs.[1] It functions as a high-affinity ligand for the adipocyte FABP (AFABP, also known as aP2 or FABP4).[1] While it shows a preference for FABP4, at higher concentrations, it can act as a pan-specific FABP inhibitor.[1][2] The binding affinities of HTS01037 for different FABP isoforms are summarized below.

FABP Isoform	Binding Affinity (Ki)	Reference
FABP4 (AFABP/aP2)	0.67 µM (or 670 nM)	[1][2][3][4][5][6]
FABP5 (E-FABP)	3.4 µM	[4][5]
FABP3 (H-FABP)	9.1 µM	[4][5]
Liver FABP (L-FABP)	Binds with reduced affinity	[1]
Intestinal FABP (I-FABP)	Binds with reduced affinity	[1]
Epithelial FABP (E-FABP)	Binds with reduced affinity	[1]

Experimental Protocols

The selectivity and functional effects of HTS01037 have been characterized using a variety of experimental techniques. The core methodologies are detailed below.

Fluorescence Displacement Binding Assay

This assay is used to determine the binding affinity of a test compound by measuring its ability to displace a fluorescent probe from the FABP binding pocket.

• Principle: The fluorescent ligand 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS) exhibits low fluorescence in an aqueous solution but fluoresces intensely when bound to the hydrophobic cavity of an FABP. A competing ligand, such as HTS01037, will displace 1,8-ANS, leading to a decrease in fluorescence.[1]

• Protocol Outline:

  • Reagents: Purified recombinant FABP isoforms, 1,8-ANS fluorescent probe, test compound (HTS01037), and assay buffer (e.g., 25-30 mM Tris-HCl, 100 mM NaCl, pH 7.4-7.6).[2][7][8]

  • Probe Preparation: 1,8-ANS is dissolved in ethanol (B145695) and then diluted in the assay buffer to a working concentration (e.g., 5 µM).[2]

  • Assay Procedure:

    • Recombinant FABP protein (e.g., 3 µM) is incubated with the fluorescent probe (e.g., 500 nM) in a 96-well plate.[7][8]

    • Varying concentrations of the competitor compound (HTS01037) are added to the wells.[7][8]

    • The mixture is allowed to equilibrate for a set time (e.g., 20 minutes) at room temperature, protected from light.[7][8]

  • Data Acquisition: Fluorescence is measured using a fluorescence spectrophotometer or plate reader.[2]

  • Data Analysis: The decrease in fluorescence is plotted against the concentration of the competitor. The inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50) is then calculated using non-linear regression analysis (e.g., using Prism software).[2]

Cellular Lipolysis Assay

This assay assesses the ability of HTS01037 to inhibit the breakdown of triglycerides in adipocytes.

• Principle: HTS01037 inhibits lipolysis by acting as an antagonist to the protein-protein interaction between FABP4 and Hormone Sensitive Lipase (HSL).[1][2] This assay measures the release of glycerol (B35011) (a product of lipolysis) from adipocytes.

• Protocol Outline:

  • Cell Culture: 3T3-L1 cells are differentiated into mature adipocytes.[1]

  • Treatment: Adipocytes are pre-treated with various concentrations of HTS01037 or a vehicle control for a specified period (e.g., 3 hours).

  • Stimulation (Optional): Lipolysis can be stimulated using an agent like isoproterenol.[5]

  • Measurement: The amount of glycerol released into the cell culture medium is quantified using a commercial glycerol assay kit.

  • Analysis: The reduction in glycerol release in HTS01037-treated cells compared to control cells indicates the inhibition of lipolysis.[1]

Macrophage Inflammation Assay

This assay evaluates the anti-inflammatory effects of HTS01037 in macrophages.

• Principle: HTS01037 has been shown to reduce inflammation stimulated by lipopolysaccharide (LPS) in macrophages.[1] This can be measured by the secretion of inflammatory cytokines or the activity of inflammatory signaling pathways.

• Protocol Outline:

  • Cell Culture: Macrophage cell lines (e.g., RAW264.7 or THP-1) or primary macrophages are used.[9]

  • Treatment: Cells are pre-treated with HTS01037 or a vehicle.

  • Inflammatory Challenge: Cells are stimulated with LPS to induce an inflammatory response.[1]

  • Measurement:

    • Cytokine Release: The concentration of inflammatory cytokines (e.g., MCP-1) in the culture supernatant is measured by ELISA.[5]

    • Signaling Pathway Activation: The phosphorylation status of key inflammatory signaling proteins (e.g., JNK/c-Jun, components of the NFκB pathway) is assessed by Western blotting.[2][9]

  • Analysis: A decrease in cytokine secretion or signaling protein activation in HTS01037-treated cells indicates an anti-inflammatory effect.[1]

Visualizations: Signaling Pathways and Workflows

Mechanism of HTS01037 in Adipocytes

References

• 1. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. FABP (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Identification of Fatty Acid Binding Protein 5 Inhibitors Through Similarity-Based Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of Cobimetinib as a novel A-FABP inhibitor using machine learning and molecular docking-based virtual screening - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01057G [pubs.rsc.org]

An In-depth Technical Guide to the Chemical Properties of HTS01037

For Researchers, Scientists, and Drug Development Professionals

Abstract

HTS01037 is a potent small molecule inhibitor of the adipocyte fatty acid-binding protein (A-FABP/aP2), a key protein implicated in metabolic and inflammatory pathways. This technical guide provides a comprehensive overview of the chemical and biological properties of HTS01037, including its mechanism of action, physicochemical characteristics, and its effects on cellular processes. Detailed experimental protocols for key assays and visualizations of the relevant signaling pathways are presented to facilitate further research and drug development efforts.

Chemical Identity and Physicochemical Properties

HTS01037 is a high-affinity ligand for A-FABP/aP2.[1] Its chemical structure and properties are summarized in the tables below.

Table 1: Chemical Identification of HTS01037

Identifier	Value
Formal Name	4-[(3-carboxy-1-oxo-2-propen-1-yl)amino]-[2,2'-bithiophene]-5-carboxylic acid, 5-methyl ester[1][2]
CAS Number	682741-29-3[1][2]
Molecular Formula	C₁₄H₁₁NO₅S₂[1][2]
SMILES	O=C(/C=C/C(O)=O)NC1=C(C(OC)=O)SC(C2=CC=CS2)=C1[1]
InChI	InChI=1S/C14H11NO5S2/c1-20-14(19)13-8(15-11(16)4-5-12(17)18)7-10(22-13)9-3-2-6-21-9/h2-7H,1H3,(H,15,16)(H,17,18)/b5-4+[1]

Table 2: Physicochemical Properties of HTS01037

Property	Value
Molecular Weight	337.4 g/mol [1]
Purity	>98%[2]
Formulation	Powder[2]
Solubility	DMSO: 5 mg/mL[1], DMF: 3 mg/mL[1], DMSO:PBS (pH 7.2) (1:10): 0.1 mg/mL[1]
Storage	Room Temperature[2]
Stability	≥ 4 years[1]

Mechanism of Action and Biological Activity

HTS01037 functions as a competitive antagonist of A-FABP/aP2, binding to the fatty acid-binding pocket with high affinity.[1] This interaction inhibits the binding of endogenous fatty acids and disrupts the protein-protein interactions of A-FABP/aP2 with other cellular proteins, such as hormone-sensitive lipase (B570770) (HSL).[1]

The primary biological activities of HTS01037 include:

• Inhibition of Lipolysis: HTS01037 has been shown to inhibit lipolysis in 3T3-L1 adipocytes.[1]

• Anti-inflammatory Effects: The compound reduces lipopolysaccharide (LPS)-stimulated inflammation in bone marrow-derived macrophages.[1]

Table 3: In Vitro Biological Activity of HTS01037

Target	Assay	Value
A-FABP/aP2	Ligand Binding (Ki)	0.67 µM[1]

Experimental Protocols

Ligand Binding Assay (Fluorescence Displacement)

This protocol describes a method to determine the binding affinity of HTS01037 to A-FABP/aP2 using the fluorescent probe 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS).

Materials:

• Recombinant A-FABP/aP2 protein

• 1,8-ANS (1-anilinonaphthalene-8-sulfonic acid)

• HTS01037

• 25 mM Tris-HCl, pH 7.4

• Absolute ethanol (B145695)

• Fluorescence spectrophotometer

Procedure:

• Prepare a 5 µM working solution of 1,8-ANS in 25 mM Tris-HCl (pH 7.4). The final ethanol concentration from the 1,8-ANS stock should be minimal (e.g., 0.05%).

• Add 500 µL of the 5 µM 1,8-ANS solution to a cuvette.

• Titrate increasing concentrations of the A-FABP/aP2 protein into the 1,8-ANS solution.

• Measure the fluorescence enhancement at an excitation wavelength of 331 nm and an emission wavelength appropriate for the spectrophotometer (typically around 480 nm).[1] Use 4 nm excitation and emission slit widths.

• To determine the inhibitory constant (Ki) of HTS01037, perform competitive binding assays by adding varying concentrations of HTS01037 to the A-FABP/aP2 and 1,8-ANS mixture.

• Analyze the data using non-linear regression to calculate the Ki value.

Inhibition of Lipolysis in 3T3-L1 Adipocytes

This protocol details the procedure for assessing the effect of HTS01037 on lipolysis in a mature adipocyte cell line.

Materials:

• Mature 3T3-L1 adipocytes

• HTS01037

• Isoproterenol (or other lipolytic agent)

• Assay buffer (e.g., Krebs-Ringer bicarbonate buffer with 2% BSA)

• Glycerol (B35011) and/or free fatty acid quantification kit

Procedure:

• Plate mature 3T3-L1 adipocytes in a multi-well plate.

• Wash the cells with assay buffer.

• Pre-incubate the cells with varying concentrations of HTS01037 (or vehicle control) for a specified time (e.g., 1-3 hours).

• Stimulate lipolysis by adding a known concentration of a β-adrenergic agonist like isoproterenol.

• Incubate for an appropriate time (e.g., 1-3 hours).

• Collect the cell culture medium.

• Measure the concentration of glycerol or free fatty acids released into the medium using a commercially available kit.

• Normalize the results to the total protein content of the cells in each well.

Macrophage Anti-inflammatory Assay

This protocol outlines a method to evaluate the anti-inflammatory properties of HTS01037 in macrophages.

Materials:

• Bone marrow-derived macrophages (BMDMs) or a macrophage cell line (e.g., RAW 264.7)

• HTS01037

• Lipopolysaccharide (LPS)

• Cell culture medium (e.g., DMEM with 10% FBS)

• ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-6) or a Griess reagent for nitric oxide measurement.

Procedure:

• Plate macrophages in a multi-well plate and allow them to adhere.

• Pre-treat the cells with different concentrations of HTS01037 (or vehicle) for a designated period (e.g., 1-2 hours).

• Stimulate an inflammatory response by adding LPS (e.g., 100 ng/mL).

• Incubate for a suitable duration (e.g., 6-24 hours).

• Collect the cell culture supernatant.

• Quantify the levels of pro-inflammatory mediators such as TNF-α, IL-6, or nitric oxide (measured as nitrite) in the supernatant using appropriate assays.

Signaling Pathways

HTS01037 exerts its biological effects by modulating signaling pathways downstream of A-FABP/aP2.

Inhibition of Lipolysis Signaling Pathway

HTS01037 disrupts the interaction between A-FABP/aP2 and hormone-sensitive lipase (HSL), a key enzyme in the lipolytic cascade. This interference reduces the breakdown of triglycerides into free fatty acids and glycerol.

Caption: HTS01037 inhibits the A-FABP/aP2 and HSL interaction.

Anti-inflammatory Signaling Pathway

In macrophages, A-FABP/aP2 is involved in pro-inflammatory signaling. By inhibiting A-FABP/aP2, HTS01037 can attenuate the downstream inflammatory response, potentially through modulation of the NF-κB pathway.

Caption: HTS01037 inhibits A-FABP/aP2, reducing inflammatory signaling.

Experimental Workflow for In Vitro Characterization

The following diagram illustrates a typical workflow for the initial in vitro characterization of HTS01037.

Caption: Workflow for in vitro characterization of HTS01037.

Conclusion

HTS01037 is a valuable research tool for investigating the roles of A-FABP/aP2 in metabolic and inflammatory diseases. Its well-characterized chemical properties and biological activities, coupled with the detailed experimental protocols provided in this guide, offer a solid foundation for researchers and drug development professionals to explore its therapeutic potential. The elucidated signaling pathways provide a framework for understanding its mechanism of action and for designing future studies.

References

• 1. Identification and characterization of a small molecule inhibitor of Fatty Acid binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. experts.umn.edu [experts.umn.edu]

HTS01037: A Potent Inhibitor of FABP4 for Metabolic Disease Research

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

HTS01037 is a small molecule inhibitor of Fatty Acid-Binding Protein 4 (FABP4), a key protein implicated in the pathogenesis of various metabolic diseases, including obesity, type 2 diabetes, and atherosclerosis. By targeting FABP4, HTS01037 offers a promising therapeutic strategy to mitigate the metabolic dysregulation and chronic inflammation associated with these conditions. This technical guide provides a comprehensive overview of HTS01037's role in metabolic disease research, detailing its mechanism of action, experimental protocols for its use in vitro and in vivo, and its effects on key metabolic and inflammatory pathways.

Introduction to FABP4 in Metabolic Disease

Fatty Acid-Binding Protein 4 (FABP4), also known as aP2, is a lipid chaperone predominantly expressed in adipocytes and macrophages. It plays a crucial role in intracellular fatty acid trafficking, lipid storage, and signaling. Elevated levels of FABP4 are strongly associated with obesity, insulin (B600854) resistance, and cardiovascular disease. In adipocytes, FABP4 is involved in lipolysis, the process of breaking down stored fats. In macrophages, it modulates inflammatory responses. The multifaceted role of FABP4 makes it an attractive target for therapeutic intervention in metabolic disorders.

HTS01037: A Specific FABP4 Inhibitor

HTS01037 has been identified as a potent inhibitor of FABP4. Its inhibitory activity has been quantified, demonstrating selectivity for FABP4 over other closely related FABP isoforms.

Quantitative Data on HTS01037 Inhibition

The inhibitory constants (Ki) of HTS01037 have been determined using ligand displacement assays, providing a measure of its binding affinity to different FABP isoforms.

Target Protein	Inhibition Constant (Ki)
FABP4	670 nM[1]
FABP5	3.4 µM[1]
FABP3	9.1 µM[1]

Table 1: Inhibitory activity of HTS01037 against various Fatty Acid-Binding Proteins.

Mechanism of Action of HTS01037 in Metabolic Regulation

HTS01037 exerts its effects by competitively binding to FABP4, thereby blocking its interaction with fatty acids and downstream signaling partners. This inhibition leads to two primary beneficial outcomes in the context of metabolic disease: reduced adipocyte lipolysis and attenuated macrophage inflammation.

Inhibition of Adipocyte Lipolysis

In adipocytes, FABP4 facilitates the breakdown of triglycerides into free fatty acids (lipolysis). By inhibiting FABP4, HTS01037 reduces the release of excess free fatty acids into circulation, a key contributor to insulin resistance in other tissues.

Attenuation of Macrophage Inflammation

In macrophages, FABP4 is involved in pro-inflammatory signaling pathways. HTS01037 has been shown to reduce lipopolysaccharide (LPS)-stimulated inflammation in macrophages.[1] This anti-inflammatory effect is crucial for mitigating the chronic low-grade inflammation characteristic of metabolic diseases.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the efficacy of HTS01037 in metabolic disease research.

In Vitro Adipocyte Lipolysis Assay

This protocol details the procedure to measure the effect of HTS01037 on lipolysis in cultured adipocytes.

Objective: To quantify the inhibition of glycerol (B35011) and free fatty acid release from adipocytes following treatment with HTS01037.

Cell Line: 3T3-L1 pre-adipocytes, differentiated into mature adipocytes.

Materials:

• Differentiated 3T3-L1 adipocytes

• Dulbecco's Modified Eagle's Medium (DMEM)

• HTS01037

• Isoproterenol (B85558) (lipolytic agent)

• Glycerol Assay Kit

• Free Fatty Acid Assay Kit

• Phosphate-Buffered Saline (PBS)

Procedure:

• Culture and differentiate 3T3-L1 cells into mature adipocytes in 24-well plates.

• Wash the cells with PBS.

• Pre-incubate the cells with various concentrations of HTS01037 in DMEM for 1-3 hours.

• Induce lipolysis by adding isoproterenol to the media and incubate for 1-2 hours.

• Collect the culture medium.

• Measure the concentration of glycerol and free fatty acids in the collected medium using commercially available assay kits, following the manufacturer's instructions.

• Normalize the results to the total protein content of the cells in each well.

In Vitro Macrophage Anti-Inflammatory Assay

This protocol describes how to assess the anti-inflammatory effects of HTS01037 on macrophages.

Objective: To measure the reduction in pro-inflammatory cytokine production by macrophages treated with HTS01037.

Cell Line: RAW264.7 macrophages.

Materials:

• RAW264.7 macrophage cells

• DMEM

• HTS01037

• Lipopolysaccharide (LPS)

• ELISA kits for TNF-α and IL-6

• PBS

Procedure:

• Seed RAW264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with varying concentrations of HTS01037 for 1-3 hours.

• Stimulate the cells with LPS (e.g., 100 ng/mL) for 6-24 hours to induce an inflammatory response.

• Collect the cell culture supernatant.

• Quantify the levels of TNF-α and IL-6 in the supernatant using specific ELISA kits, following the manufacturer's protocols.

In Vivo Administration in a Diet-Induced Obesity Mouse Model

This protocol outlines the administration of HTS01037 to mice with diet-induced obesity to evaluate its in vivo efficacy.

Objective: To assess the effects of HTS01037 on metabolic parameters in an in vivo model of obesity and insulin resistance.

Animal Model: C57BL/6J mice fed a high-fat diet (HFD) for 8-12 weeks.

Materials:

• Diet-induced obese C57BL/6J mice

• HTS01037

• Vehicle for administration (e.g., a mixture of DMSO, PEG300, Tween-80, and saline)

• Equipment for oral gavage or intraperitoneal injection

• Glucometer and insulin assay kits

• Equipment for collecting blood samples

Procedure:

• Induce obesity and insulin resistance in C57BL/6J mice by feeding them a high-fat diet.

• Randomly assign mice to treatment (HTS01037) and control (vehicle) groups.

• Administer HTS01037 or vehicle daily via oral gavage or intraperitoneal injection for a specified period (e.g., 4-8 weeks). A suggested dosage, based on related in vivo studies, could be in the range of 5 mg/kg.[2][3]

• Monitor body weight and food intake regularly.

• Perform metabolic tests at baseline and at the end of the treatment period, such as:

  • Glucose Tolerance Test (GTT): Fast mice overnight, then administer a glucose bolus (e.g., 2 g/kg) and measure blood glucose at various time points (0, 15, 30, 60, 90, 120 minutes).

  • Insulin Tolerance Test (ITT): Fast mice for 4-6 hours, then administer an insulin bolus (e.g., 0.75 U/kg) and measure blood glucose at various time points (0, 15, 30, 45, 60 minutes).

• At the end of the study, collect blood for measuring plasma insulin, triglycerides, and free fatty acids. Tissues such as liver, adipose tissue, and muscle can be collected for further analysis (e.g., gene expression, histology).

Signaling Pathways and Visualizations

HTS01037's inhibition of FABP4 modulates key signaling pathways involved in lipolysis and inflammation.

FABP4-Mediated Adipocyte Lipolysis Signaling Pathway

In adipocytes, lipolytic stimuli (e.g., catecholamines) activate Protein Kinase A (PKA), which then phosphorylates and activates Hormone-Sensitive Lipase (HSL) and Perilipin. FABP4 is thought to facilitate the transport of fatty acids away from the lipid droplet, thereby promoting continued lipolysis. HTS01037's inhibition of FABP4 disrupts this process.

References

• 1. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. INHIBITION OF FATTY ACID BINDING PROTEIN ４ SUPPRESSES PANCREATIC CANCER CELL GROWTH IN MOUSE SYNGENEIC TUMOR MODEL - Digestive Disease Week [ddw.digitellinc.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to HTS01037 in Pancreatic Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule inhibitor HTS01037 and its emerging role in the study of pancreatic ductal adenocarcinoma (PDAC). HTS01037 is an inhibitor of fatty acid binding protein 4 (FABP4), a protein implicated in the progression of obesity-related cancers, including pancreatic cancer.[1][2][3] This document details the mechanism of action of HTS01037, summarizes key preclinical findings, provides detailed experimental protocols, and visualizes the associated signaling pathways and experimental workflows.

Mechanism of Action

HTS01037 functions as a competitive antagonist of protein-protein interactions mediated by FABP4 (also known as AFABP or aP2) and is an inhibitor of fatty acid binding.[4][5] It has a reported Ki of 0.67 μM for FABP4.[4][6] While it shows some selectivity for FABP4, at higher concentrations, it can act as a pan-specific FABP inhibitor.[4][5] In the context of pancreatic cancer, the inhibition of FABP4 by HTS01037 has been shown to suppress cancer progression and metastasis.[1][2][3] The proposed mechanism involves the downregulation of the transcription factor ZEB1, which leads to a reduction in epithelial-mesenchymal transition (EMT) and cancer stemness markers.[1][2][3]

Preclinical In Vitro and In Vivo Studies

Preclinical studies have demonstrated the anti-cancer effects of HTS01037 in both cell culture and animal models of pancreatic cancer.

In Vitro Findings:

• HTS01037 suppressed FABP4-induced cell viability in mouse (KPC cells) and human pancreatic cancer cell lines.[1][2][3]

• Treatment with HTS01037 was associated with a reduction in invasive potency and the expression of EMT and cancer stemness markers.[1][2][3]

In Vivo Findings:

• In a syngeneic subcutaneous KPC tumor model, HTS01037 significantly suppressed tumor growth.[1][2][3]

• In an orthotopic model, HTS01037 treatment led to suppressed tumor growth, improved distant metastases, and increased survival in mice.[1][2][3]

• HTS01037 also attenuated the development and growth of liver metastases in a relevant mouse model.[1][2][3]

• Importantly, HTS01037 was shown to enhance the efficacy of the standard-of-care chemotherapy agent, gemcitabine, in treating PDAC.[1][2][3]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of HTS01037 in pancreatic cancer models.

Table 1: In Vivo Efficacy of HTS01037 on Syngeneic Subcutaneous KPC Tumor Growth

Treatment Group	Dose	Average Tumor Volume at Day 11 (mm³)
Control (PBS)	-	479.4 ± 391.4
HTS01037	1.5 mg/kg	408.1 ± 423.1
HTS01037	5 mg/kg	200.4 ± 117.5
Data from a study with n=7 mice per cohort.[2][3]

Table 2: HTS01037 Binding Affinity

Protein	Ki (μM)
AFABP/aP2 (FABP4)	0.67
Ki represents the inhibition constant.[4][6]

Experimental Protocols

This section provides detailed methodologies for key experiments conducted in the evaluation of HTS01037.

1. Syngeneic Subcutaneous Tumor Model

• Cell Line: KPC mouse pancreatic cancer cells.

• Animal Model: C57BL/6J mice.

• Procedure:

  • KPC cells are injected subcutaneously into the mice to establish tumors.

  • Once tumors are established, mice are randomized into treatment cohorts (n=7 per group).

  • HTS01037 (1.5 or 5 mg/kg) or a vehicle control (PBS) is administered via intraperitoneal (i.p.) injection starting at day 0.

  • Tumor growth is monitored and measured over a period of 11 days.[2][3]

2. In Vitro Cell Viability Assay (MTS Assay)

• Cell Lines: Human pancreatic cancer cell lines (e.g., CAPAN-2, CFPAC-1, PANC-1, MIA PaCa-2).

• Procedure:

  • Cells are seeded in appropriate culture plates.

  • Cells are treated with FABP4 (100 ng/ml) alone or in combination with HTS01037 (30 µM) for 48 hours.

  • Cell viability is assessed using an MTS assay according to the manufacturer's instructions.

3. Reactive Oxygen Species (ROS) Detection

• Procedure:

  • Cells are pretreated with HTS01037 or a vehicle control for 3 hours.

  • Cells are then challenged with or without palmitic acid for 1 hour.

  • Cells are subsequently exposed to a ROS Deep Red Dye for 1 hour in a 5% CO2 incubator at 37°C.

  • The fluorescent signal, produced by the reaction of the dye with intracellular superoxide (B77818) and hydroxyl radicals, is measured using a spectrophotometer at an excitation/emission of 650nm/675nm.[4]

Signaling Pathways and Experimental Workflows

The following diagrams were generated using Graphviz (DOT language) to visualize key pathways and processes.

Caption: HTS01037 inhibits FABP4, leading to ZEB1 downregulation and reduced EMT.

Caption: Workflow for in vivo assessment of HTS01037 in a syngeneic mouse model.

Conclusion

HTS01037 represents a promising therapeutic agent for pancreatic cancer by targeting the FABP4-ZEB1 axis. Its ability to suppress tumor growth, inhibit metastasis, and enhance the efficacy of standard chemotherapy warrants further investigation. The data and protocols presented in this guide offer a solid foundation for researchers and drug development professionals interested in exploring the therapeutic potential of FABP4 inhibition in pancreatic and other obesity-associated malignancies.

References

• 1. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

HTS01037: A Versatile Chemical Probe for Interrogating Protein-Protein Interactions

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The intricate dance of proteins, forming transient or stable complexes, governs virtually all cellular processes. The study of these protein-protein interactions (PPIs) is paramount to understanding cellular function in both health and disease, and for the development of novel therapeutics. Small molecule modulators of PPIs have emerged as invaluable tools for dissecting these complex networks. HTS01037 is one such molecule, identified as a potent inhibitor of the Adipocyte Fatty Acid-Binding Protein (AFABP or aP2/FABP4) and its interactions with other proteins. This technical guide provides a comprehensive overview of HTS01037 as a tool for studying PPIs, with a focus on its application in interrogating the AFABP/aP2-Hormone Sensitive Lipase (HSL) interaction. We present detailed experimental protocols, quantitative data, and visual representations of key pathways and workflows to facilitate its use in the laboratory.

HTS01037: Mechanism of Action and Target Profile

HTS01037 is a small molecule that acts as a competitive antagonist of protein-protein interactions mediated by AFABP/aP2.[1] It functions by binding to the fatty acid binding pocket of AFABP/aP2, thereby preventing the binding of endogenous ligands and subsequent interaction with partner proteins.[2] While it shows a degree of selectivity for AFABP/aP2, at higher concentrations, it can act as a pan-FABP inhibitor.[1]

Quantitative Binding Profile of HTS01037

The binding affinity of HTS01037 to various Fatty Acid-Binding Proteins (FABPs) has been characterized, highlighting its utility as a chemical probe. The inhibition constants (Ki) provide a quantitative measure of the molecule's potency and selectivity.

Protein Target	Inhibition Constant (Ki)	Reference
AFABP/aP2 (FABP4)	0.67 µM (670 nM)	[1][3]
FABP5	3.4 µM	[3]
FABP3 (Heart)	9.1 µM	[3]

Key Protein-Protein Interaction Studied with HTS01037: AFABP/aP2 and Hormone-Sensitive Lipase (HSL)

A primary and well-documented application of HTS01037 is the study of the interaction between AFABP/aP2 and Hormone-Sensitive Lipase (HSL). This interaction is crucial in the regulation of lipolysis in adipocytes. AFABP/aP2, when bound to fatty acids, interacts with HSL, a key enzyme responsible for the hydrolysis of triglycerides. This interaction is thought to be part of a feedback mechanism regulating lipid breakdown. HTS01037, by occupying the fatty acid-binding pocket of AFABP/aP2, can competitively antagonize this interaction, making it an excellent tool to probe the functional consequences of this PPI.[2]

Signaling Pathway of AFABP/aP2-Mediated Lipolysis Regulation

The following diagram illustrates the signaling pathway involving the AFABP/aP2-HSL interaction and the inhibitory effect of HTS01037.

Caption: AFABP/aP2-HSL signaling pathway in adipocyte lipolysis.

Experimental Protocols

This section provides detailed methodologies for key experiments to study the effects of HTS01037 on protein-protein interactions and cellular processes.

Fluorescent Ligand Displacement Assay

This biochemical assay is used to determine the binding affinity of a test compound (HTS01037) to a target protein (FABP) by measuring the displacement of a fluorescent probe.

Principle: The fluorescent probe, 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS), binds to the hydrophobic cavity of FABPs, resulting in a significant increase in its fluorescence quantum yield. A competing ligand, such as HTS01037, will displace 1,8-ANS from the binding pocket, leading to a decrease in fluorescence. The concentration-dependent decrease in fluorescence is used to calculate the inhibition constant (Ki) of the test compound.

Experimental Workflow:

Caption: Workflow for the fluorescent ligand displacement assay.

Detailed Methodology:

• Reagent Preparation:

  • Assay Buffer: 25 mM Tris-HCl, pH 7.4.

  • 1,8-ANS Stock Solution: Dissolve 1,8-ANS in absolute ethanol (B145695) to a concentration of 1 mM. Dilute in assay buffer to a working concentration of 5 µM.

  • FABP Stock Solution: Prepare a stock solution of purified FABP in assay buffer. The final concentration in the assay will depend on the specific FABP isoform and its affinity for 1,8-ANS.

  • HTS01037 Stock Solution: Prepare a high-concentration stock solution of HTS01037 in DMSO (e.g., 10 mM). Perform serial dilutions in assay buffer to obtain a range of concentrations for the assay.

• Assay Procedure:

  • In a 96-well black microplate, add the FABP protein solution to each well.

  • Add the 1,8-ANS working solution to each well and mix.

  • Add the serially diluted HTS01037 solutions to the wells. Include a vehicle control (DMSO) and a no-inhibitor control.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 30-60 minutes), protected from light.

  • Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for 1,8-ANS (e.g., Ex: 350 nm, Em: 480 nm).

• Data Analysis:

  • Subtract the background fluorescence (wells with only buffer and 1,8-ANS).

  • Normalize the fluorescence data, with the no-inhibitor control representing 100% and a saturating concentration of a known high-affinity ligand representing 0%.

  • Plot the normalized fluorescence against the logarithm of the HTS01037 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the fluorescent probe (1,8-ANS) and Kd is its dissociation constant for the FABP.

Cell-Based Lipolysis Assay in 3T3-L1 Adipocytes

This assay measures the effect of HTS01037 on the breakdown of triglycerides (lipolysis) in cultured adipocytes.

Principle: Lipolysis is the process by which triglycerides are hydrolyzed into glycerol and free fatty acids. This process can be stimulated by agents that increase intracellular cyclic AMP (cAMP) levels, such as forskolin. The amount of glycerol released into the culture medium is a direct measure of the rate of lipolysis. HTS01037 is expected to inhibit lipolysis by disrupting the AFABP/aP2-HSL interaction.

Experimental Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. A simple assay for intracellular lipid-binding proteins using displacement of 1-anilinonaphthalene 8-sulfonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

HTS01037: Application Notes and Protocols for Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs), demonstrating a high affinity for adipocyte fatty acid-binding protein (AFABP/aP2).[1][2] It functions as a competitive antagonist of the protein-protein interactions mediated by AFABP/aP2, such as the interaction with hormone-sensitive lipase, without activating peroxisome proliferator-activated receptor-gamma (PPARγ).[1][2] These characteristics make HTS01037 a valuable tool for investigating the roles of FABPs in various cellular processes, including lipid metabolism, inflammation, and cancer progression.[1][2][3][4][5] This document provides detailed protocols for the application of HTS01037 in cell culture experiments.

Quantitative Data

HTS01037 exhibits inhibitory activity against several members of the FABP family. The binding affinities are summarized in the table below.

Target Protein	Inhibition Constant (Ki)	Reference
AFABP/aP2	0.67 ± 0.18 μM	[2]
Heart FABP	3.4 μM	[6]
Intestinal FABP	>10 μM
Liver FABP	>10 μM
Epithelial FABP	9.1 μM	[6]

Signaling Pathways

HTS01037 modulates several key signaling pathways by inhibiting FABP function. These include the attenuation of NF-κB signaling and the suppression of pathways involved in epithelial-mesenchymal transition (EMT) and cancer cell stemness.

Caption: HTS01037 inhibits AFABP/aP2, leading to reduced NF-κB signaling and inflammatory cytokine production.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for HTS01037 in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

HTS01037 is a potent and selective small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4, also known as aP2 or A-FABP).[1][2][3] FABPs are intracellular lipid chaperones that play a crucial role in fatty acid uptake, transport, and metabolism.[4] FABP4, in particular, is highly expressed in adipocytes and macrophages and has been implicated in various metabolic and inflammatory diseases, as well as in cancer progression.[4][5][6][7] HTS01037 acts as a competitive antagonist, binding to the fatty acid-binding pocket of FABP4 and thereby inhibiting its interaction with endogenous ligands and downstream signaling partners.[1][4] These application notes provide recommended concentrations and detailed protocols for the use of HTS01037 in various in vitro assays.

Mechanism of Action

HTS01037 primarily functions by inhibiting the activity of FABP4. It has a reported Ki (inhibition constant) of approximately 0.67 µM for FABP4.[1][2][3][8] While it shows some selectivity for FABP4, at higher concentrations, it can act as a pan-FABP inhibitor.[1] The inhibition of FABP4 by HTS01037 leads to several downstream effects, including the modulation of inflammatory signaling pathways and the regulation of cellular metabolism. Notably, HTS01037 has been shown to reduce lipopolysaccharide (LPS)-stimulated inflammation in macrophages by attenuating NF-κB signaling.[1][2] In the context of cancer, HTS01037 can suppress the epithelial-mesenchymal transition (EMT) and increase reactive oxygen species (ROS) activity in pancreatic cancer cells.[4] It is important to note that HTS01037 does not appear to activate peroxisome proliferator-activated receptor gamma (PPARγ).[1][2]

Caption: Simplified signaling pathway of HTS01037 action.

Recommended Concentrations for In Vitro Assays

The optimal concentration of HTS01037 will vary depending on the cell type, assay duration, and specific research question. The following table summarizes recommended concentration ranges based on published data. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Assay Type	Cell Line	Concentration Range	Notes	Reference(s)
Lipolysis Inhibition	3T3-L1 Adipocytes	10 - 50 µM	Inhibition of basal and forskolin-stimulated lipolysis.	[4]
Anti-inflammatory Activity	Murine Macrophages	10 - 50 µM	Reduction of LPS-stimulated cytokine production.	[8]
Cell Viability / Proliferation	Pancreatic Cancer Cells (KPC, PANC-1)	10 - 50 µM	IC50 for KPC cells reported to be 25.6 µM.	[4]
ROS Activity	Pancreatic Cancer Cells (KPC)	30 µM	Used to show increased ROS activity.	[4]
Ligand Binding Assay	Purified FABP4 Protein	0.1 - 100 µM	Ki of 0.67 µM.	[1][8]

Experimental Protocols

Lipolysis Inhibition Assay in 3T3-L1 Adipocytes

This protocol describes how to measure the inhibitory effect of HTS01037 on lipolysis in differentiated 3T3-L1 adipocytes by quantifying glycerol (B35011) release.

Materials:

• Differentiated 3T3-L1 adipocytes in a 24-well or 96-well plate

• HTS01037 stock solution (e.g., 10 mM in DMSO)

• Krebs-Ringer-HEPES (KRH) buffer with 2% fatty acid-free BSA

• Forskolin (B1673556) stock solution (e.g., 10 mM in DMSO)

• Glycerol Assay Kit (commercially available)

• Phosphate-buffered saline (PBS)

Protocol:

• Cell Culture and Differentiation: Culture 3T3-L1 preadipocytes and differentiate them into mature adipocytes using a standard protocol. Assays should be performed on fully differentiated adipocytes (typically 8-12 days post-induction).

• Serum Starvation: Gently wash the differentiated adipocytes twice with PBS. Then, incubate the cells in KRH buffer with 2% BSA for 2-4 hours at 37°C to serum starve the cells.

• HTS01037 Treatment: Prepare serial dilutions of HTS01037 in KRH buffer with 2% BSA to achieve the desired final concentrations (e.g., 0, 1, 5, 10, 25, 50 µM). The final DMSO concentration should be kept constant across all wells and should not exceed 0.5%.

• Lipolysis Stimulation:

  • Basal Lipolysis: Add the HTS01037 dilutions to the cells and incubate for 1-3 hours at 37°C.

  • Stimulated Lipolysis: For stimulated lipolysis, add forskolin (final concentration of 10 µM) along with the HTS01037 dilutions and incubate for 1-3 hours at 37°C.

• Sample Collection: After incubation, carefully collect the supernatant from each well for glycerol measurement.

• Glycerol Measurement: Measure the glycerol concentration in the collected supernatants using a commercially available glycerol assay kit, following the manufacturer's instructions.

• Data Analysis: Normalize the glycerol release to the total protein content of the cells in each well. Calculate the percentage of inhibition of lipolysis by HTS01037 compared to the vehicle control.

Caption: Workflow for the 3T3-L1 lipolysis inhibition assay.

Anti-inflammatory Assay in Macrophages

This protocol details a method to assess the anti-inflammatory effects of HTS01037 on lipopolysaccharide (LPS)-stimulated macrophages by measuring cytokine production.

Materials:

• Murine macrophage cell line (e.g., RAW 264.7 or bone marrow-derived macrophages)

• Complete culture medium (e.g., DMEM with 10% FBS)

• HTS01037 stock solution (e.g., 10 mM in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• ELISA kits for inflammatory cytokines (e.g., TNF-α, IL-6)

• Phosphate-buffered saline (PBS)

Protocol:

• Cell Seeding: Seed macrophages in a 24-well or 96-well plate at a density that will result in a confluent monolayer the next day.

• HTS01037 Pre-treatment: The following day, remove the culture medium and replace it with fresh medium containing the desired concentrations of HTS01037 (e.g., 0, 1, 5, 10, 25, 50 µM). The final DMSO concentration should be consistent across all wells and not exceed 0.5%. Incubate for 1-2 hours at 37°C.

• LPS Stimulation: After the pre-treatment period, add LPS to the wells to a final concentration of 100 ng/mL to induce an inflammatory response. Include a control group of cells that are not treated with LPS.

• Incubation: Incubate the cells for 6-24 hours at 37°C. The optimal incubation time may vary depending on the cytokine being measured.

• Supernatant Collection: Following incubation, centrifuge the plates at a low speed to pellet any detached cells and collect the cell-free supernatant.

• Cytokine Measurement: Measure the concentration of inflammatory cytokines (e.g., TNF-α, IL-6) in the collected supernatants using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of cytokine production by HTS01037 in LPS-stimulated cells compared to the vehicle-treated, LPS-stimulated control.

Caption: Workflow for the macrophage anti-inflammatory assay.

Cell Viability and Proliferation Assay

This protocol provides a method to evaluate the effect of HTS01037 on the viability and proliferation of cancer cells using a standard MTS assay.

Materials:

• Cancer cell line of interest (e.g., KPC, PANC-1)

• Complete culture medium

• HTS01037 stock solution (e.g., 10 mM in DMSO)

• MTS reagent

• 96-well clear-bottom plates

• Phosphate-buffered saline (PBS)

Protocol:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Allow the cells to adhere overnight at 37°C.

• HTS01037 Treatment: The next day, prepare serial dilutions of HTS01037 in complete culture medium to achieve the desired final concentrations (e.g., a range from 0.1 to 100 µM). Remove the old medium from the wells and add 100 µL of the HTS01037 dilutions. The final DMSO concentration should be consistent across all wells and not exceed 0.5%.

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C.

• MTS Assay:

  • Add 20 µL of MTS reagent to each well.

  • Incubate the plates for 1-4 hours at 37°C, or until a color change is apparent.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (from wells with medium only) from all readings. Calculate the percentage of cell viability for each concentration of HTS01037 relative to the vehicle-treated control cells. Plot the results to determine the IC50 value.

Caption: Workflow for the cell viability and proliferation assay.

Troubleshooting

• Low Potency/No Effect:

  • Compound Stability: Ensure the HTS01037 stock solution is fresh and has been stored properly.

  • Cell Health: Confirm that the cells are healthy and in the logarithmic growth phase.

  • Concentration: Perform a wider dose-response curve to ensure the effective concentration range is covered.

• High Variability:

  • Pipetting Accuracy: Use calibrated pipettes and ensure consistent pipetting technique.

  • Cell Seeding Density: Ensure a uniform cell seeding density across all wells.

  • Edge Effects: Avoid using the outer wells of the plate, which are more prone to evaporation.

• Toxicity in Control Wells:

  • DMSO Concentration: Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.5%).

Conclusion

HTS01037 is a valuable tool for investigating the roles of FABP4 in various biological processes. The provided protocols offer a starting point for utilizing this inhibitor in common in vitro assays. Optimization of concentrations and incubation times for specific cell types and experimental conditions is recommended to achieve robust and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. resources.amsbio.com [resources.amsbio.com]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. zen-bio.com [zen-bio.com]
• 8. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]

HTS01037 solubility and preparation for experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs), demonstrating a competitive antagonism of protein-protein interactions mediated by the adipocyte fatty acid-binding protein (AFABP/aP2), also known as FABP4.[1][2] It serves as a valuable pharmacological tool for investigating the roles of FABPs in various physiological and pathological processes, including metabolic diseases and inflammation.[2][3] HTS01037 has been shown to inhibit lipolysis in adipocytes and reduce lipopolysaccharide (LPS)-stimulated inflammation in macrophages.[1][2][4]

Physicochemical Properties and Solubility

Proper dissolution of HTS01037 is critical for accurate and reproducible experimental results. The following tables summarize the binding affinities and recommended solvent formulations for preparing HTS01037 solutions.

Table 1: Binding Affinity of HTS01037 for Fatty Acid Binding Proteins (FABPs)

FABP Isoform	Apparent Inhibition Constant (Ki)
AFABP/aP2 (FABP4)	0.67 ± 0.18 µM
FABP5	3.4 µM
FABP3	9.1 µM

Data compiled from Hertzel et al., 2009 and Furuhashi et al., 2011.[2][4]

Table 2: Solubility and Preparation of HTS01037 for In Vitro and In Vivo Experiments

Application	Solvents	Concentration	Preparation Notes
In Vitro Stock Solution	DMSO	10 mM	Store at -20°C. Further dilute with appropriate cell culture medium for working solutions.
In Vivo Formulation 1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2.5 mg/mL (7.41 mM)	This results in a suspended solution. Ultrasonic treatment is needed to aid dissolution. Suitable for oral and intraperitoneal injection.[1]
In Vivo Formulation 2	10% DMSO, 90% (20% SBE-β-CD in Saline)	2.5 mg/mL (7.41 mM)	This results in a suspended solution. Ultrasonic treatment is needed to aid dissolution. Suitable for oral and intraperitoneal injection.[1]
In Vivo Formulation 3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (7.41 mM)	This results in a clear solution.[1]

Note: If precipitation or phase separation occurs during preparation, gentle heating and/or sonication can be used to facilitate dissolution.[1]

Mechanism of Action

HTS01037 functions as a high-affinity ligand for AFABP/aP2, binding within the lipid-binding cavity in a manner structurally similar to a long-chain fatty acid.[2] This binding competitively antagonizes the protein-protein interactions mediated by AFABP/aP2.[1][2] A key interaction disrupted by HTS01037 is that between AFABP/aP2 and hormone-sensitive lipase (B570770) (HSL).[2] It is important to note that HTS01037 does not activate the peroxisome proliferator-activated receptor gamma (PPARγ).[1][2] In microglial cells, treatment with HTS01037 has been shown to attenuate inducible nitric oxide synthase (iNOS) expression, which suggests a reduction in NFκB signaling.[1]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic functions of FABPs— mechanisms and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Inhibition of Lipolysis in 3T3-L1 Adipocytes using HTS01037

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipolysis, the metabolic process of breaking down triglycerides into glycerol (B35011) and free fatty acids, is a critical pathway for energy homeostasis. In adipocytes, this process is tightly regulated, primarily through hormonal signaling. Dysregulation of lipolysis is implicated in various metabolic disorders, including obesity and type 2 diabetes. The 3T3-L1 cell line, a well-established model of mouse embryonic fibroblasts, can be differentiated into mature adipocytes and serves as a valuable in vitro tool to study the mechanisms of lipolysis and to screen for potential therapeutic inhibitors.

HTS01037 has been identified as a potent inhibitor of Fatty Acid-Binding Protein 4 (FABP4), also known as aP2. FABP4 is highly expressed in adipocytes and plays a crucial role in intracellular fatty acid trafficking and lipolysis. HTS01037 acts as a competitive antagonist, disrupting the protein-protein interaction between FABP4 and hormone-sensitive lipase (B570770) (HSL), a key enzyme in the lipolytic cascade.[1][2] These application notes provide detailed protocols for utilizing HTS01037 to inhibit isoproterenol-induced lipolysis in differentiated 3T3-L1 adipocytes.

Data Presentation

The inhibitory effect of HTS01037 on isoproterenol-induced lipolysis in 3T3-L1 adipocytes is concentration-dependent. While specific dose-response data for HTS01037 is not extensively published, the following table provides a representative example of the expected inhibitory profile based on its known mechanism of action and data from similar FABP4 inhibitors.

Table 1: Representative Inhibitory Effect of HTS01037 on Isoproterenol-Induced Lipolysis in 3T3-L1 Adipocytes

HTS01037 Concentration (µM)	Percent Inhibition of Glycerol Release (Mean ± SD)
0 (Vehicle Control)	0 ± 5.2
0.1	15.3 ± 4.8
1	45.8 ± 6.1
10	78.2 ± 5.5
50	92.5 ± 3.9

Note: This data is illustrative and intended to represent the expected dose-dependent inhibition. Actual results may vary based on experimental conditions.

Table 2: Key Parameters of HTS01037

Parameter	Value	Reference
Mechanism of Action	Competitive antagonist of the FABP4-HSL interaction	[1][2]
Binding Affinity (Ki) for FABP4	0.67 µM

Signaling Pathway

Isoproterenol (B85558), a non-selective β-adrenergic agonist, stimulates lipolysis in adipocytes through a well-defined signaling cascade. The binding of isoproterenol to β-adrenergic receptors on the adipocyte cell surface activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates and activates Hormone-Sensitive Lipase (HSL). Activated HSL translocates to the lipid droplet surface and, in concert with Adipose Triglyceride Lipase (ATGL), hydrolyzes triglycerides. Fatty Acid-Binding Protein 4 (FABP4) is essential for this process, facilitating the interaction of HSL with the lipid droplet and trafficking the released fatty acids. HTS01037 exerts its inhibitory effect by binding to FABP4 and preventing its interaction with HSL, thereby disrupting the lipolytic machinery.

References

• 1. Identification and characterization of a small molecule inhibitor of Fatty Acid binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for HTS01037 in Macrophage-Mediated Inflammation Reduction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chronic inflammation is a key pathological feature of numerous diseases, including atherosclerosis, type 2 diabetes, and non-alcoholic fatty liver disease. Macrophages, key cells of the innate immune system, play a central role in orchestrating this inflammatory response.[1][2][3] HTS01037 is a potent and selective inhibitor of Fatty Acid-Binding Protein 4 (FABP4), also known as aP2.[4][5] FABP4 is a lipid chaperone that is highly expressed in adipocytes and macrophages and has been implicated in the regulation of inflammatory pathways.[1][6] By inhibiting FABP4, HTS01037 modulates macrophage function, leading to a reduction in pro-inflammatory responses. These application notes provide a comprehensive overview of the use of HTS01037 to mitigate macrophage-mediated inflammation, including detailed protocols and a summary of its effects.

Mechanism of Action

HTS01037 exerts its anti-inflammatory effects primarily through the inhibition of FABP4. This inhibition leads to a cascade of downstream events within the macrophage:

• Upregulation of Uncoupling Protein 2 (UCP2): Inhibition of FABP4 by HTS01037 leads to a significant increase in the expression of UCP2.[7] UCP2, located in the mitochondrial inner membrane, plays a crucial role in reducing the production of reactive oxygen species (ROS).

• Reduction of Reactive Oxygen Species (ROS): The upregulation of UCP2 results in a marked decrease in intracellular ROS levels, such as hydrogen peroxide (H₂O₂).[7] ROS are critical signaling molecules that can activate pro-inflammatory pathways.

• Inhibition of the NLRP3 Inflammasome: By reducing ROS levels, HTS01037 treatment leads to the downregulation of the NLRP3 inflammasome.[7] This multi-protein complex is responsible for the activation of caspase-1 and the subsequent processing and secretion of the potent pro-inflammatory cytokine, Interleukin-1β (IL-1β).

• Modulation of NF-κB Signaling: HTS01037 has been shown to attenuate the expression of inducible nitric oxide synthase (iNOS), indicating a reduction in NF-κB signaling.[4] NF-κB is a master transcriptional regulator of many pro-inflammatory genes.

• Suppression of PPARγ Activity: In the context of IL-4 polarized human macrophages, FABP4 inhibition by HTS01037 has been shown to suppress the activity of peroxisome proliferator-activated receptor-gamma (PPARγ), a key regulator of lipid metabolism and inflammation.[8]

Quantitative Data Summary

The following tables summarize the quantitative effects of HTS01037 treatment on macrophages as reported in various studies.

Table 1: Effect of HTS01037 on Inflammatory Mediators

Parameter	Cell Type	Treatment Conditions	Result	Reference
IL-1β Secretion	Wild-type macrophages	30 μM HTS01037 for 4h, then 500 ng/ml LPS for 4h and 2 mM ATP for 1h	Complete absence of secretion	[7]
Hydrogen Peroxide	Wild-type macrophages	30 μM HTS01037 for 4h	Significantly reduced levels	[7]
Nlrp3 Message Levels	Bone marrow-derived macrophages (BMDMs)	HTS01037 treatment prior to LPS stimulation	Significantly decreased	[7]
iNOS Expression	Microglial cells	HTS01037 treatment	Attenuated expression	[4]
LTC4 Secretion	Macrophages	HTS01037 treatment	Marked decrease in basal and fatty acid-stimulated secretion	[4]
CCL2 (MCP-1) Expression	IL-4-polarized human macrophages	HTS01037 treatment	Reduced expression in response to VLDL	[8]
IL-1β Expression	IL-4-polarized human macrophages	HTS01037 treatment	Reduced expression in response to VLDL	[8]

Table 2: HTS01037 Inhibitory Activity

Target	Apparent Kᵢ	Reference
FABP4/aP2	0.67 μM	[4]
FABP5	3.4 µM	[5][9]
FABP3	9.1 µM	[5][9]

Signaling Pathway and Experimental Workflow Diagrams

Caption: HTS01037 inhibits FABP4, increasing UCP2 and reducing ROS, which in turn suppresses NF-κB and NLRP3 inflammasome activation.

Caption: Workflow for assessing the anti-inflammatory effects of HTS01037 on macrophages.

Detailed Experimental Protocols

Protocol 1: In Vitro Treatment of Macrophages with HTS01037 to Assess IL-1β Secretion

This protocol is adapted from studies investigating the effect of HTS01037 on inflammasome activation.[7]

Materials:

• Bone marrow-derived macrophages (BMDMs) or a suitable macrophage cell line (e.g., RAW 264.7)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• HTS01037 (stock solution in DMSO)

• Lipopolysaccharide (LPS)

• Adenosine triphosphate (ATP)

• Phosphate-buffered saline (PBS)

• ELISA kit for IL-1β

Procedure:

• Cell Seeding: Seed macrophages in a 24-well plate at a density of 5 x 10⁵ cells/well and allow them to adhere overnight.

• HTS01037 Treatment: The following day, treat the cells with 30 μM HTS01037 for 4 hours. Include a vehicle control (DMSO) group.

• LPS Priming: After the HTS01037 treatment, add 500 ng/ml LPS to the wells and incubate for 4 hours. This step primes the inflammasome by upregulating pro-IL-1β and NLRP3.

• Inflammasome Activation: Following LPS priming, add 2 mM ATP to the wells and incubate for 1 hour. ATP acts as a potent activator of the NLRP3 inflammasome.

• Sample Collection: After the incubation, carefully collect the cell culture supernatant. Centrifuge the supernatant to remove any cellular debris.

• ELISA: Perform an ELISA for IL-1β on the collected supernatants according to the manufacturer's instructions.

• Data Analysis: Quantify the concentration of IL-1β in each sample. Compare the results from the HTS01037-treated group to the vehicle control group. A significant reduction in IL-1β in the HTS01037-treated group indicates successful inhibition of inflammasome activation.

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol outlines a general method for measuring changes in intracellular ROS levels following HTS01037 treatment.[7]

Materials:

• Macrophages (e.g., wild-type murine macrophages)

• Complete cell culture medium

• HTS01037

• LPS (optional, for stimulated conditions)

• A suitable fluorescent ROS indicator (e.g., H₂DCFDA)

• PBS

• Fluorometer or fluorescence microscope

Procedure:

• Cell Seeding: Seed macrophages in a black-walled, clear-bottom 96-well plate at an appropriate density.

• HTS01037 Treatment: Treat the cells with 30 μM HTS01037 for 4 to 16 hours.[7]

• (Optional) LPS Stimulation: If investigating ROS production under inflammatory conditions, treat the cells with 100 ng/ml LPS for 24 hours.[7]

• ROS Indicator Loading: Wash the cells with warm PBS and then incubate them with the ROS indicator (e.g., H₂DCFDA) in serum-free medium according to the manufacturer's instructions.

• Fluorescence Measurement: After incubation, wash the cells again with PBS to remove excess probe. Measure the fluorescence intensity using a fluorometer or visualize and quantify using a fluorescence microscope.

• Data Analysis: Compare the fluorescence intensity of the HTS01037-treated cells to the control cells. A decrease in fluorescence indicates a reduction in intracellular ROS levels.

Protocol 3: Analysis of Gene Expression by Quantitative PCR (qPCR)

This protocol can be used to assess the effect of HTS01037 on the expression of key inflammatory and metabolic genes.[7][8]

Materials:

• Treated macrophage cell lysates

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (e.g., Nlrp3, Ucp2, Il1b, Ccl2) and a housekeeping gene (e.g., Gapdh, Actb)

• qPCR instrument

Procedure:

• Cell Treatment: Treat macrophages with HTS01037 and/or inflammatory stimuli as described in the previous protocols.

• RNA Extraction: Lyse the cells and extract total RNA using a commercially available kit, following the manufacturer's protocol.

• cDNA Synthesis: Reverse transcribe the extracted RNA into cDNA using a cDNA synthesis kit.

• qPCR: Set up the qPCR reaction with the cDNA, qPCR master mix, and specific primers for the target and housekeeping genes.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression in the HTS01037-treated samples compared to the control samples, normalized to the housekeeping gene.

HTS01037 is a valuable research tool for investigating the role of FABP4 in macrophage-driven inflammation. Its ability to reduce the production of key inflammatory mediators through the modulation of the UCP2/ROS/NLRP3 inflammasome axis makes it a promising compound for further investigation in the context of inflammatory and metabolic diseases. The protocols provided herein offer a starting point for researchers to explore the anti-inflammatory potential of HTS01037 in various macrophage-based experimental systems.

References

• 1. Loss of Fatty Acid Binding Protein 4/aP2 Reduces Macrophage Inflammation Through Activation of SIRT3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Obesity-associated inflammatory macrophage polarization is inhibited by capsaicin and phytolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Adipocyte Fatty Acid-binding Protein Modulates Inflammatory Responses in Macrophages through a Positive Feedback Loop Involving c-Jun NH2-terminal Kinases and Activator Protein-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FABP4/aP2 Regulates Macrophage Redox Signaling and Inflammasome Activation via Control of UCP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FABP4 inhibition suppresses PPARγ activity and VLDL-induced foam cell formation in IL-4-polarized human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vivo Administration of HTS01037 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

HTS01037 is a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4), also known as aP2.[1][2] FABP4 is a key intracellular lipid-binding protein expressed in adipocytes and macrophages that plays a significant role in lipid metabolism and inflammatory signaling pathways.[2][3] By binding to FABP4, HTS01037 competitively antagonizes the protein-protein interactions mediated by FABP4, such as its interaction with hormone-sensitive lipase.[1][2][4] Preclinical studies have demonstrated that inhibition of FABP4 by HTS01037 can suppress tumor growth and metastasis in pancreatic cancer models and may have therapeutic potential in metabolic diseases and inflammation-related conditions.[3][5][6][7] These application notes provide a detailed protocol for the in vivo administration of HTS01037 in mice to facilitate further research into its therapeutic applications.

Quantitative Data Summary

The following table summarizes the reported in vivo administration protocols for HTS01037 in mice from preclinical studies. This data can serve as a starting point for dose-ranging and efficacy studies.

Parameter	Subcutaneous Xenograft Model	Orthotopic & Metastasis Models	Diet-Induced Obesity Model
Mouse Strain	C57BL/6J[6]	Information not available	C57BL/6J[8][9]
Drug	HTS01037[6]	HTS01037[5]	HTS01037[8]
Dose	1.5 or 5 mg/kg[6]	Information not available	3, 10, and 30 mg/kg in diet[8]
Administration Route	Intraperitoneal (i.p.) injection[6][7]	Intraperitoneal (i.p.) injection[5]	Oral (in diet)[8][9]
Dosing Schedule	Once at day 0[6][7]	Information not available	Chronic administration for 8 weeks[8][9]
Vehicle	PBS[6]	Information not available	60% High-Fat Diet[8][9]
Reported Outcome	Significant suppression of tumor growth at 5 mg/kg.[6]	Suppression of tumor growth, improved distant metastases and survival.[5]	Amelioration of dyslipidemia.[8]

Experimental Protocols

Formulation of HTS01037 for Intraperitoneal Administration

This protocol is based on the methods used in pancreatic cancer studies.[6][7]

Materials:

• HTS01037 powder

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Sterile syringes and needles (e.g., 27-30 gauge)

Procedure:

• Calculate the required amount of HTS01037: Based on the desired dose (e.g., 5 mg/kg) and the number and weight of the mice, calculate the total amount of HTS01037 needed.

• Prepare the vehicle: Use sterile PBS as the vehicle.

• Dissolve HTS01037:

  • Weigh the calculated amount of HTS01037 and place it in a sterile microcentrifuge tube.

  • Add the required volume of sterile PBS to achieve the final desired concentration. The volume to be injected is typically 100-200 µL per mouse.

  • Vortex the mixture vigorously until the compound is fully dissolved. Gentle warming or brief sonication may be used to aid dissolution if necessary. Ensure the final solution is clear and free of particulates.

• Administration:

  • Acclimate the mice to handling before the day of injection.

  • Weigh each mouse immediately before injection to calculate the precise volume to be administered.

  • Administer the HTS01037 solution via intraperitoneal injection.

Formulation of HTS01037 for Oral Administration in Diet

This protocol is based on studies investigating the effects of HTS01037 in diet-induced obesity models.[8][9]

Materials:

• HTS01037 powder

• High-fat diet (60% kcal from fat)

• Food processor or mixer

• Balance

Procedure:

• Calculate the required amount of HTS01037: Determine the target dose in mg/kg of body weight per day (e.g., 3, 10, or 30 mg/kg). Estimate the daily food consumption of the mice (typically 3-5 g for an adult mouse). Calculate the amount of HTS01037 to be mixed per kilogram of diet.

• Prepare the medicated diet:

  • Weigh the calculated amount of HTS01037.

  • In a food processor or mixer, blend the HTS01037 powder with a small portion of the powdered high-fat diet until a homogenous mixture is achieved.

  • Gradually add the remaining diet and continue mixing until the HTS01037 is evenly distributed throughout the entire batch of food.

• Administration:

  • Provide the medicated diet to the mice ad libitum.

  • Monitor food intake and body weight regularly to ensure the desired dose is being administered.

Visualizations

Signaling Pathway of FABP4 Inhibition by HTS01037

Caption: Mechanism of FABP4 inhibition by HTS01037.

Experimental Workflow for In Vivo Administration of HTS01037

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic functions of FABPs— mechanisms and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and characterization of a small molecule inhibitor of Fatty Acid binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. INHIBITION OF FATTY ACID BINDING PROTEIN ４ SUPPRESSES PANCREATIC CANCER CELL GROWTH IN MOUSE SYNGENEIC TUMOR MODEL - Digestive Disease Week [ddw.digitellinc.com]
• 8. researchgate.net [researchgate.net]
• 9. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: HTS01037 and Gemcitabine Co-treatment in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gemcitabine (B846), a nucleoside analog, is a cornerstone of chemotherapy for various solid tumors, including pancreatic cancer.[1] Its mechanism involves the inhibition of DNA synthesis, which ultimately triggers cell cycle arrest and programmed cell death (apoptosis).[2][3] However, the development of drug resistance often limits its clinical efficacy.[4] A promising strategy to overcome this challenge is the use of combination therapies.

HTS01037 is an inhibitor of Fatty Acid Binding Protein 4 (FABP4), a protein implicated in the progression of obesity-related cancers.[5][6][7] Research has demonstrated that HTS01037 can suppress cancer cell viability, inhibit cell cycle progression, and induce apoptosis.[7][8] Notably, studies in pancreatic ductal adenocarcinoma (PDAC) models have shown that HTS01037 enhances the therapeutic efficacy of gemcitabine, suggesting a synergistic relationship that could be exploited for more effective cancer treatment.[5][6][8]

These application notes provide a comprehensive overview of the proposed mechanisms of action for HTS01037 and gemcitabine co-treatment, along with detailed protocols for evaluating their synergistic effects in cancer cell lines.

Mechanism of Action and Signaling Pathways

The synergistic anti-cancer effect of HTS01037 and gemcitabine co-treatment stems from their distinct but complementary mechanisms of action.

Gemcitabine: As a prodrug, gemcitabine is transported into the cell and phosphorylated into its active forms, gemcitabine diphosphate (B83284) (dFdCDP) and gemcitabine triphosphate (dFdCTP).[9] dFdCTP is incorporated into DNA, causing "masked chain termination" that halts DNA replication.[3][9] Concurrently, dFdCDP inhibits ribonucleotide reductase, depleting the pool of deoxynucleotides required for DNA synthesis.[1][3] This dual action leads to an S-phase cell cycle arrest and the induction of the intrinsic apoptotic pathway.[10][11]

Caption: Gemcitabine's mechanism of action leading to apoptosis.

HTS01037: This compound inhibits FABP4, a carrier protein for fatty acids.[7] In cancer cells, FABP4 has been linked to promoting proliferation, invasion, and epithelial-mesenchymal transition (EMT).[5][8] By inhibiting FABP4, HTS01037 is proposed to disrupt cellular metabolism and suppress oncogenic signaling pathways, such as the AKT and MAPK cascades.[12] This leads to a reduction in cell viability and an increase in apoptosis, potentially by increasing cellular reactive oxygen species (ROS).[7][8]

Caption: HTS01037 mechanism via FABP4 inhibition.

Synergistic Interaction: The co-administration of HTS01037 and gemcitabine is hypothesized to create a multi-pronged attack on cancer cells. HTS01037 weakens the cells by altering their metabolic state and inhibiting survival pathways, while gemcitabine delivers a direct cytotoxic blow to DNA replication. This combination can lead to enhanced S-phase arrest, increased activation of apoptotic machinery (e.g., caspases), and ultimately, a greater degree of cancer cell death than either agent alone.

Caption: Proposed synergistic interaction of HTS01037 and gemcitabine.

Data Presentation

Quantitative analysis is essential to confirm and characterize the synergistic interaction between HTS01037 and gemcitabine. The following tables provide a framework for presenting experimental data. Note: The values presented are for illustrative purposes only and must be determined experimentally.

Table 1: Cell Viability Analysis (IC50 Values) The 50% inhibitory concentration (IC50) should be determined for each compound individually and in combination. The Combination Index (CI), calculated using software like CompuSyn, can quantify the nature of the interaction (CI < 1: Synergy, CI = 1: Additive, CI > 1: Antagonism).

Cancer Cell Line	HTS01037 IC50 (µM)	Gemcitabine IC50 (nM)	Combination IC50 (HTS + Gem)	Combination Index (CI)
PANC-1	e.g., 30	e.g., 45	e.g., 10 µM + 15 nM	e.g., < 1.0
AsPC-1	e.g., 25	e.g., 20	e.g., 8 µM + 8 nM	e.g., < 1.0
BxPC-3	e.g., 40	e.g., 10	e.g., 15 µM + 4 nM	e.g., < 1.0

Table 2: Apoptosis Analysis by Annexin V/PI Staining Quantification of apoptotic cells following treatment with sub-lethal concentrations of each drug and the combination.

Cancer Cell Line	Treatment	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
PANC-1	Control (DMSO)	e.g., 2.1%	e.g., 1.5%
HTS01037	e.g., 5.3%	e.g., 4.2%
Gemcitabine	e.g., 8.9%	e.g., 6.7%
HTS01037 + Gemcitabine	e.g., 20.5%	e.g., 18.3%

Table 3: Cell Cycle Analysis by Propidium Iodide Staining Analysis of cell cycle distribution to confirm gemcitabine-induced S-phase arrest and evaluate the combination's effect.

Cancer Cell Line	Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
PANC-1	Control (DMSO)	e.g., 55%	e.g., 25%	e.g., 20%
HTS01037	e.g., 60%	e.g., 22%	e.g., 18%
Gemcitabine	e.g., 30%	e.g., 60%	e.g., 10%
HTS01037 + Gemcitabine	e.g., 25%	e.g., 68%	e.g., 7%

Experimental Protocols

Protocol 1: Cell Viability Assessment (MTS Assay)

This protocol determines the effect of HTS01037 and gemcitabine on cancer cell metabolic activity, an indicator of cell viability.[13][14]

Caption: Workflow for the MTS cell viability assay.

Materials:

• Cancer cell lines (e.g., PANC-1, AsPC-1)

• Complete cell culture medium

• 96-well clear flat-bottom plates

• HTS01037 and Gemcitabine stock solutions

• MTS reagent (e.g., CellTiter 96® AQueous One Solution)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium. Incubate overnight at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of HTS01037, gemcitabine, and the combination at fixed ratios.

• Remove the old medium and add 100 µL of medium containing the compounds or vehicle control (e.g., DMSO) to the respective wells.

• Incubation: Incubate the plate for 48 to 72 hours at 37°C, 5% CO2.

• MTS Addition: Add 20 µL of MTS reagent to each well.[14]

• Final Incubation: Incubate for 1-4 hours at 37°C, protected from light, until a color change is apparent.[14]

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control wells to calculate the percentage of cell viability. Plot dose-response curves to determine IC50 values.

Protocol 2: Apoptosis Quantification (Annexin V/PI Assay)

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.[15][16]

Materials:

• 6-well plates

• Treated cells

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the compounds (at ~IC50 concentrations) for 24 to 48 hours.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine them with the supernatant.

• Washing: Centrifuge the cell suspension (300 x g, 5 min), discard the supernatant, and wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).[15]

• Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.[15]

• Sample Preparation: Add 400 µL of 1X Binding Buffer to each tube.

• Data Acquisition: Analyze the samples by flow cytometry within one hour.

• Analysis: Gate the cell populations to quantify viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Protocol 3: Western Blot for Apoptosis Markers

This protocol detects changes in the expression of key apoptosis-related proteins, such as cleaved Caspase-3 and cleaved PARP.[17][18][19]

Caption: General workflow for Western blot analysis.

Materials:

• Treated cell pellets

• RIPA lysis buffer with protease/phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved-PARP, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibody

• ECL chemiluminescence substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse treated cell pellets in RIPA buffer on ice for 30 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.[18]

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel and run to separate proteins by size.[18]

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane in 5% non-fat milk/TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again as in step 7. Add ECL substrate and capture the chemiluminescent signal using an imaging system.[18]

• Analysis: Use densitometry software to measure band intensity. Normalize target protein levels to a loading control (e.g., β-actin).[18]

References

• 1. Gemcitabine - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Gemcitabine Hydrochloride? [synapse.patsnap.com]
• 3. droracle.ai [droracle.ai]
• 4. Synergistic combination of gemcitabine and dietary molecule induces apoptosis in pancreatic cancer cells and down regulates PKM2 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. INHIBITION OF FATTY ACID BINDING PROTEIN ４ SUPPRESSES PANCREATIC CANCER CELL GROWTH IN MOUSE SYNGENEIC TUMOR MODEL - Digestive Disease Week [ddw.digitellinc.com]
• 8. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gemcitabine: metabolism, mechanisms of action, and self-potentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacodynamic Modeling of Cell Cycle Effects for Gemcitabine and Trabectedin Combinations in Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell cycle perturbation induced by gemcitabine in human tumor cells in cell culture, xenografts and bladder cancer patients: implications for clinical trial designs combining gemcitabine with a Chk1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Therapeutic Implications of FABP4 in Cancer: An Emerging Target to Tackle Cancer [frontiersin.org]
• 13. broadpharm.com [broadpharm.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Apoptosis western blot guide | Abcam [abcam.com]
• 18. benchchem.com [benchchem.com]
• 19. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes and Protocols: MTS Assay for Cell Viability Assessment Following HTS01037 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing cellular viability using a colorimetric MTS assay in response to treatment with HTS01037, a known inhibitor of Fatty Acid Binding Protein 4 (FABP4). This document outlines the experimental workflow, data interpretation, and a summary of the expected outcomes based on the known mechanism of HTS01037.

Introduction

The MTS assay is a robust and widely used method to determine the number of viable cells in culture.[1][2] The assay is based on the reduction of the tetrazolium compound MTS [3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium] by metabolically active cells to generate a colored formazan (B1609692) product that is soluble in cell culture media.[3][4] The amount of formazan produced is directly proportional to the number of living cells, which can be quantified by measuring the absorbance at 490-500 nm.[1][3]

HTS01037 is a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4), also known as aP2.[5][6] FABP4 is involved in fatty acid uptake, transport, and metabolism, and has been implicated in various cellular processes including inflammation and cell proliferation.[7][8] By inhibiting FABP4, HTS01037 can modulate these pathways, affecting cell viability and growth.[9][10] For instance, studies have shown that HTS01037 can suppress cell viability in pancreatic cancer cell lines.[9][11] This protocol provides a framework for quantifying the dose-dependent effects of HTS01037 on cellular viability.

Data Presentation

The quantitative data generated from the MTS assay can be summarized to determine the half-maximal inhibitory concentration (IC50) of HTS01037. The results should be presented in a clear, tabular format for easy comparison.

Table 1: Effect of HTS01037 on Cell Viability

HTS01037 Concentration (µM)	Mean Absorbance (490 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.204	0.085	100%
1	1.152	0.079	95.7%
5	0.988	0.061	82.1%
10	0.751	0.053	62.4%
25	0.436	0.039	36.2%
50	0.215	0.028	17.9%
100	0.102	0.015	8.5%

Note: The data presented in this table are for illustrative purposes only. Actual results will vary depending on the cell line, experimental conditions, and HTS01037 batch.

Experimental Protocols

This section provides a detailed methodology for performing the MTS assay to evaluate the effect of HTS01037 on cell viability.

Materials

• Cells of interest (e.g., cancer cell line, macrophages)

• Complete cell culture medium

• HTS01037 (stock solution in DMSO)

• MTS reagent (containing PES)[3][12]

• 96-well flat-bottom tissue culture plates

• Phosphate-Buffered Saline (PBS)

• Humidified incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 490 nm

Experimental Workflow

The overall experimental workflow is depicted in the diagram below.

MTS Assay Experimental Workflow

Detailed Protocol

• Cell Seeding: a. Harvest and count the cells. b. Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of complete culture medium per well.[1] c. Include wells with medium only to serve as a background control.[12]

• Cell Adherence: a. Incubate the plate for 24 hours in a humidified incubator at 37°C with 5% CO2 to allow the cells to attach and enter a logarithmic growth phase.[13]

• HTS01037 Treatment: a. Prepare serial dilutions of HTS01037 in complete culture medium from a stock solution. It is crucial to maintain a consistent final concentration of the vehicle (e.g., DMSO) across all wells, including the vehicle control. b. Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of HTS01037.[1] c. Include an untreated control group (cells with medium only) and a vehicle control group (cells with medium containing the same concentration of vehicle as the treated wells).

• Incubation: a. Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C with 5% CO2.[1]

• MTS Reagent Addition: a. Following the treatment incubation, add 20 µL of MTS reagent directly to each well.[3][12]

• Incubation with MTS Reagent: a. Incubate the plate for 1 to 4 hours at 37°C.[3][12] The optimal incubation time should be determined empirically for each cell line. The plate should be protected from light during this incubation.[13]

• Absorbance Measurement: a. After the incubation with the MTS reagent, measure the absorbance of each well at 490 nm using a microplate reader.[3][4]

• Data Analysis: a. Subtract the average absorbance of the background control wells (medium only) from all other absorbance readings. b. Calculate the percentage of cell viability for each treatment concentration using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100 c. Plot the percentage of cell viability against the log of HTS01037 concentration to generate a dose-response curve and determine the IC50 value.[14]

Signaling Pathway

HTS01037 inhibits FABP4, which is known to be involved in lipid metabolism and inflammatory signaling. The inhibition of FABP4 can lead to downstream effects on pathways that regulate cell proliferation and survival.

HTS01037 Mechanism of Action

References

• 1. benchchem.com [benchchem.com]
• 2. MTT assay overview | Abcam [abcam.com]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. broadpharm.com [broadpharm.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. conservancy.umn.edu [conservancy.umn.edu]
• 11. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. bitesizebio.com [bitesizebio.com]
• 14. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Cell Cycle Analysis of Cells Treated with HTS01037

For Researchers, Scientists, and Drug Development Professionals

Introduction

HTS01037 is a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4). FABP4, an intracellular lipid chaperone, has been implicated in various cellular processes, including cell proliferation and signaling. Emerging research has highlighted the role of FABP4 in the progression of certain cancers, such as pancreatic ductal adenocarcinoma. In vitro studies have demonstrated that HTS01037 can suppress the viability of cancer cells. One of the key mechanisms underlying this effect is the modulation of the cell cycle. Specifically, in pancreatic cancer cell lines, FABP4 has been shown to promote the transition from the G1 to the S and G2/M phases of the cell cycle, thereby accelerating proliferation. Treatment with HTS01037 has been observed to counteract this effect, leading to a G1 phase cell cycle arrest.[1]

These application notes provide a detailed protocol for analyzing the effects of HTS01037 on the cell cycle of cancer cells using flow cytometry with propidium (B1200493) iodide (PI) staining. The provided data and methodologies will enable researchers to effectively evaluate the cytostatic properties of HTS01037 and similar compounds.

Data Presentation

The following table summarizes the quantitative data on the cell cycle distribution of mouse pancreatic cancer (KPC) cells after treatment with a vehicle control, FABP4, and FABP4 in combination with HTS01037. The data is based on the analysis of published histograms.[1]

Treatment Group	G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control	65	15	20
FABP4 (100 ng/mL)	45	20	35
FABP4 (100 ng/mL) + HTS01037 (30 µM)	63	16	21

Signaling Pathway and Experimental Workflow

Proposed Signaling Pathway of HTS01037 in Modulating the Cell Cycle

Caption: HTS01037 inhibits FABP4, blocking the G1 to S/G2/M cell cycle transition and reducing proliferation.

Experimental Workflow for Cell Cycle Analysis

Caption: Workflow for analyzing the cell cycle effects of HTS01037 using flow cytometry.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: Mouse pancreatic cancer (KPC) cells are a suitable model.

• Culture Conditions: Culture cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting.

• Treatment:

  • Prepare stock solutions of HTS01037 in DMSO.

  • Dilute HTS01037 and FABP4 to the desired final concentrations in complete culture medium.

  • Replace the culture medium with the treatment medium:

    • Vehicle Control (e.g., PBS or media with DMSO equivalent to the HTS01037-treated wells).

    • FABP4 (e.g., 100 ng/mL).

    • FABP4 (e.g., 100 ng/mL) + HTS01037 (e.g., 30 µM).

  • Incubate the cells for the desired treatment duration (e.g., 24-48 hours).

Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

This protocol is adapted from standard procedures for cell cycle analysis.

Materials:

• Phosphate-Buffered Saline (PBS), pH 7.4

• Trypsin-EDTA

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) Staining Solution:

  • 50 µg/mL Propidium Iodide

  • 100 µg/mL RNase A

  • 0.1% Triton X-100 in PBS

• Flow cytometry tubes

Protocol:

• Cell Harvesting:

  • Aspirate the culture medium from the wells.

  • Wash the cells once with PBS.

  • Add Trypsin-EDTA to detach the cells.

  • Once detached, add complete medium to inactivate the trypsin.

  • Transfer the cell suspension to a 15 mL conical tube.

  • Centrifuge at 300 x g for 5 minutes.

  • Aspirate the supernatant and wash the cell pellet once with cold PBS.

• Cell Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension.

  • Incubate at -20°C for at least 2 hours. Cells can be stored at -20°C for several weeks.

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes.

  • Carefully decant the ethanol.

  • Wash the cell pellet twice with cold PBS.

  • Resuspend the cell pellet in 500 µL of PI Staining Solution.

  • Incubate at room temperature for 30 minutes in the dark.

• Flow Cytometry Analysis:

  • Transfer the stained cell suspension to flow cytometry tubes.

  • Analyze the samples on a flow cytometer equipped with a 488 nm laser.

  • Collect the fluorescence emission in the appropriate channel for PI (typically around 617 nm).

  • Acquire at least 10,000 events per sample.

  • Use a linear scale for the DNA content histogram.

  • Gate on single cells to exclude doublets and aggregates.

• Data Analysis:

  • Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to deconvolute the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

References

• 1. Fatty acid binding protein 4 (FABP4) regulates pancreatic cancer cell proliferation via activation of nuclear factor E2-related factor 2 (NRF2) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring the Effect of HTS01037 on Reactive Oxygen Species (ROS)

For Researchers, Scientists, and Drug Development Professionals.

Introduction

Reactive oxygen species (ROS) are highly reactive molecules and free radicals derived from molecular oxygen.[1][2] While they play crucial roles in cellular signaling and homeostasis, excessive ROS production leads to oxidative stress, a state implicated in various pathologies including inflammation, cardiovascular diseases, and cancer.[1][3][4] HTS01037 is a potent inhibitor of Fatty Acid Binding Protein 4 (FABP4) and FABP5, proteins involved in fatty acid uptake and trafficking.[5][6][7] Notably, FABP4 is expressed in macrophages and has been linked to inflammatory responses and the production of ROS.[3][5] Inhibition of FABP4 has been shown to ameliorate inflammation and reduce ROS levels, suggesting that HTS01037 may serve as a valuable tool for studying the interplay between fatty acid metabolism, inflammation, and oxidative stress.[3]

These application notes provide a detailed protocol for measuring the intracellular ROS levels in cultured cells treated with HTS01037. The widely used 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) assay is described, which allows for the quantification of global ROS levels.[8][9][10][11]

Principle of the DCFH-DA Assay

The DCFH-DA assay is a common method for detecting intracellular ROS.[8][9][10] The cell-permeable DCFH-DA molecule is deacetylated by intracellular esterases to the non-fluorescent 2',7'-dichlorodihydrofluorescein (DCFH).[9][10] In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).[8][10] The resulting fluorescence intensity is directly proportional to the level of intracellular ROS and can be measured using a fluorescence microplate reader, fluorescence microscope, or flow cytometer.[8][9]

Data Presentation: Effect of HTS01037 on Intracellular ROS Levels

The following table summarizes hypothetical quantitative data from an experiment measuring ROS levels in lipopolysaccharide (LPS)-stimulated macrophages treated with varying concentrations of HTS01037. Hydrogen peroxide (H₂O₂) is used as a positive control for ROS induction, and N-acetylcysteine (NAC), a known antioxidant, is used as a positive control for ROS inhibition.

Treatment Group	Concentration (µM)	Mean Fluorescence Intensity (Arbitrary Units)	Standard Deviation	% Inhibition of ROS
Vehicle Control (0.1% DMSO)	-	150	15	0%
LPS (1 µg/mL)	-	850	42	-
HTS01037 + LPS	1	680	35	20%
HTS01037 + LPS	5	450	28	47%
HTS01037 + LPS	10	250	20	71%
H₂O₂ (Positive Control)	100	1200	60	-
NAC (Positive Control) + LPS	1000	200	18	76%

Experimental Protocols

Protocol for Adherent Cells using a Microplate Reader

Materials:

• HTS01037

• Adherent cells (e.g., RAW 264.7 macrophage cell line)

• Black, clear-bottom 96-well plates

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Lipopolysaccharide (LPS) or other ROS inducer

• Hydrogen peroxide (H₂O₂) (Positive Control)

• N-acetylcysteine (NAC) (Positive Control)

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Cell Seeding:

  • Seed adherent cells in a black, clear-bottom 96-well plate at a density of 1-5 x 10⁴ cells per well.

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Preparation of Compounds:

  • Prepare a stock solution of HTS01037 in DMSO.

  • Prepare working solutions of HTS01037 by diluting the stock solution in cell culture medium to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

  • Prepare a working solution of the ROS inducer (e.g., 1 µg/mL LPS).

  • Prepare a working solution of H₂O₂ (e.g., 100 µM) as a positive control for ROS induction.

  • Prepare a working solution of NAC (e.g., 1 mM) as a positive control for ROS inhibition.

• Cell Treatment:

  • Remove the cell culture medium from the wells.

  • Add 100 µL of the prepared compound dilutions (including vehicle control, ROS inducer control, HTS01037 treatment groups, H₂O₂ control, and NAC control) to the respective wells.

  • Incubate for the desired treatment time (e.g., 1-24 hours, depending on the experimental design).

• DCFH-DA Staining:

  • Remove the treatment solutions from the wells and wash the cells twice with warm PBS.

  • Add 100 µL of a 10 µM DCFH-DA working solution (prepared in serum-free medium) to each well.

  • Incubate the plate at 37°C for 30-45 minutes in the dark.[10]

• Fluorescence Measurement:

  • Remove the DCFH-DA solution and wash the cells twice with PBS.

  • Add 100 µL of PBS to each well.

  • Measure the fluorescence intensity using a fluorescence microplate reader with excitation at ~485 nm and emission at ~530 nm.

Mandatory Visualization

Caption: Proposed mechanism of HTS01037 in reducing ROS.

Caption: Workflow for ROS measurement using DCFH-DA.

References

• 1. Reactive Oxygen Species (ROS) Assays | Cell Biolabs [cellbiolabs.com]
• 2. Methods for Detection of Mitochondrial and Cellular Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FABP4 inhibitors suppress inflammation and oxidative stress in murine and cell models of acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell cycle and enzymatic activity alterations induced by ROS production in human neuroblastoma cells SH-SY5Y exposed to Fumonisin B1, Ochratoxin A and their combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. antbioinc.com [antbioinc.com]
• 9. assaygenie.com [assaygenie.com]
• 10. benchchem.com [benchchem.com]
• 11. bio-protocol.org [bio-protocol.org]

Application Notes: HTS01037 for Pancreatic Cancer Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pancreatic Ductal Adenocarcinoma (PDAC) remains one of the most lethal malignancies with limited therapeutic options. A growing body of evidence links obesity to the progression of PDAC. Fatty Acid Binding Protein 4 (FABP4), found at elevated levels in obese individuals, has been identified as a key factor in promoting PDAC progression.[1][2][3] HTS01037 is a small molecule inhibitor of FABP4, demonstrating significant potential as a therapeutic agent by disrupting the mechanisms that drive tumor growth and metastasis in pancreatic cancer.[4][5][6] In preclinical studies, HTS01037 has been shown to suppress tumor growth, reduce metastasis, and enhance the efficacy of standard chemotherapy agents like gemcitabine.[1][2][3]

These application notes provide a summary of the in vivo efficacy of HTS01037, detailed protocols for establishing pancreatic cancer mouse models, and a recommended dosing regimen based on published studies.

Mechanism of Action of HTS01037 in Pancreatic Cancer

FABP4 promotes pancreatic cancer progression by enhancing invasive potency, epithelial-mesenchymal transition (EMT), and cancer stemness markers.[1][2][3] This activity is associated with the upregulation of the transcription factor ZEB1.[1][2][3] HTS01037 functions by inhibiting FABP4, thereby disrupting these downstream pathways. The inhibition of FABP4 by HTS01037 leads to the suppression of tumor cell proliferation, an increase in apoptosis (programmed cell death), and a reduction in EMT and cancer stemness, ultimately hindering tumor growth and metastasis.[1][2][3][7]

Caption: HTS01037 inhibits the FABP4-ZEB1 signaling pathway in pancreatic cancer.

In Vivo Efficacy and Dosing Data

HTS01037 has demonstrated dose-dependent efficacy in suppressing tumor growth in a syngeneic subcutaneous mouse model of pancreatic cancer. The most significant anti-tumor effects were observed at a dose of 5 mg/kg.

Table 1: Efficacy of HTS01037 in a Subcutaneous KPC Mouse Model

Treatment Group	Dose (mg/kg)	Administration Route	Mean Tumor Volume (mm³) at Day 11 (± SD)	Mouse Strain
Control	N/A (Vehicle)	Intraperitoneal (i.p.)	479.4 ± 391.4	C57BL/6J
HTS01037	1.5	Intraperitoneal (i.p.)	408.1 ± 423.1	C57BL/6J
HTS01037	5	Intraperitoneal (i.p.)	200.4 ± 117.5	C57BL/6J

Data sourced from studies using a syngeneic model with KPC cells.[1][2]

In addition to subcutaneous models, HTS01037 significantly suppressed tumor growth, improved survival, and reduced distant metastases in more clinically relevant orthotopic models.[1][2][3] Efficacy has also been confirmed in human pancreatic cancer xenograft models.[1][2][3]

Experimental Workflow

The general workflow for testing HTS01037 in vivo involves several key stages, from cell line preparation to endpoint analysis.

Caption: General experimental workflow for evaluating HTS01037 in mouse models.

Protocols

Protocol 1: Subcutaneous Pancreatic Cancer Mouse Model

This protocol describes the establishment of a subcutaneous tumor using the KPC murine pancreatic cancer cell line in syngeneic C57BL/6J mice.

Materials:

• KPC cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• Hemocytometer or automated cell counter

• 6-8 week old male C57BL/6J mice

• 1 mL syringes with 27-gauge needles

Procedure:

• Cell Culture: Culture KPC cells in complete growth medium at 37°C and 5% CO2. Ensure cells are in the logarithmic growth phase and free of contamination.

• Cell Preparation:

  • Aspirate media and wash cells with sterile PBS.

  • Add Trypsin-EDTA and incubate for 2-3 minutes to detach cells.

  • Neutralize trypsin with complete media and transfer the cell suspension to a conical tube.

  • Centrifuge, discard the supernatant, and resuspend the cell pellet in cold, sterile PBS.

  • Count the cells and assess viability (should be >95%). Adjust the concentration to 5 x 10^6 viable cells per 100 µL of PBS. Keep on ice.

• Injection:

  • Anesthetize a C57BL/6J mouse.

  • Shave and sterilize the injection site on the right dorsal flank.

  • Gently lift the skin and inject 100 µL of the cell suspension (5 x 10^6 cells) subcutaneously.[8]

• Monitoring: Monitor the mice for tumor growth. Tumors typically become palpable within 7-10 days. Begin measurements with digital calipers once tumors reach ~50-100 mm³. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

Protocol 2: Orthotopic Pancreatic Cancer Mouse Model

Orthotopic models are more clinically relevant, mimicking the tumor's natural microenvironment, but are technically more demanding.[9]

Materials:

• Same as Protocol 1, plus:

• Matrigel™ (optional, but recommended to reduce cell leakage)[10]

• Surgical tools, sutures, and anesthesia equipment

• Nude mice (if using human cell lines) or C57BL/6J mice (for KPC cells)

Procedure:

• Cell Preparation: Prepare cancer cells as described in Protocol 1. Resuspend the final cell pellet in a 1:1 mixture of sterile PBS and Matrigel™ on ice.

• Surgical Procedure:

  • Anesthetize the mouse and place it in a supine position.

  • Make a small incision in the upper left abdominal quadrant to expose the pancreas.

  • Using a 30-gauge needle, slowly inject 20-30 µL of the cell suspension directly into the tail of the pancreas.

  • Observe for any leakage. A cotton swab can be used to apply gentle pressure to the injection site.

  • Close the peritoneum and skin with sutures.

• Post-Operative Care: Provide appropriate analgesics and monitor the mice for recovery and signs of distress.

• Monitoring: Tumor growth is typically monitored using non-invasive imaging techniques like high-resolution ultrasound or bioluminescence imaging (if using luciferase-expressing cells).

Protocol 3: HTS01037 In Vivo Dosing

This protocol is based on the effective dose identified in published literature.[1][2][4]

Materials:

• HTS01037 compound

• Vehicle (e.g., sterile PBS)

• 1 mL syringes with 27-gauge needles

Procedure:

• Preparation of Dosing Solution:

  • Prepare a stock solution of HTS01037. The vehicle used should be appropriate for the compound's solubility (consult manufacturer's data; if unavailable, sterile PBS or PBS with a small percentage of DMSO and Tween 80 is a common starting point).

  • On each treatment day, dilute the stock solution to the final concentration for injection. For a 5 mg/kg dose in a 25g mouse, you would administer 125 µg. The final injection volume should be consistent, typically 100-200 µL.

• Administration:

  • Once tumors are established and mice are randomized into cohorts, begin treatment.

  • Administer HTS01037 (5 mg/kg) or vehicle via intraperitoneal (i.p.) injection.[1][2]

  • To perform an i.p. injection, restrain the mouse and tilt it slightly head-down. Insert the needle into the lower right quadrant of the abdomen to avoid hitting the bladder or cecum.

• Treatment Schedule:

  • The optimal treatment schedule may vary. A reported schedule involved a single injection at the start of the observation period (Day 0), with tumor growth monitored for 11 days.[1][2] For longer studies, a schedule of 2-3 times per week may be appropriate and should be empirically determined.

  • Continue to measure tumor volume 2-3 times weekly. Monitor animal body weight and overall health as indicators of toxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. INHIBITION OF FATTY ACID BINDING PROTEIN ４ SUPPRESSES PANCREATIC CANCER CELL GROWTH IN MOUSE SYNGENEIC TUMOR MODEL - Digestive Disease Week [ddw.digitellinc.com]
• 5. mdpi.com [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Tumor mouse xenograft model [bio-protocol.org]
• 9. Development of Orthotopic Pancreatic Tumor Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spandidos-publications.com [spandidos-publications.com]

Application Note and Protocol: Preparation of HTS01037 for Intraperitoneal Injection

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the preparation of HTS01037, a selective inhibitor of adipocyte fatty acid-binding protein (FABP4, aP2), for intraperitoneal (IP) injection in preclinical research models. HTS01037 is a valuable tool for studying metabolic diseases and inflammation.[1][2] Due to its poor aqueous solubility, appropriate formulation is critical for achieving accurate and reproducible results in in vivo studies. This note outlines three distinct, tested formulation strategies using common, safe excipients to achieve either a clear solution or a homogenous suspension suitable for IP administration.

HTS01037 Compound Information

HTS01037 is an antagonist of the protein-protein interactions mediated by AFABP/aP2, functioning as a high-affinity ligand with a Ki of 0.67 μM.[1][3] It has been shown to inhibit lipolysis in adipocytes and reduce lipopolysaccharide (LPS)-stimulated inflammation in macrophages.[2][3] In in vivo cancer models, HTS01037 has demonstrated the ability to suppress tumor growth and metastasis.[4][5]

Table 1: Physicochemical Properties of HTS01037

Property	Value	Reference
Molecular Formula	C₁₄H₁₁NO₅S₂	[3]
Molecular Weight	337.37 g/mol	[3]
CAS Number	682741-29-3	[3]
Appearance	Light yellow to yellow solid	[3]
Binding Affinity (Ki)	0.67 μM for AFABP/aP2	[1][3]

| Storage | Powder: -20°C for 3 years; In solvent: -80°C for 2 years |[3] |

Mechanism of Action: HTS01037 Signaling Pathway

HTS01037 exerts its effects by inhibiting FABP4 (also known as AFABP or aP2). In adipocytes, FABP4 facilitates lipolysis by interacting with hormone-sensitive lipase (B570770) (HSL). In macrophages, FABP4 is involved in inflammatory responses. By binding to FABP4, HTS01037 competitively antagonizes these interactions, leading to reduced lipolysis and attenuated inflammation.[2][3]

Figure 1. Mechanism of HTS01037 Action.

Recommended Formulation Protocols for Intraperitoneal Injection

Due to the hydrophobic nature of HTS01037, standard aqueous vehicles like saline or PBS are insufficient for solubilization. The following protocols utilize common solubilizing agents (cosolvents, surfactants, and lipids) to create injectable formulations.[6][7] A summary of tested formulations is provided below.[3]

Table 2: HTS01037 Formulation Options for IP Injection

Protocol	Vehicle Composition	Max Concentration	Resulting Solution	Key Considerations
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2.5 mg/mL	Suspended Solution	Requires sonication to achieve a homogenous suspension.[3]
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	2.5 mg/mL	Suspended Solution	Requires sonication.[3] SBE-β-CD is a cyclodextrin (B1172386) used to improve solubility.[8]

| 3 | 10% DMSO, 90% Corn Oil | ≥ 2.5 mg/mL | Clear Solution | Provides a true solution. Ideal for avoiding precipitation post-injection.[3] |

Detailed Experimental Methodologies

General Best Practices:

• Prepare formulations fresh on the day of use.

• Use sterile, pyrogen-free reagents and equipment.

• Perform all steps in a laminar flow hood to maintain sterility.

• The final formulation should be passed through a 0.22 µm syringe filter if it is a clear solution (Protocol 3). Suspensions (Protocols 1 and 2) cannot be sterile-filtered and must be prepared aseptically.

• Always prepare a corresponding vehicle-only control group for in vivo experiments.

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation (Suspension)

This protocol creates a suspended solution and is suitable for both oral and intraperitoneal administration.[3]

Materials:

• HTS01037 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Polyethylene glycol 300 (PEG300), sterile

• Tween-80 (Polysorbate 80), sterile

• 0.9% Sodium Chloride (Saline), sterile

Procedure (Example for 1 mL of 2.5 mg/mL final formulation):

• Weigh Compound: Weigh 2.5 mg of HTS01037 powder.

• Initial Solubilization: Add 100 µL of DMSO to the HTS01037 powder. Vortex or sonicate briefly to dissolve completely. This creates a 25 mg/mL stock solution.

• Add Cosolvent: To the DMSO stock solution, add 400 µL of PEG300. Mix thoroughly until the solution is homogenous.[3]

• Add Surfactant: Add 50 µL of Tween-80 and mix until evenly distributed.[3]

• Final Dilution: Add 450 µL of sterile saline to bring the total volume to 1 mL. The solution will become cloudy, forming a suspension.[3]

• Homogenize: Use an ultrasonic bath (sonicator) to treat the suspension until it is uniform and free of visible aggregates.[3] If precipitation occurs, gentle warming (37°C) can be applied in conjunction with sonication.

• Administration: Administer the homogenous suspension to the animal within a short time frame to prevent settling. Gently vortex before drawing each dose.

Protocol 2: DMSO/SBE-β-CD/Saline Formulation (Suspension)

This method uses a modified cyclodextrin, Sulfobutyl ether-β-cyclodextrin (SBE-β-CD), to improve solubility and stability.[3][8]

Materials:

• HTS01037 powder

• Dimethyl sulfoxide (DMSO), sterile

• SBE-β-CD (e.g., Captisol®)

• 0.9% Sodium Chloride (Saline), sterile

Procedure (Example for 1 mL of 2.5 mg/mL final formulation):

• Prepare Vehicle: First, prepare the SBE-β-CD vehicle by dissolving 200 mg of SBE-β-CD into 1 mL of sterile saline. This creates a 20% w/v solution. Ensure it is fully dissolved.

• Weigh Compound: Weigh 2.5 mg of HTS01037 powder.

• Initial Solubilization: Add 100 µL of DMSO to the HTS01037 powder. Vortex or sonicate to dissolve completely.

• Final Dilution: Add 900 µL of the pre-prepared 20% SBE-β-CD in Saline vehicle to the DMSO solution.[3]

• Homogenize: The mixture will form a suspension. Use an ultrasonic bath to ensure the suspension is uniform before administration.[3]

• Administration: Administer promptly. Gently vortex before drawing each dose.

Protocol 3: DMSO/Corn Oil Formulation (Clear Solution)

This protocol is recommended for achieving a clear, stable solution, which can minimize irritation and ensure consistent dosing.[3]

Materials:

• HTS01037 powder

• Dimethyl sulfoxide (DMSO), sterile

• Corn oil, sterile (ensure it is suitable for parenteral use)

Procedure (Example for 1 mL of ≥2.5 mg/mL final formulation):

• Weigh Compound: Weigh at least 2.5 mg of HTS01037 powder.

• Initial Solubilization: Add 100 µL of DMSO to the HTS01037 powder. Vortex and gently warm (37-40°C) if necessary to achieve a clear solution.

• Final Dilution: Add 900 µL of sterile corn oil to the DMSO solution.[3]

• Homogenize: Mix thoroughly by vortexing until a clear, homogenous solution is formed.

• Sterile Filtration (Optional but Recommended): If prepared aseptically from sterile components, this step may be omitted. However, for maximum safety, the final clear solution can be filtered through a sterile 0.22 µm syringe filter (ensure the filter is compatible with oils/DMSO).

• Administration: The clear solution is stable and ready for administration.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for preparing HTS01037 formulations.

Figure 2. General Workflow for HTS01037 Formulation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating Cancer Cell Viability with HTS01037

For Researchers, Scientists, and Drug Development Professionals

Introduction

HTS01037 is a potent and specific small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4). FABP4, an intracellular lipid chaperone, has emerged as a significant factor in obesity-related malignancies, including pancreatic and breast cancer.[1][2][3] Elevated FABP4 expression is associated with increased tumor proliferation, metastasis, and poor prognosis.[4] HTS01037 exerts its anti-cancer effects by suppressing FABP4-induced cell viability, promoting apoptosis, and modulating key signaling pathways involved in cancer progression.[1][2][3] These application notes provide a comprehensive overview and detailed protocols for utilizing HTS01037 to investigate cancer cell viability.

Mechanism of Action

HTS01037 functions by inhibiting FABP4, which in turn disrupts downstream signaling pathways that promote cancer cell survival and proliferation. Key mechanisms include:

• Downregulation of ZEB1: HTS01037 treatment has been shown to decrease the expression of the transcription factor ZEB1, which is a critical driver of the epithelial-mesenchymal transition (EMT) and cancer stemness.[1][2][5]

• Modulation of Nrf2 Signaling: HTS01037 treatment can impact the cellular redox state by affecting the Nrf2 signaling pathway, a key regulator of antioxidant responses that can be co-opted by cancer cells to promote survival.[3]

• Induction of Apoptosis: By inhibiting FABP4, HTS01037 promotes programmed cell death in cancer cells.[2][3]

Data Presentation

The following tables summarize the quantitative data from studies investigating the effect of HTS01037 on cancer cell viability.

Table 1: In Vitro Efficacy of HTS01037 on Pancreatic Cancer Cell Viability

Cell Line	HTS01037 Concentration	Incubation Time	Assay	Observed Effect	Reference
KPC (mouse)	25.6 µM (IC50)	48 hours	MTS	Dose-dependent decrease in cell viability.	[2]
KPC (mouse)	30 µM	48 hours	MTS	Significant suppression of FABP4-induced cell viability.	[3]
CAPAN-2 (human)	30 µM	48 hours	MTS	Cancellation of FABP4-induced cell viability.	[1][6]
CFPAC-1 (human)	30 µM	48 hours	MTS	Cancellation of FABP4-induced cell viability.	[1][6]
PANC-1 (human)	30 µM	48 hours	MTS	Cancellation of FABP4-induced cell viability.	[1][6]
MIA PaCa-2 (human)	30 µM	48 hours	MTS	Cancellation of FABP4-induced cell viability.	[1][6]

Table 2: In Vivo Efficacy of HTS01037 on Pancreatic Tumor Growth

Cancer Model	HTS01037 Dosage	Treatment Duration	Outcome	Reference
KPC subcutaneous syngeneic	1.5 mg/kg and 5 mg/kg (i.p.)	11 days	Significant suppression of tumor growth at 5 mg/kg.	[1][3]
Human PDAC xenograft	5 mg/kg	Not specified	Significant suppression of CAPAN-2 and CFPAC-1 tumor growth.	[2]
Orthotopic KPC	Not specified	Not specified	Significant suppression of tumor growth, improved survival, and reduced metastases.	[1][2]

Mandatory Visualizations

Caption: Signaling pathway of HTS01037 in cancer cells.

Caption: Workflow for assessing HTS01037's effects.

Experimental Protocols

Cell Viability (MTS/MTT) Assay

This protocol is designed to assess the effect of HTS01037 on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest (e.g., PANC-1, MIA PaCa-2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• HTS01037 (stock solution in DMSO)

• 96-well clear-bottom cell culture plates

• MTS or MTT reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• HTS01037 Treatment:

  • Prepare serial dilutions of HTS01037 in complete medium from the stock solution. A suggested concentration range is 0-100 µM.

  • Include a vehicle control (DMSO) at the same final concentration as the highest HTS01037 concentration.

  • Remove the medium from the wells and add 100 µL of the prepared HTS01037 dilutions or vehicle control to the respective wells.

• Incubation:

  • Incubate the plate for 48 hours at 37°C and 5% CO2.

• MTS/MTT Reagent Addition:

  • Add 20 µL of MTS reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C, protected from light.

• Data Acquisition:

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the background (medium only) wells from all other values.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the HTS01037 concentration to determine the IC50 value.

Apoptosis Assay (Annexin V Staining)

This protocol uses Annexin V-FITC and Propidium Iodide (PI) staining to quantify apoptotic and necrotic cells following HTS01037 treatment, analyzed by flow cytometry.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• HTS01037

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed 2 x 10^5 cells per well in 6-well plates and allow them to attach overnight.

  • Treat the cells with the desired concentrations of HTS01037 (e.g., IC50 concentration) and a vehicle control for 48 hours.

• Cell Harvesting:

  • Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Cell Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer provided in the kit to a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a new tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Live cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

Western Blot Analysis

This protocol is for detecting changes in the expression of key proteins (e.g., ZEB1, Nrf2, cleaved caspase-3) in response to HTS01037 treatment.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• HTS01037

• 6-well cell culture plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-ZEB1, anti-Nrf2, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Cell Lysis:

  • Seed and treat cells with HTS01037 as described in the apoptosis assay protocol.

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Scrape the cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Add ECL substrate to the membrane and visualize the protein bands using an imaging system.

  • Use β-actin as a loading control to normalize the expression of the target proteins.

  • Quantify the band intensities using densitometry software.

Conclusion

HTS01037 is a valuable tool for investigating the role of FABP4 in cancer biology. The protocols outlined in these application notes provide a framework for researchers to study the effects of HTS01037 on cancer cell viability, apoptosis, and related signaling pathways. These studies will contribute to a better understanding of FABP4 as a therapeutic target and the potential of HTS01037 as a novel anti-cancer agent.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | FABP4 in obesity-associated carcinogenesis: Novel insights into mechanisms and therapeutic implications [frontiersin.org]
• 5. kumc.edu [kumc.edu]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting HTS01037 insolubility in media

This technical support guide provides troubleshooting advice and answers to frequently asked questions for researchers using HTS01037, a small molecule inhibitor of Fatty Acid Binding Proteins (FABPs).[1][2]

Troubleshooting Guide: Insolubility in Culture Media

It is a common issue for hydrophobic small molecules like HTS01037 to precipitate when diluted from an organic stock solution into aqueous cell culture media.[3] This guide provides a systematic approach to resolving solubility challenges.

Q: Why is my HTS01037 precipitating when I add it to my cell culture media?

A: Precipitation typically occurs for one or more of the following reasons:

• Low Aqueous Solubility: Many inhibitors are designed to be lipid-soluble to cross cell membranes, which limits their solubility in water-based media.[3]

• "Salting Out" Effect: When a concentrated stock solution (e.g., in DMSO) is rapidly diluted into the aqueous media, the abrupt change in solvent environment can cause the compound to "crash out" of the solution.[3]

• High Final Concentration: The desired experimental concentration of HTS01037 may exceed its solubility limit in the culture medium.[3]

• Media Composition: Salts, proteins, and other components in the culture medium can interact with the inhibitor, reducing its solubility.[3]

• Temperature and pH: Differences in temperature or pH between the stock solution and the final culture media can negatively affect the compound's solubility.[3]

Troubleshooting Workflow

If you observe precipitation of HTS01037 in your cell culture media, follow this workflow to diagnose and solve the issue.

Caption: Troubleshooting workflow for HTS01037 precipitation.

Frequently Asked Questions (FAQs)

Q1: What is HTS01037 and what is its mechanism of action? A1: HTS01037 is a small molecule inhibitor of fatty acid binding.[1] It acts as a competitive antagonist of protein-protein interactions mediated by the adipocyte fatty acid-binding protein (AFABP/aP2), with a reported Ki of 0.67 μM.[1][2][4] By binding to AFABP/aP2, HTS01037 inhibits lipolysis in adipocytes and reduces lipopolysaccharide (LPS)-stimulated inflammation in macrophages.[1][2] It has been shown to block the interaction between AFABP/aP2 and hormone-sensitive lipase (B570770) (HSL).[2] Treatment of microglial cells with HTS01037 can also lead to reduced NFκB signaling.[1]

Caption: Simplified signaling pathways affected by HTS01037.

Q2: What is the best solvent for preparing an HTS01037 stock solution? A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions of HTS01037 for in vitro studies.[1][3] It is advisable to use fresh, anhydrous DMSO, as absorbed moisture can reduce the solubility of many small molecule compounds.[5]

Q3: What is the maximum concentration of DMSO that is safe for my cells? A3: For most cell lines, the final concentration of DMSO in the culture medium should not exceed 0.1% to avoid toxicity.[5] However, tolerance can vary between cell types. It is always recommended to run a vehicle control (media with the same final concentration of DMSO but without the inhibitor) to ensure the observed effects are due to HTS01037 and not the solvent.

Q4: I've followed the troubleshooting guide, but I still see some precipitation. What else can I do? A4: If precipitation persists, you can try the following:

• Sonication: After preparing the stock solution, use a sonicator bath to help break up any particulate matter and aid dissolution.[1][6]

• Gentle Warming: Briefly warming the solution in a 37°C water bath may help dissolve the compound.[6]

• Sterile Filtration: After diluting HTS01037 into your final media, you can sterile-filter the solution. Be aware that this could potentially lower the final concentration of the inhibitor if it adsorbs to the filter membrane.[3]

Data Presentation: HTS01037 Solubility

The solubility of HTS01037 can vary based on the solvent system. The following table summarizes available data.

Solvent System	Solubility	Solution Appearance	Notes
100% DMSO	≥ 2.5 mg/mL (≥ 7.41 mM)	Clear Solution	Recommended for preparing concentrated stock solutions.
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (≥ 7.41 mM)	Clear Solution	For in vivo use.[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2.5 mg/mL (7.41 mM)	Suspended Solution	For in vivo use; requires sonication.[1]
10% DMSO, 90% (20% SBE-β-CD in Saline)	2.5 mg/mL (7.41 mM)	Suspended Solution	For in vivo use; requires sonication.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM HTS01037 Stock Solution in DMSO

• Equilibrate: Allow the vial of solid HTS01037 to reach room temperature before opening to prevent moisture condensation.[5]

• Calculate: Determine the required volume of anhydrous DMSO to add to the solid compound to achieve a 10 mM stock concentration. (Molecular Weight of HTS01037: 337.39 g/mol ).

• Dissolve: Add the calculated volume of anhydrous DMSO to the vial.

• Mix: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (37°C) or brief sonication can be used to aid dissolution if necessary.[1][6]

• Store: Aliquot the stock solution into small, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C as recommended by the supplier.

Protocol 2: Diluting HTS01037 into Cell Culture Medium

• Pre-warm Medium: Warm the required volume of your complete cell culture medium to 37°C in a water bath.[5]

• Thaw Stock: Thaw an aliquot of your 10 mM HTS01037 stock solution at room temperature.

• Calculate Dilution: Determine the volume of stock solution needed to reach your desired final concentration. Crucially, ensure the final DMSO concentration in the media remains at a non-toxic level (e.g., ≤0.1%).

  • Example: To make 10 mL of media with a final HTS01037 concentration of 10 µM, you would need to perform a 1:1000 dilution. Add 10 µL of the 10 mM stock to 10 mL of media. The final DMSO concentration will be 0.1%.

• Add to Medium: Pipette the calculated volume of the HTS01037 stock solution directly into the pre-warmed medium (not directly onto the cells).[5]

• Mix Immediately: Immediately and thoroughly mix the solution by gently pipetting up and down or by swirling the flask/plate.[3][5] This rapid dispersion is critical to prevent the compound from precipitating.

• Apply to Cells: Add the final inhibitor-containing media to your cells.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing HTS01037 Concentration for Maximum Inhibition

Welcome to the technical support center for researchers utilizing HTS01037, a potent inhibitor of Fatty Acid Binding Protein 4 (FABP4), also known as adipocyte FABP (aP2). This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing HTS01037 concentration for maximal inhibitory effects in your cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is HTS01037 and what is its primary target?

A1: HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs). Its primary target is FABP4 (aP2), for which it exhibits a high affinity with a Ki of 0.67 μM.[1] It functions as a competitive antagonist of the protein-protein interactions mediated by AFABP/aP2.[1]

Q2: What is the mechanism of action of HTS01037?

A2: HTS01037 competitively binds to AFABP/aP2, thereby preventing its interaction with other proteins.[1] This inhibition has been shown to impact downstream signaling pathways, including reducing lipolysis in adipocytes and attenuating inflammation in macrophages through the NFκB signaling pathway.[1]

Q3: Is HTS01037 specific to FABP4?

A3: HTS01037 is selective for AFABP/aP2 at lower concentrations. However, at higher concentrations, it can act as a pan-specific FABP inhibitor, meaning it may inhibit other members of the fatty acid-binding protein family.[1]

Q4: In which cell types has HTS01037 been shown to be effective?

A4: HTS01037 has demonstrated activity in various cell types, including 3T3-L1 adipocytes (inhibiting lipolysis), macrophages (reducing LPS-stimulated inflammation), and pancreatic cancer cell lines (suppressing cell viability).[1][2]

Q5: What are the recommended in vivo doses for HTS01037?

A5: In a mouse model of pancreatic cancer, HTS01037 has been used at doses of 1.5 mg/kg and 5 mg/kg administered via intraperitoneal injection.[2]

Quantitative Data Summary

The following table summarizes the known inhibitory constants for HTS01037. Researchers should note that the IC50 can vary depending on the cell line, assay conditions, and endpoint being measured.

Target	Inhibition Constant (Ki)	Cell Line	Assay Type	Reference
AFABP/aP2 (FABP4)	0.67 μM	-	Biochemical Assay	[1]
FABP5	3.4 µM	-	Ligand Displacement Assay	[3]
FABP3	9.1 µM	-	Ligand Displacement Assay	[3]

Note: IC50 values are highly dependent on experimental conditions. The Ki value is a measure of the binding affinity of the inhibitor to the target protein.

Experimental Protocols

Detailed Protocol for Determining Optimal HTS01037 Concentration (IC50)

This protocol outlines a standard method for determining the half-maximal inhibitory concentration (IC50) of HTS01037 in a cell-based assay using a common endpoint such as cell viability (e.g., MTS or MTT assay) or inhibition of a specific cellular process (e.g., lipolysis or cytokine production).

Materials:

• HTS01037 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Appropriate cell line and complete culture medium

• 96-well cell culture plates

• Assay-specific reagents (e.g., MTS reagent, lipolysis assay kit, ELISA kit)

• Multichannel pipette

• Plate reader (absorbance, fluorescence, or luminescence)

Procedure:

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of HTS01037 (e.g., 10 mM) in DMSO.

  • Gently warm and vortex to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Cell Seeding:

  • Seed your cells in a 96-well plate at a predetermined optimal density. The cell density should be such that the cells are in the logarithmic growth phase at the time of treatment and do not become over-confluent by the end of the experiment.

  • Incubate the plate overnight to allow for cell attachment and recovery.

• Preparation of HTS01037 Dilutions:

  • Prepare a serial dilution of HTS01037 in complete culture medium. A common starting point is a 10-point dilution series with a 2-fold or 3-fold dilution factor.

  • The final concentrations should span a wide range to capture the full dose-response curve (e.g., from 0.01 µM to 100 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest HTS01037 concentration) and a no-treatment control.

• Cell Treatment:

  • Carefully remove the old medium from the wells.

  • Add the prepared HTS01037 dilutions and controls to the respective wells in triplicate.

  • The final volume in each well should be consistent.

• Incubation:

  • Incubate the plate for a duration appropriate for your specific assay endpoint (e.g., 24, 48, or 72 hours for cell viability; a few hours for signaling pathway inhibition).

• Assay Measurement:

  • Perform the chosen assay according to the manufacturer's instructions.

  • For example, for an MTS assay, add the MTS reagent to each well and incubate for 1-4 hours before reading the absorbance.

• Data Analysis:

  • Subtract the background absorbance/fluorescence (wells with medium only).

  • Normalize the data to the vehicle control (set as 100% viability or activity).

  • Plot the normalized response versus the logarithm of the HTS01037 concentration.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) with software like GraphPad Prism or R to calculate the IC50 value.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
No or weak inhibition observed	1. HTS01037 concentration is too low. 2. HTS01037 has degraded. 3. The cell line is not sensitive to FABP4 inhibition. 4. Incubation time is too short.	1. Test a higher range of concentrations (e.g., up to 100 µM). 2. Use a fresh aliquot of HTS01037. Ensure proper storage at -20°C or -80°C. 3. Confirm FABP4 expression in your cell line via Western blot or qPCR. Consider using a positive control cell line known to be sensitive to FABP4 inhibition. 4. Increase the incubation time to allow for the inhibitor to exert its effect.
High variability between replicate wells	1. Inconsistent cell seeding. 2. Pipetting errors during compound dilution or addition. 3. "Edge effect" in the 96-well plate.	1. Ensure a homogenous cell suspension before seeding. Visually inspect the wells after seeding to confirm even distribution. 2. Calibrate pipettes regularly. Use fresh pipette tips for each dilution and treatment. 3. Avoid using the outer wells of the plate for experimental samples. Fill them with sterile PBS or medium to maintain humidity.
IC50 value is significantly different from the reported Ki value	1. The Ki is a measure of binding affinity, while the IC50 is a functional measure of inhibition and is dependent on assay conditions. 2. High serum concentration in the culture medium can bind to HTS01037, reducing its effective concentration. 3. High cell density can lead to a higher apparent IC50.	1. This is expected. The Cheng-Prusoff equation can be used to relate IC50 and Ki if the substrate concentration and Km are known. 2. If tolerated by your cells, consider reducing the serum concentration in the medium during the treatment period. 3. Optimize the cell seeding density to ensure cells are not over-confluent at the end of the experiment.
Inconsistent results between experiments	1. Variation in cell passage number or health. 2. Inconsistent preparation of HTS01037 stock solutions. 3. Differences in incubation times or assay conditions.	1. Use cells within a consistent and low passage number range. Regularly check for cell viability and morphology. 2. Prepare a large batch of stock solution, aliquot, and freeze to ensure consistency across multiple experiments. 3. Standardize all experimental parameters, including incubation times, temperatures, and reagent concentrations.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

HTS01037 stability in cell culture medium over time

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals using HTS01037.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of HTS01037 in cell culture medium?

A: Currently, there is no publicly available data specifically detailing the stability of HTS01037 in common cell culture media such as DMEM or RPMI-1640 over extended periods. As with many small molecules, the stability can be influenced by factors including media composition, pH, temperature, and exposure to light. We recommend performing a stability assessment under your specific experimental conditions.

Q2: How can I determine the stability of HTS01037 in my specific cell culture medium?

A: To determine the stability, you can incubate HTS01037 in your cell culture medium at the desired temperature (e.g., 37°C) and collect samples at various time points. The concentration of the remaining HTS01037 can then be quantified using an appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A detailed protocol is provided in the "Experimental Protocols" section below.

Q3: What are the known cellular effects of HTS01037?

A: HTS01037 is an inhibitor of fatty acid binding proteins (FABPs), with a notable affinity for FABP4 (also known as aP2).[1][2][3] By inhibiting FABP4, HTS01037 can modulate lipid metabolism and inflammatory signaling pathways.[4] For instance, it has been shown to inhibit lipolysis in adipocytes and reduce inflammation in macrophages stimulated with lipopolysaccharide (LPS).[1][3][5]

Q4: Which signaling pathways are modulated by HTS01037?

A: HTS01037 primarily impacts signaling pathways downstream of FABP4. One of the key pathways affected is the nuclear factor kappa B (NF-κB) signaling cascade, where HTS01037 treatment can lead to reduced NF-κB activity.[1][4] This is significant in the context of inflammation. The diagram below illustrates the proposed mechanism of action.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Variability in experimental results	Degradation of HTS01037 in the cell culture medium over the course of the experiment.	Perform a time-course experiment to assess the stability of HTS01037 under your specific experimental conditions (see protocol below). Consider preparing fresh HTS01037 solutions for long-term experiments or replenishing the medium containing the compound at regular intervals.
Lower than expected cellular activity	1. Suboptimal concentration of HTS01037. 2. Compound precipitation in the medium. 3. Instability of the compound.	1. Perform a dose-response curve to determine the optimal effective concentration for your cell type and assay. 2. Visually inspect the medium for any signs of precipitation after adding HTS01037. Ensure the final solvent concentration (e.g., DMSO) is compatible with your cells and does not cause the compound to precipitate. 3. Refer to the stability assessment protocol to determine if the compound is degrading over time.
Inconsistent results between experiments	1. Differences in cell passage number or confluency. 2. Variation in HTS01037 stock solution preparation. 3. Inconsistent incubation times.	1. Use cells within a consistent passage number range and seed them to achieve a consistent confluency at the time of treatment. 2. Prepare fresh stock solutions of HTS01037 from a reliable source and store them appropriately. Aliquot stock solutions to avoid repeated freeze-thaw cycles. 3. Ensure precise and consistent timing for all experimental steps, including treatment and incubation periods.

Data Presentation

The following table is a template for presenting stability data for HTS01037 in a cell culture medium. Researchers should populate this table with their own experimental data.

Table 1: Stability of HTS01037 in Cell Culture Medium at 37°C

Time (hours)	Concentration (µM) - Replicate 1	Concentration (µM) - Replicate 2	Concentration (µM) - Replicate 3	Average Concentration (µM)	% Remaining
0	10.00	10.00	10.00	10.00	100%
6	9.85	9.91	9.88	9.88	98.8%
12	9.72	9.78	9.75	9.75	97.5%
24	9.45	9.51	9.48	9.48	94.8%
48	8.98	9.05	9.01	9.01	90.1%
72	8.52	8.60	8.55	8.56	85.6%

Experimental Protocols

Protocol: Assessment of HTS01037 Stability in Cell Culture Medium

Objective: To determine the stability of HTS01037 in a specific cell culture medium over a defined period.

Materials:

• HTS01037

• Cell culture medium of interest (e.g., DMEM, RPMI-1640) supplemented as required (e.g., with FBS, antibiotics)

• Sterile microcentrifuge tubes or a multi-well plate

• Incubator set to 37°C and 5% CO₂

• Analytical instrument for quantification (e.g., HPLC, LC-MS)

Methodology:

• Preparation of HTS01037 Solution: Prepare a stock solution of HTS01037 in a suitable solvent (e.g., DMSO). Spike the cell culture medium with the HTS01037 stock solution to achieve the desired final concentration. Ensure the final solvent concentration is non-toxic to cells (typically ≤ 0.1%).

• Incubation: Aliquot the HTS01037-containing medium into sterile containers (e.g., microcentrifuge tubes or wells of a plate).

• Time Point 0: Immediately take a sample from the prepared medium. This will serve as the initial concentration (T=0).

• Incubation: Place the remaining samples in a 37°C incubator with 5% CO₂.

• Sample Collection: At predetermined time points (e.g., 6, 12, 24, 48, and 72 hours), remove an aliquot from the incubator.

• Sample Storage: Store the collected samples at -80°C until analysis to prevent further degradation.

• Quantification: Analyze the concentration of HTS01037 in each sample using a validated analytical method such as HPLC or LC-MS.

• Data Analysis: Calculate the percentage of HTS01037 remaining at each time point relative to the T=0 sample.

Visualizations

Caption: Proposed signaling pathway of HTS01037 action.

Caption: Experimental workflow for assessing HTS01037 stability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

potential off-target effects of HTS01037

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of HTS01037.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of HTS01037?

HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs). Its primary target is the adipocyte fatty acid-binding protein (AFABP), also known as aP2 or FABP4.[1][2] It functions as a high-affinity ligand for FABP4, with a reported Ki of 0.67 μM, and acts as a competitive antagonist of the protein-protein interactions mediated by FABP4, such as its interaction with hormone-sensitive lipase (B570770) (HSL).[1][2][3]

Q2: What are the known off-target effects of HTS01037?

The most well-documented off-target effects of HTS01037 involve its interaction with other members of the FABP family. While it shows some selectivity for FABP4, at higher concentrations, HTS01037 acts as a pan-specific FABP inhibitor, binding to other isoforms such as liver, intestinal, heart, and epithelial FABPs, albeit with reduced affinities.[1]

Q3: Does HTS01037 activate Peroxisome Proliferator-Activated Receptor Gamma (PPARγ)?

No, studies have shown that HTS01037 does not activate PPARγ in macrophage or CV-1 cells.[1][2][4] This is a critical piece of information for researchers studying metabolic pathways, as it distinguishes the mechanism of HTS01037 from other compounds that may modulate lipid metabolism through PPARγ activation.

Q4: What are the observed effects of HTS01037 in cellular and in vivo models?

In cellular models, HTS01037 has been shown to inhibit lipolysis in 3T3-L1 adipocytes and reduce lipopolysaccharide (LPS)-stimulated inflammation in cultured macrophages.[1][2][4][5][6] It has also been observed to attenuate the expression of inducible nitric oxide synthase (iNOS), suggesting a reduction in NF-κB signaling.[2] In vivo studies using mouse models of pancreatic cancer have shown that HTS01037 can suppress tumor growth and metastasis without causing serious side effects like weight loss or altered serum biochemistries at the tested doses.[7]

Quantitative Data Summary

Table 1: Binding Affinity of HTS01037 for Various Fatty Acid Binding Proteins (FABPs)

FABP Isoform	Apparent Ki (μM)
AFABP/aP2 (FABP4)	0.67 ± 0.18
Heart FABP (FABP3)	9.1
Intestinal FABP	>10
Liver FABP	>10
Epithelial FABP (FABP5)	3.4

Data compiled from Hertzel et al., 2009.[1]

Experimental Protocols & Troubleshooting Guides

1,8-ANS Displacement Assay for Measuring HTS01037 Binding Affinity

This assay is used to determine the binding affinity of HTS01037 to FABPs by measuring the displacement of the fluorescent probe 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS).

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of 1,8-ANS in absolute ethanol (B145695).

  • Dilute the 1,8-ANS stock solution in 25 mM Tris-HCl (pH 7.4) to a final concentration of 5 μM. The final ethanol concentration should be kept low (e.g., 0.05%).[2]

  • Prepare purified FABP protein solutions of known concentrations in the same Tris-HCl buffer.

  • Prepare a dilution series of HTS01037 in the assay buffer.

• Assay Procedure:

  • To a 500 μL cuvette, add the 5 μM 1,8-ANS solution.

  • Titrate the FABP protein into the 1,8-ANS solution and measure the fluorescence enhancement using a fluorescence spectrophotometer. Recommended excitation and emission wavelengths are typically around 350 nm and 480 nm, respectively, but should be optimized for the specific instrument.[2]

  • Once a stable baseline fluorescence is established for the FABP-ANS complex, add increasing concentrations of HTS01037 to the cuvette.

  • Measure the decrease in fluorescence at each HTS01037 concentration after allowing the reaction to equilibrate.

• Data Analysis:

  • The inhibition constant (Ki) can be calculated using non-linear regression analysis of the competition binding data using software such as PRISM.[2]

Troubleshooting Guide:

Problem	Potential Cause	Solution
High background fluorescence	Autofluorescence of HTS01037 or other components.	Run a control with HTS01037 alone to measure its intrinsic fluorescence and subtract it from the experimental values. Ensure high-purity reagents and buffers.
No or weak fluorescence signal	Incorrect filter sets on the spectrophotometer.	Verify the excitation and emission wavelengths are optimal for 1,8-ANS.
Low protein concentration or inactive protein.	Confirm protein concentration and activity.
Inconsistent or non-reproducible results	Insufficient incubation time for binding equilibrium.	Ensure sufficient time for the binding of ANS to the protein and for the displacement by HTS01037 to reach equilibrium.
Precipitation of HTS01037 at higher concentrations.	Check the solubility of HTS01037 in the assay buffer. A small amount of DMSO can be used to aid solubility, but its concentration should be kept low and consistent across all samples.
Bubbles in the cuvette.	Degas the solutions and be careful during pipetting to avoid introducing bubbles.

3T3-L1 Adipocyte Lipolysis Assay

This assay measures the effect of HTS01037 on the breakdown of triglycerides (lipolysis) in differentiated 3T3-L1 adipocytes by quantifying the release of glycerol (B35011) or free fatty acids into the culture medium.

Experimental Protocol:

• Cell Culture and Differentiation:

  • Culture 3T3-L1 preadipocytes to confluence in a 96-well plate.

  • Induce differentiation into mature adipocytes using a standard differentiation cocktail (e.g., containing dexamethasone, isobutylmethylxanthine (IBMX), and insulin).

  • Maintain the differentiated adipocytes in culture until lipid droplets are clearly visible.

• Lipolysis Assay:

  • Wash the differentiated 3T3-L1 adipocytes twice with a wash buffer (e.g., PBS).

  • Pre-treat the cells with various concentrations of HTS01037 or vehicle control in assay buffer for a specified time (e.g., 3 hours).[2]

  • Stimulate lipolysis by adding a lipolytic agent such as isoproterenol (B85558) (a β-adrenergic agonist) to the wells. Include a basal (unstimulated) control.[8]

  • Incubate for a defined period (e.g., 1-3 hours). Note that longer incubation times may lead to fatty acid re-esterification, which can reduce the measured free fatty acid levels.[9]

  • Collect the culture medium for the measurement of glycerol or free fatty acids.

• Quantification of Glycerol/Free Fatty Acids:

  • Use a commercially available colorimetric or fluorometric assay kit to measure the concentration of glycerol or free fatty acids in the collected medium, following the manufacturer's instructions.[8][9]

Troubleshooting Guide:

Problem	Potential Cause	Solution
High variability between replicate wells	Uneven cell seeding or differentiation.	Ensure a homogenous cell suspension during seeding and consistent application of the differentiation cocktail.
Cell detachment during washing steps.	Wash the cells gently to avoid detaching the adipocytes.
Low or no lipolytic response to isoproterenol	Poor differentiation of 3T3-L1 cells.	Optimize the differentiation protocol. Confirm differentiation by microscopy (lipid droplet formation) or by staining with Oil Red O.
Inactive isoproterenol.	Use a fresh stock of isoproterenol.
Unexpected increase in lipolysis with HTS01037	Off-target effects on other components of the lipolytic machinery.	While HTS01037 is expected to inhibit lipolysis, unexpected results should prompt investigation into other potential targets within the cell.
Discrepancy between glycerol and free fatty acid measurements	Re-esterification of free fatty acids.	Measure both glycerol and free fatty acids. Glycerol is not re-utilized by adipocytes and can be a more stable indicator of lipolysis. Keep incubation times for lipolysis short.[9]

Signaling Pathways and Experimental Workflows

HTS01037 Mechanism of Action

HTS01037 inhibits the function of FABP4, which acts as a lipid chaperone. By binding to the fatty acid-binding pocket of FABP4, HTS01037 prevents the binding of endogenous fatty acids and competitively antagonizes the protein-protein interaction between FABP4 and hormone-sensitive lipase (HSL), thereby inhibiting lipolysis.

Caption: Mechanism of HTS01037 action on the FABP4-mediated lipolysis pathway.

Experimental Workflow for Assessing Off-Target Effects

A general workflow to investigate the potential off-target effects of a small molecule like HTS01037 involves a combination of computational and experimental approaches.

Caption: A logical workflow for the identification and validation of off-target effects of HTS01037.

FABP4 and NF-κB Signaling

FABP4 has been implicated in inflammatory signaling pathways. Inhibition of FABP4 by HTS01037 can lead to reduced NF-κB signaling, which in turn decreases the expression of pro-inflammatory cytokines.

Caption: The inhibitory effect of HTS01037 on the FABP4-mediated NF-κB signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification and characterization of a small molecule inhibitor of Fatty Acid binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. zen-bio.com [zen-bio.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. zen-bio.com [zen-bio.com]

Technical Support Center: Potency Comparison of FABP4 Inhibitors

This technical support guide provides a detailed comparison of HTS01037 and BMS309403, two inhibitors of Fatty Acid-Binding Protein 4 (FABP4), to address why HTS01037 is less potent than BMS309403.

Frequently Asked Questions (FAQs)

Q1: What are HTS01037 and BMS309403?

Both HTS01037 and BMS309403 are small molecule inhibitors that target Fatty Acid-Binding Protein 4 (FABP4), also known as adipocyte FABP (aP2).[1][2] FABP4 is a key regulator of lipid metabolism and inflammatory responses.[3] These compounds are utilized in research to investigate the physiological and pathological roles of FABP4.

Q2: What is the primary reason for the lower potency of HTS01037 compared to BMS309403?

The principal reason for the reduced potency of HTS01037 in comparison to BMS309403 is its significantly lower binding affinity for their common target, FABP4.

Troubleshooting Guide: Understanding Differential Potency

Issue: Discrepancy in Experimental Outcomes Between HTS01037 and BMS309403

Researchers may observe that significantly higher concentrations of HTS01037 are required to achieve the same biological effect as BMS309403 in cell-based assays or in vivo models. This section provides a step-by-step analysis of the factors contributing to this potency difference.

Step 1: Compare the Binding Affinities

The binding affinity, often expressed as the inhibition constant (Ki), is a direct measure of a drug's potency at its target. A lower Ki value indicates a higher binding affinity and, consequently, greater potency.

• BMS309403 is a highly potent inhibitor of FABP4 with a Ki value of less than 2 nM.[2][4][5]

• HTS01037 exhibits a lower binding affinity for FABP4, with a reported Ki of 0.67 µM (or 670 nM).[1][6][7]

This substantial difference in binding affinity (over 300-fold) is the primary determinant of the observed variance in potency.

Step 2: Evaluate Selectivity Profiles

While both compounds are selective for FABP4, their activity against other FABP isoforms can influence their overall biological effects.

• BMS309403 demonstrates high selectivity for FABP4, with significantly higher Ki values for other isoforms like FABP3 (250 nM) and FABP5 (350 nM).[2][5]

• HTS01037 is also selective for FABP4 but can act as a pan-specific FABP inhibitor at higher concentrations.[1]

Data Presentation: Quantitative Comparison of Inhibitors

Parameter	HTS01037	BMS309403
Primary Target	Fatty Acid-Binding Protein 4 (FABP4/aP2)	Fatty Acid-Binding Protein 4 (FABP4/aP2)
Binding Affinity (Ki) for FABP4	0.67 µM (670 nM)[1][6][7]	< 2 nM[2][4][5]
Selectivity (Ki for other FABPs)	FABP5: 3.4 µM, FABP3: 9.1 µM[8]	FABP3: 250 nM, FABP5: 350 nM[2][5]
Mechanism of Action	Competitive antagonist of protein-protein interactions mediated by FABP4[1][6]	Competitively inhibits the binding of endogenous fatty acids[2]

Experimental Protocols

Ligand Binding Assay (Fluorescence Displacement)

This method is commonly used to determine the binding affinity of a test compound by measuring its ability to displace a fluorescent probe from the target protein.

Materials:

• Recombinant FABP4 protein

• Fluorescent probe (e.g., 1-anilinonaphthalene-8-sulfonic acid, 1,8-ANS)

• Test compounds (HTS01037, BMS309403)

• Assay buffer (e.g., 25 mM Tris-HCl, pH 7.4)

• Fluorescence spectrophotometer

Procedure:

• Prepare a solution of the fluorescent probe (e.g., 5 µM 1,8-ANS) in the assay buffer.

• Add the recombinant FABP4 protein to the probe solution and measure the baseline fluorescence enhancement.

• Titrate the test compound (HTS01037 or BMS309403) at increasing concentrations into the protein-probe mixture.

• Measure the fluorescence at each concentration after allowing the reaction to reach equilibrium.

• The decrease in fluorescence indicates the displacement of the probe by the test compound.

• Calculate the Ki value using non-linear regression analysis of the dose-response curve.[1]

Visualizations

Signaling Pathway: FABP4-Mediated Inflammation

Caption: FABP4 in inflammatory signaling and points of inhibition.

Experimental Workflow: Ligand Binding Assay

Caption: Ligand binding assay experimental workflow.

Logical Relationship: Potency and Binding Affinity

Caption: The inverse relationship between Ki and potency.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. BMS-309403 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. apexbt.com [apexbt.com]
• 5. medkoo.com [medkoo.com]
• 6. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FABP (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 8. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]

addressing high background signal in HTS01037 fluorescence assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing HTS01037 in fluorescence-based assays. The information is tailored for scientists in drug development and related fields to address common challenges, particularly high background signals.

Troubleshooting Guide: High Background Signal

High background fluorescence can significantly reduce the signal-to-noise ratio, compromising data quality. The following sections detail common causes and solutions.

FAQs: Identifying the Source of High Background

Q1: My negative control wells (no inhibitor) show a very high fluorescence signal. What are the primary causes?

A1: High background in negative controls can stem from several sources unrelated to the specific binding interaction. The most common culprits are:

• Autofluorescence: Intrinsic fluorescence from assay components like the buffer, microplate, or even the target protein itself.

• Probe Degradation: The fluorescent probe (e.g., 1,8-ANS) may degrade over time, leading to a constitutively high signal.

• Non-Specific Binding: The fluorescent probe may bind to surfaces of the microplate or other proteins in the assay.

• Reagent Contamination: Buffers or other reagents may be contaminated with fluorescent substances.

Q2: How can I systematically determine the source of the high background?

A2: A control experiment is the most effective way to pinpoint the source of high background. The following table outlines a systematic approach:

Control Experiment	Components in Well	Purpose	Expected Outcome if Component is the Source
Buffer Blank	Assay Buffer Only	To assess buffer autofluorescence.	High fluorescence signal.
Probe Control	Assay Buffer + Fluorescent Probe	To check for probe degradation or intrinsic fluorescence.	High fluorescence signal compared to buffer blank.
Protein Control	Assay Buffer + Target Protein	To measure autofluorescence of the target protein.	High fluorescence signal compared to buffer blank.
Plate Control	Assay Buffer + Fluorescent Probe (in different plate types)	To identify non-specific binding to the microplate.	High signal in standard plates, lower in non-binding plates.

FAQs: Solutions for High Background

Q3: My buffer is autofluorescent. What can I do?

A3: If the buffer is the source of high background, consider the following:

• Use High-Purity Reagents: Ensure all buffer components are of the highest purity available.

• Filter-Sterilize Buffers: This can remove particulate contaminants that may be fluorescent.

• Test Alternative Buffers: If possible, test different buffer systems to find one with lower intrinsic fluorescence at your assay's excitation and emission wavelengths.

Q4: I suspect the fluorescent probe is the problem. How can I address this?

A4: To mitigate issues with the fluorescent probe:

• Optimize Probe Concentration: A common cause of high background is using too high a concentration of the fluorescent probe.[1] Perform a titration to find the lowest concentration that still provides a robust signal.

• Proper Probe Handling and Storage: Protect the probe from light and avoid repeated freeze-thaw cycles by storing it in aliquots at the recommended temperature.[2]

• Purchase a New Lot: If degradation is suspected, obtaining a fresh, high-purity lot of the probe is advisable.

Q5: How can I reduce non-specific binding in my assay?

A5: To minimize non-specific binding of the fluorescent probe:

• Use Non-Binding Surface Plates: Black, low-binding microplates are recommended for fluorescence assays to reduce binding to the plastic.

• Include a Detergent: Adding a small amount of a non-ionic detergent (e.g., 0.01% Tween-20 or Triton X-100) to the assay buffer can help prevent non-specific interactions.

• Incorporate Blocking Agents: For assays involving cell lysates or other complex biological samples, adding a blocking agent like Bovine Serum Albumin (BSA) can reduce non-specific binding.

Q6: What if my test compound (HTS01037) is fluorescent?

A6: It is crucial to test the intrinsic fluorescence of HTS01037.

• Compound Control: Run a control with HTS01037 in the assay buffer without the fluorescent probe.

• Spectral Shift: If HTS01037 is fluorescent, consider using a fluorescent probe with excitation and emission wavelengths that are spectrally distinct from your compound.

Experimental Protocols

Protocol 1: HTS01037 Fluorescence Displacement Assay using 1,8-ANS

This protocol is designed to measure the binding of HTS01037 to a target protein, such as FABP4 or FABP5, by monitoring the displacement of the fluorescent probe 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS).[3]

Materials:

• Target Protein (e.g., recombinant human FABP4)

• HTS01037

• 1,8-ANS

• Assay Buffer (e.g., 25 mM Tris-HCl, pH 7.4)

• DMSO (for dissolving HTS01037)

• Black, low-binding 96- or 384-well microplates

• Fluorescence plate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of HTS01037 in DMSO. Create a serial dilution series in assay buffer.

  • Prepare a stock solution of 1,8-ANS in a suitable solvent (e.g., ethanol) and dilute to the final working concentration in assay buffer.[3] The final concentration should be optimized (typically in the low micromolar range).

  • Prepare the target protein at the desired concentration in assay buffer.

• Assay Setup:

  • Add a fixed concentration of the target protein to each well.

  • Add the serially diluted HTS01037 or vehicle control (DMSO in assay buffer) to the wells.

  • Add a fixed concentration of 1,8-ANS to all wells.

• Incubation:

  • Incubate the plate at room temperature for a predetermined time (e.g., 30 minutes), protected from light, to allow the binding to reach equilibrium.

• Measurement:

  • Measure the fluorescence intensity using a plate reader with excitation and emission wavelengths appropriate for 1,8-ANS (e.g., Excitation: ~350 nm, Emission: ~480 nm).

Data Analysis:

• Subtract the background fluorescence (wells with no protein).

• Plot the fluorescence intensity against the log concentration of HTS01037.

• Fit the data to a suitable binding model (e.g., sigmoidal dose-response) to determine the IC₅₀ value.

Protocol 2: Troubleshooting Experiment for High Background

This protocol outlines a systematic approach to identify the source of high background fluorescence.

Well #	Target Protein	1,8-ANS	HTS01037	Buffer	Purpose
1	-	-	-	+	Buffer Blank
2	-	+	-	+	Probe Control
3	+	-	-	+	Protein Autofluorescence
4	+	+	-	+	Maximum Signal (Negative Control)
5	+	+	+ (High Conc.)	+	Minimum Signal (Positive Control)
6	-	-	+ (High Conc.)	+	Compound Autofluorescence

By comparing the fluorescence readings from these wells, you can systematically identify the component contributing to the high background.

Signaling Pathways

HTS01037 is an inhibitor of Fatty Acid Binding Proteins 4 and 5 (FABP4/5). These proteins are involved in intracellular lipid trafficking and have been implicated in metabolic and inflammatory signaling pathways.

FABP4/5 Signaling in Inflammation

FABP4 and FABP5 can modulate inflammatory responses, in part through the NF-κB signaling pathway.[4][5] Inhibition of FABP4/5 with HTS01037 can lead to a reduction in inflammation.[3]

Caption: FABP4/5-mediated inflammatory signaling pathway.

FABP4/5 and PPARγ Signaling

FABP4 is a target gene of the nuclear receptor PPARγ, a key regulator of adipogenesis and lipid metabolism.[6][7] There is a complex feedback loop between FABP4 and PPARγ. While HTS01037 inhibits FABP4, it has been shown to not directly activate PPARγ.[3]

Caption: Relationship between FABP4 and PPARγ signaling.

Experimental Workflow and Data Analysis

A typical workflow for an HTS01037 fluorescence displacement assay involves several key stages, from initial assay development to hit validation.

Caption: HTS workflow for HTS01037 fluorescence assays.

References

• 1. biotium.com [biotium.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. FABP5 is a key player in metabolic modulation and NF-κB dependent inflammation driving pleural mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acid-binding protein 5 (FABP5) promotes lipolysis of lipid droplets, de novo fatty acid (FA) synthesis and activation of nuclear factor-kappa B (NF-κB) signaling in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A FABP4-PPARγ signaling axis regulates human monocyte responses to electrophilic fatty acid nitroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PPARγ signaling and metabolism: the good, the bad and the future - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving HTS01037 Efficacy in In Vivo Studies

Welcome to the technical support center for HTS01037. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on utilizing HTS01037 effectively in in vivo studies. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to address common challenges and improve experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of HTS01037?

A1: HTS01037 is a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4), also known as adipocyte FABP (aP2). It acts as a competitive antagonist of the protein-protein interactions mediated by FABP4.[1] By inhibiting FABP4, HTS01037 can modulate lipid metabolism and inflammatory signaling pathways. In the context of cancer, FABP4 has been shown to promote tumor proliferation, metastasis, and drug resistance by activating oncogenic signaling pathways such as PI3K/Akt and MAPK, and by promoting epithelial-mesenchymal transition (EMT).[2]

Q2: What are the recommended in vivo dosages for HTS01037?

A2: Based on preclinical studies in pancreatic cancer models, dosages of 1.5 mg/kg and 5 mg/kg administered via intraperitoneal (i.p.) injection have been used. The 5 mg/kg dose was shown to significantly suppress tumor growth.[1] However, the optimal dosage may vary depending on the cancer model, animal strain, and specific experimental goals. It is recommended to perform a dose-response study to determine the most effective and well-tolerated dose for your specific model.

Q3: How should I formulate HTS01037 for in vivo administration?

A3: HTS01037 is a small molecule with poor aqueous solubility, requiring a specific formulation for in vivo use. A common and effective vehicle for intraperitoneal injection is a suspension prepared using a combination of solvents. A widely used formulation consists of:

• 10% DMSO

• 40% PEG300

• 5% Tween-80

• 45% Saline

It is crucial to prepare a stock solution in DMSO first and then add the other components sequentially while mixing to ensure proper suspension. For detailed preparation steps, please refer to the Experimental Protocols section.

Q4: What are the potential off-target effects of HTS01037?

A4: While HTS01037 shows selectivity for FABP4, it can act as a pan-FABP inhibitor at higher concentrations. This means it may inhibit other members of the fatty acid-binding protein family, which could lead to broader biological effects. Researchers should be mindful of this possibility and consider including appropriate controls to distinguish between on-target and potential off-target effects.

Q5: In which cancer models has HTS01037 shown efficacy?

A5: HTS01037 has demonstrated significant anti-tumor efficacy in preclinical models of pancreatic ductal adenocarcinoma (PDAC).[1][2] Studies have shown its ability to suppress primary tumor growth, reduce metastasis, and improve survival in both syngeneic and xenograft mouse models of pancreatic cancer.[1][2] Its efficacy in other cancer types is an active area of research.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps & Recommendations
Precipitation in Formulation	- Improper mixing order.- Temperature changes.- High concentration of HTS01037.	- Follow the recommended protocol: Always dissolve HTS01037 in DMSO first before adding other solvents.- Gentle warming and sonication: If precipitation occurs, gentle warming (to 37°C) and brief sonication can help redissolve the compound. Avoid overheating.- Prepare fresh: It is highly recommended to prepare the formulation fresh before each use to ensure stability and consistency.- Visual inspection: Always visually inspect the solution for any precipitates before administration. A properly prepared formulation should be a clear solution or a uniform suspension.
High Variability in Animal Response	- Inconsistent formulation.- Inaccurate dosing.- Improper injection technique.	- Standardize formulation preparation: Ensure the formulation is prepared consistently for every experiment.- Accurate dosing: Use appropriate syringes and techniques to ensure each animal receives the correct dose.- Proper injection technique: For intraperitoneal injections, ensure the needle is inserted into the peritoneal cavity and not into the intestines, bladder, or subcutaneous space. Aspirate before injecting to check for fluid reflux. A two-person injection procedure can reduce errors.[3]
Observed Toxicity or Adverse Effects	- Vehicle toxicity.- Off-target effects of HTS01037.- Dose is too high.	- Include a vehicle-only control group: This is essential to differentiate between the effects of the vehicle and HTS01037.- Monitor for early signs of toxicity: Observe animals for signs of distress, such as hunched posture, ruffled fur, lethargy, or significant weight loss.[4]- Dose reduction: If toxicity is observed, consider reducing the dose or the frequency of administration.- Evaluate off-target effects: If toxicity persists at effective doses, consider investigating potential off-target effects through further molecular analysis.
Lack of Efficacy	- Suboptimal dose or schedule.- Poor bioavailability.- Insufficient drug exposure at the tumor site.- Tumor model resistance.	- Optimize dosing: Conduct a dose-escalation study to find the maximum tolerated dose (MTD) and optimal biological dose.- Pharmacokinetic (PK) studies: If possible, perform PK studies to measure the concentration of HTS01037 in plasma and tumor tissue over time to ensure adequate exposure.- Alternative formulation: Consider exploring other formulation strategies to improve solubility and bioavailability.- Combination therapy: HTS01037 has been shown to enhance the efficacy of gemcitabine (B846) in pancreatic cancer models.[2] Consider combination therapy with other standard-of-care agents.

Quantitative Data Summary

The following tables summarize the in vivo efficacy of HTS01037 in pancreatic cancer models as reported in the literature.

Table 1: Efficacy of HTS01037 in a Syngeneic Subcutaneous Pancreatic Cancer Model (KPC cells) [1]

Treatment Group	Dose (mg/kg)	Administration Route	Mean Tumor Volume (mm³) at Day 11 ± SD	% Tumor Growth Inhibition
Control (PBS)	-	i.p.	479.4 ± 391.4	-
HTS01037	1.5	i.p.	408.1 ± 423.1	14.9%
HTS01037	5	i.p.	200.4 ± 117.5	58.2%

Table 2: Efficacy of HTS01037 in an Orthotopic Pancreatic Cancer Model (KPC cells) [1]

Treatment Group	Dose (mg/kg)	Administration Route	Mean Tumor Volume (mm³) at Day 8 ± SD	% Tumor Growth Inhibition
Control (PBS)	-	i.p.	605.7 ± 115.3	-
HTS01037	5	i.p.	130 ± 58.5	78.5%

Table 3: Anti-Metastatic Effect of HTS01037 in a Liver Metastasis Model (KPC cells) [1]

Treatment Group	Dose (mg/kg)	Administration Route	Incidence of Macroscopic Liver Metastasis
Control (PBS)	-	i.p.	High (most mice)
HTS01037	5	i.p.	8.3%

Experimental Protocols

Protocol 1: Formulation of HTS01037 for In Vivo Administration

This protocol describes the preparation of a 2.5 mg/mL HTS01037 suspension for intraperitoneal injection.

Materials:

• HTS01037 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a 25 mg/mL stock solution of HTS01037 in DMSO. Weigh the required amount of HTS01037 powder and dissolve it in the appropriate volume of DMSO. Ensure it is fully dissolved. This stock solution can be stored at -20°C for short periods.

• In a sterile microcentrifuge tube, add the required volume of the 25 mg/mL HTS01037 stock solution. For a final concentration of 2.5 mg/mL, this will be 10% of your final volume (e.g., 100 µL for a 1 mL final volume).

• Add 40% of the final volume of PEG300 (e.g., 400 µL for a 1 mL final volume). Vortex thoroughly to mix.

• Add 5% of the final volume of Tween-80 (e.g., 50 µL for a 1 mL final volume). Vortex again to ensure a homogenous mixture.

• Add 45% of the final volume of sterile saline (e.g., 450 µL for a 1 mL final volume). Vortex thoroughly. The final solution should be a uniform suspension.

• If any precipitation is observed, gently warm the solution to 37°C and/or sonicate for a few minutes until the precipitate dissolves.

• Administer the freshly prepared formulation to the animals. It is recommended to use the formulation on the day of preparation.

Protocol 2: Subcutaneous Tumor Model and HTS01037 Treatment

This protocol provides a general workflow for establishing a subcutaneous pancreatic cancer model and treating with HTS01037.

Materials:

• Cancer cell line (e.g., KPC murine pancreatic cancer cells)

• Cell culture medium and reagents

• Matrigel (optional, can improve tumor take rate)

• Sterile PBS

• Syringes and needles (27-30G for injection)

• Animal clippers

• 70% ethanol

• Calipers for tumor measurement

• Prepared HTS01037 formulation and vehicle control

Procedure:

• Cell Culture: Culture cancer cells according to standard protocols. Ensure cells are in the logarithmic growth phase and have high viability (>95%).

• Cell Preparation for Injection:

  • Trypsinize and harvest the cells.

  • Wash the cells with sterile PBS.

  • Count the cells and resuspend them in sterile PBS or a PBS/Matrigel mixture (1:1 ratio) at the desired concentration (e.g., 2 x 10^6 cells in 100 µL). Keep cells on ice.

• Tumor Implantation:

  • Anesthetize the mice according to your institution's approved protocol.

  • Shave the hair on the flank of the mouse where the tumor will be implanted.

  • Clean the injection site with 70% ethanol.

  • Inject the cell suspension (e.g., 100 µL) subcutaneously into the flank.

• Tumor Growth Monitoring:

  • Monitor the animals regularly for tumor growth.

  • Once tumors are palpable and reach a certain size (e.g., 50-100 mm³), randomize the animals into treatment groups.

  • Measure tumor dimensions with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• HTS01037 Administration:

  • Prepare the HTS01037 formulation and vehicle control as described in Protocol 1.

  • Administer the treatment (e.g., 5 mg/kg HTS01037 or vehicle) via intraperitoneal injection according to the planned schedule (e.g., daily, every other day).

  • Monitor animal body weight and overall health throughout the study.

• Endpoint:

  • Continue treatment and monitoring until the pre-defined endpoint is reached (e.g., tumors reach a maximum size, study duration is completed, or signs of significant toxicity are observed).

  • At the endpoint, euthanize the animals and collect tumors and other tissues for further analysis (e.g., histology, western blotting, gene expression analysis).

Visualizations

Caption: HTS01037 inhibits the FABP4 signaling pathway in cancer cells.

Caption: General workflow for in vivo efficacy studies of HTS01037.

References

• 1. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Errors Related to Different Techniques of Intraperitoneal Injection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological inhibition of adipocyte fatty acid binding protein alleviates both acute liver injury and non-alcoholic steatohepatitis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing HTS01037 Toxicity in Primary Cell Cultures

Welcome to the technical support center for HTS01037. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of HTS01037 in primary cell cultures while minimizing potential cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is HTS01037 and what is its mechanism of action?

HTS01037 is a small molecule inhibitor of Fatty Acid-Binding Protein 4 (FABP4, also known as aP2 or AFABP).[1][2] It acts as a competitive antagonist, binding to the fatty acid-binding pocket of FABP4 with a Ki of approximately 0.67 μM.[1] By inhibiting FABP4, HTS01037 can modulate lipid metabolism and inflammatory signaling pathways.[1][2][3] While it is somewhat selective for FABP4, at higher concentrations, it can act as a pan-specific FABP inhibitor.[1]

Q2: In which primary cell types has HTS01037 been used?

HTS01037 has been reported for use in various cell types, including 3T3-L1 adipocytes and cultured macrophages.[1][2][3] It has been shown to reduce LPS-stimulated inflammation in macrophages and inhibit lipolysis in adipocytes.[1][3] Studies have also utilized HTS01037 in primary human macrophages to investigate its effects on gene expression and lipid accumulation.[4]

Q3: What is the recommended starting concentration for HTS01037 in primary cell cultures?

The optimal concentration of HTS01037 will vary depending on the primary cell type and the specific experimental goals. Based on published studies, effective concentrations have ranged from the low micromolar to up to 30 µM.[5][6] For sensitive primary cells, it is crucial to perform a dose-response experiment starting from a sub-micromolar concentration to determine the optimal non-toxic working concentration.

Q4: What are the potential off-target effects of HTS01037?

While HTS01037 shows some selectivity for FABP4, it can inhibit other FABPs at higher concentrations.[1] Researchers should be aware of the potential for pan-FABP inhibition, which could lead to broader effects on cellular lipid metabolism and signaling.

Q5: How should I prepare and store HTS01037 stock solutions?

HTS01037 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution.[1] It is recommended to aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles. For long-term storage, keep the stock solution at -20°C or -80°C. When preparing working dilutions, ensure the final DMSO concentration in the cell culture medium is kept to a minimum (ideally ≤ 0.1%) to avoid solvent-induced toxicity.

Troubleshooting Guides

Problem 1: High levels of cell death or morphological changes observed after HTS01037 treatment.

Potential Cause	Troubleshooting & Optimization
Concentration is too high	Primary cells are often more sensitive than immortalized cell lines. Perform a dose-response experiment to determine the optimal, non-toxic concentration. Start with a low concentration (e.g., 0.1 µM) and titrate up. Assess cell viability using methods like MTT, Calcein-AM, or Annexin V/PI staining.
Solvent (DMSO) toxicity	Ensure the final DMSO concentration in the culture medium is as low as possible (ideally ≤ 0.1%). Prepare a vehicle control with the same final DMSO concentration to differentiate between compound and solvent toxicity.
Suboptimal cell culture conditions	Ensure your primary cells are healthy and not under stress from other factors (e.g., high passage number, nutrient depletion, contamination). Stressed cells can be more susceptible to drug-induced toxicity.
Compound precipitation in media	Visually inspect the culture medium for any signs of precipitation after adding HTS01037. Poor solubility can lead to inaccurate dosing and cellular stress. If precipitation occurs, consider using a different solvent or formulation, or reducing the final concentration. Sonication may aid in dissolution.[1]
Off-target effects	At higher concentrations, HTS01037 may inhibit other FABPs. Consider if the observed toxicity could be related to the inhibition of other FABP family members expressed in your primary cell type.

Problem 2: Inconsistent or unexpected results between experiments.

Potential Cause	Troubleshooting & Optimization
HTS01037 degradation	Aliquot your HTS01037 stock solution to minimize freeze-thaw cycles. Protect the stock solution from light. Prepare fresh dilutions in culture medium for each experiment.
Variability in primary cell isolates	Primary cells from different donors or even different passages from the same donor can exhibit significant variability. Use cells with a consistent passage number and, if possible, from the same donor for a set of experiments.
Inaccurate pipetting of viscous stock solution	DMSO stock solutions can be viscous. Ensure accurate pipetting by using positive displacement pipettes or by carefully aspirating and dispensing the solution slowly.
Protein binding in serum	Components in fetal bovine serum (FBS) can bind to small molecules, reducing their effective concentration. If using serum-containing media, be aware that the free concentration of HTS01037 may be lower than the nominal concentration. Consider reducing serum concentration if compatible with your cell type, or using serum-free media with appropriate supplements.

Data Presentation

Table 1: Reported Effective Concentrations of HTS01037 in In Vitro Studies

Cell Type	Application	Effective Concentration Range	Reference
3T3-L1 Adipocytes	Inhibition of lipolysis	Not specified, used in time-course experiments	[3]
Cultured Macrophages	Reduction of LPS-stimulated inflammation	Not specified, qualitative assessment	[1][3]
Primary Human Macrophages	Inhibition of FABP4 and LPL expression	Not specified, used with BMS309403	[4]
Pancreatic Cancer Cell Lines (e.g., CAPAN-2, CFPAC-1, PANC-1)	Inhibition of FABP4-induced cell viability	30 µM	[5][6]

Table 2: Binding Affinity of HTS01037 for FABP4

Parameter	Value	Reference
Ki for AFABP/aP2 (FABP4)	0.67 µM	[1]

Experimental Protocols

Protocol 1: Dose-Response Assessment of HTS01037 Cytotoxicity using MTT Assay

This protocol provides a general framework for determining the cytotoxic potential of HTS01037 in a primary cell culture of interest.

Materials:

• Primary cells of interest

• Complete cell culture medium

• HTS01037 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Plate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed primary cells into a 96-well plate at a density appropriate for your cell type to ensure they are in a logarithmic growth phase at the time of treatment. Allow cells to adhere and stabilize for 24 hours.

• Compound Preparation: Prepare a serial dilution of HTS01037 in complete cell culture medium. A typical concentration range to test for initial screening could be 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µM. Also, prepare a vehicle control (medium with the highest concentration of DMSO used in the dilutions) and a no-treatment control.

• Cell Treatment: Carefully remove the old medium from the wells and replace it with 100 µL of the medium containing the different concentrations of HTS01037 or controls.

• Incubation: Incubate the plate for a duration relevant to your experiment (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Visualizations

Caption: HTS01037 inhibits FABP4, affecting lipolysis and inflammation.

Caption: Workflow for determining the optimal non-toxic HTS01037 concentration.

Caption: A logical approach to troubleshooting HTS01037-induced cytotoxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and characterization of a small molecule inhibitor of Fatty Acid binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FABP4 inhibition suppresses PPARγ activity and VLDL-induced foam cell formation in IL-4-polarized human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]

determining the optimal treatment duration with HTS01037

Welcome to the technical support center for HTS01037. This guide provides troubleshooting advice and frequently asked questions to assist researchers in determining the optimal treatment duration for their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for HTS01037?

A1: HTS01037 is a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4). It functions as a competitive antagonist of the protein-protein interactions mediated by FABP4 (also known as AFABP/aP2) and has a reported Ki of 0.67 μM.[1][2] It binds to the lipid-binding cavity of FABP4, preventing it from interacting with its natural ligands and downstream effectors.[3] While it is somewhat selective for FABP4, at higher concentrations, it can act as a pan-specific FABP inhibitor.[3]

Q2: What are the known cellular effects of HTS01037 treatment?

A2: HTS01037 has been shown to elicit several cellular effects, including:

• Inhibition of lipolysis: In 3T3-L1 adipocytes, HTS01037 reduces both basal and forskolin-stimulated fatty acid efflux.[3][4]

• Anti-inflammatory effects: It has been observed to reduce LPS-stimulated inflammation in cultured macrophages by decreasing the secretion of inflammatory cytokines like IL-6, TNFα, and MCP-1.[3][4]

• Modulation of gene expression: In microglial cells, treatment with HTS01037 can increase the expression of Ucp2 and arginase, and attenuate the expression of inducible nitric oxide synthase (iNOS), suggesting a reduction in NFκB signaling.[1]

• Suppression of cancer cell viability: HTS01037 has been shown to decrease the viability of pancreatic cancer cells in a dose-dependent manner.[5][6]

Q3: How do I determine the optimal concentration of HTS01037 for my experiment?

A3: The optimal concentration will depend on your cell type and the specific endpoint you are measuring. A good starting point is to perform a dose-response curve. Based on the literature, concentrations ranging from sub-micromolar to low micromolar have been effective. For example, the Ki for FABP4 is 0.67 μM.[1][2] In a study on pancreatic cancer cells, the IC50 value was determined to be 25.6 µM.[5][7] We recommend testing a range of concentrations around these reported values (e.g., 0.1 µM to 50 µM) to determine the optimal concentration for your specific experimental setup.

Q4: What is a typical starting point for treatment duration with HTS01037 in cell culture?

A4: Published studies have used a range of treatment durations depending on the cell type and the biological process being investigated. For short-term signaling events, a pre-treatment of 1 to 3 hours has been used before applying a stimulus.[1] For longer-term effects on gene expression or cell viability, treatments can extend from 24 to 72 hours. For initial experiments, we recommend a time-course experiment (e.g., 6, 12, 24, 48, and 72 hours) to identify the optimal time point for your desired outcome.

Troubleshooting Guide

Issue 1: I am not observing the expected inhibitory effect of HTS01037 on my target pathway.

Possible Cause	Troubleshooting Step
Suboptimal Concentration	Perform a dose-response experiment to determine the optimal concentration for your cell line. We recommend a range from 0.1 µM to 50 µM.
Insufficient Treatment Duration	Conduct a time-course experiment to identify the optimal treatment duration. Analyze your endpoint at multiple time points (e.g., 6, 12, 24, 48, 72 hours).
Low FABP4 Expression in your Cell Model	Confirm the expression of FABP4 in your cells using Western blot or qPCR. HTS01037 requires the presence of FABP4 to exert its effects.
Compound Instability	Prepare fresh stock solutions of HTS01037 in a suitable solvent like DMSO. Store stock solutions at -20°C or -80°C and avoid repeated freeze-thaw cycles.
Cell Culture Conditions	Ensure consistent cell seeding density and culture conditions. High cell density can sometimes alter the cellular response to inhibitors.

Issue 2: I am observing significant cytotoxicity or off-target effects.

Possible Cause	Troubleshooting Step
High Concentration of HTS01037	Lower the concentration of HTS01037. Determine the cytotoxic threshold for your cells using a cell viability assay (e.g., MTS or MTT assay).
Prolonged Treatment Duration	Shorten the treatment duration. A time-course experiment can help identify a time point where the desired inhibitory effect is observed without significant cytotoxicity.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) in your culture medium is non-toxic to your cells (typically ≤ 0.1%). Run a vehicle-only control.
Pan-FABP Inhibition	At higher concentrations, HTS01037 can inhibit other FABP family members.[3] If off-target effects are suspected, consider using lower concentrations or a more specific FABP4 inhibitor if available.

Experimental Protocols

Protocol 1: Determining Optimal HTS01037 Concentration using a Cell Viability Assay

This protocol describes how to perform a dose-response experiment to determine the IC50 of HTS01037 in your cell line.

Materials:

• Your cell line of interest

• Complete cell culture medium

• HTS01037

• DMSO (or other suitable solvent)

• 96-well cell culture plates

• MTS or MTT assay kit

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 2X stock solution of HTS01037 in complete culture medium. Perform serial dilutions to create a range of concentrations (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µM). Include a vehicle-only control (DMSO).

• Treatment: Remove the old medium from the cells and add 100 µL of the 2X HTS01037 dilutions to the appropriate wells.

• Incubation: Incubate the plate for a predetermined duration (e.g., 24, 48, or 72 hours).

• Cell Viability Measurement: After the incubation period, add the MTS or MTT reagent to each well according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance using a plate reader. Normalize the data to the vehicle-only control and plot the cell viability against the log of the HTS01037 concentration to determine the IC50 value.

Protocol 2: Time-Course Experiment to Determine Optimal Treatment Duration

This protocol outlines how to identify the optimal time point for observing the desired effect of HTS01037.

Materials:

• Your cell line of interest

• Complete cell culture medium

• HTS01037 at the optimal concentration (determined from Protocol 1)

• 6-well or 12-well cell culture plates

• Reagents for your specific downstream analysis (e.g., lysis buffer for Western blot, RNA extraction kit for qPCR).

Procedure:

• Cell Seeding: Seed your cells in multiple plates at an appropriate density.

• Treatment: Treat the cells with the optimal concentration of HTS01037 or a vehicle control.

• Time Points: At various time points (e.g., 6, 12, 24, 48, 72 hours), harvest the cells from one set of plates.

• Downstream Analysis: Process the harvested cells for your desired analysis. For example:

  • Western Blot: Analyze the protein levels of your target of interest.

  • qPCR: Analyze the gene expression levels of your target of interest.

  • Functional Assay: Perform a functional assay relevant to your research (e.g., lipolysis assay, cytokine secretion assay).

• Data Analysis: Plot the results of your downstream analysis against the treatment duration to identify the time point at which the maximal desired effect is observed.

Data Presentation

Table 1: HTS01037 Binding Affinity for Different FABP Isoforms

FABP Isoform	Apparent Ki (µM)
AFABP/aP2 (FABP4)	0.67 ± 0.18
Heart FABP	> 10
Intestinal FABP	3.4 ± 0.5
Liver FABP	9.1 ± 1.2
Epithelial FABP	> 10
Data from Hertzel et al., J Med Chem, 2009.[3]

Table 2: Example Time-Course Data for HTS01037 Treatment

Treatment Duration (hours)	Target Protein Expression (Fold Change vs. Vehicle)	Cell Viability (%)
0	1.00	100
6	0.85	98
12	0.62	95
24	0.45	92
48	0.48	85
72	0.55	75
This is example data and should be generated for your specific experimental system.

Visualizations

Caption: Mechanism of HTS01037 action.

Caption: Workflow for determining optimal treatment conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. INHIBITION OF FATTY ACID BINDING PROTEIN ４ SUPPRESSES PANCREATIC CANCER CELL GROWTH IN MOUSE SYNGENEIC TUMOR MODEL - Digestive Disease Week [ddw.digitellinc.com]

how to account for the pan-specific inhibition of HTS01037 at high concentrations

Welcome to the technical support center for HTS01037. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the pan-specific inhibition of HTS01037 at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is HTS01037 and what is its primary target?

A1: HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs).[1][2] It functions as a high-affinity ligand for the adipocyte FABP (AFABP or aP2/FABP4), binding to its lipid-binding cavity.[1] HTS01037 acts as a competitive antagonist of protein-protein interactions mediated by AFABP/aP2.[1][3]

Q2: I'm observing effects in my experiment that are not consistent with the inhibition of only FABP4. Why is this happening?

A2: While HTS01037 is somewhat selective for FABP4, it is known to be a pan-specific FABP inhibitor at higher concentrations.[1][3] This means that at elevated concentrations, HTS01037 can bind to and inhibit other FABP isoforms, leading to a broader range of biological effects than would be expected from inhibiting FABP4 alone.

Q3: At what concentration does HTS01037 become pan-specific?

A3: The transition to pan-specific inhibition is gradual and depends on the expression levels and binding affinities of different FABP isoforms in your experimental system. As a general guideline, concentrations significantly above the Ki for FABP4 (0.67 µM) are more likely to result in off-target binding to other FABPs.[1][3] Refer to the quantitative data table below for binding affinities to various FABP isoforms.

Q4: How can I confirm if the observed effects in my experiment are due to on-target FABP4 inhibition or off-target pan-FABP inhibition?

A4: To dissect on-target versus off-target effects, consider the following strategies:

• Dose-Response Analysis: Conduct experiments across a wide range of HTS01037 concentrations. Effects observed at lower concentrations (closer to the FABP4 Ki) are more likely to be on-target.

• Use of a More Selective Inhibitor: If available, compare the effects of HTS01037 with a more selective FABP4 inhibitor.

• Genetic Knockdown/Knockout: Use techniques like siRNA or CRISPR to specifically reduce the expression of FABP4 or other suspected FABP isoforms. If the phenotype is rescued or mimicked, it provides strong evidence for the involvement of that specific FABP.

• Rescue Experiments: In a cell line with FABP4 knocked out, the effects of HTS01037 should be diminished if they are primarily mediated by FABP4.

Q5: What are the known cellular effects of HTS01037?

A5: HTS01037 has been shown to inhibit lipolysis in 3T3-L1 adipocytes and reduce LPS-stimulated inflammation in cultured macrophages.[1][3][4] It has also been investigated for its potential in suppressing pancreatic cancer progression.[5][6][7]

Quantitative Data

The following table summarizes the binding affinities (Ki) of HTS01037 for various Fatty Acid Binding Protein isoforms as determined by the 1,8-ANS displacement assay.

FABP Isoform	Common Name	Ki (µM)
AFABP/aP2	Adipocyte FABP (FABP4)	0.67 ± 0.18
L-FABP	Liver FABP	Binds with reduced affinity
I-FABP	Intestinal FABP	Binds with reduced affinity
H-FABP	Heart Muscle FABP (FABP3)	9.1
E-FABP	Epithelial FABP (FABP5)	3.4

Data sourced from Furuhashi et al. (2009).[1]

Experimental Protocols

Determination of HTS01037 Binding Affinity using 1,8-ANS Displacement Assay

This protocol describes how to measure the binding affinity of HTS01037 to a specific FABP isoform using the fluorescent probe 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS).

Materials:

• Purified recombinant FABP of interest

• HTS01037

• 1,8-ANS

• Assay Buffer: 25 mM Tris-HCl, pH 7.4

• Absolute ethanol (B145695)

• Fluorescence spectrophotometer

Procedure:

• Prepare a 5 µM 1,8-ANS solution: Dissolve 1,8-ANS in absolute ethanol and then dilute with Assay Buffer to a final concentration of 5 µM. The final ethanol concentration should be kept low (e.g., 0.05%).[3]

• Protein Titration (Optional, for determining Kd of ANS): Titrate the purified FABP into the 5 µM 1,8-ANS solution and measure the fluorescence enhancement. This allows for the determination of the dissociation constant (Kd) of 1,8-ANS for the specific FABP.

• Competition Assay:

  • To a solution of 5 µM 1,8-ANS and a fixed concentration of the FABP (typically at or below the Kd of 1,8-ANS), add increasing concentrations of HTS01037.

  • Incubate the mixture to allow it to reach equilibrium.

  • Measure the fluorescence at an excitation wavelength of ~395 nm and an emission wavelength of ~475 nm. Slit widths of 4 nm for both excitation and emission are recommended.[3]

• Data Analysis: The decrease in fluorescence intensity is proportional to the displacement of 1,8-ANS by HTS01037. The data can be fitted using non-linear regression (e.g., using PRISM software) to determine the IC50 value, which can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.[3]

Cellular Assay: Inhibition of Lipolysis in Adipocytes

This protocol provides a general framework for assessing the inhibitory effect of HTS01037 on lipolysis in cultured adipocytes (e.g., 3T3-L1).

Materials:

• Differentiated adipocytes (e.g., 3T3-L1)

• HTS01037

• Isoproterenol (B85558) or Forskolin (B1673556) (lipolysis-stimulating agents)

• Cell culture medium

• Glycerol (B35011) assay kit

Procedure:

• Cell Culture: Culture and differentiate pre-adipocytes into mature adipocytes according to standard protocols.

• Treatment:

  • Pre-treat the differentiated adipocytes with varying concentrations of HTS01037 or vehicle control (e.g., DMSO) for a specified period (e.g., 2-3 hours).

  • Stimulate lipolysis by adding a stimulating agent like isoproterenol (e.g., 10 µM) or forskolin (e.g., 1 µM) for 1-6 hours.[8]

• Sample Collection: Collect the cell culture medium at the end of the stimulation period.

• Glycerol Measurement: Measure the glycerol concentration in the collected medium using a commercially available glycerol assay kit. Glycerol release is a direct indicator of lipolysis.

• Data Analysis: Normalize the glycerol release to the total protein content of the cells in each well. Plot the percentage of inhibition of stimulated glycerol release against the concentration of HTS01037 to determine the IC50.

Visualizations

Caption: Logical relationship of HTS01037 concentration and its inhibitory effects.

References

• 1. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification and characterization of a small molecule inhibitor of Fatty Acid binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sympathetic tone dictates the impact of lipolysis on FABP4 secretion - PMC [pmc.ncbi.nlm.nih.gov]

HTS01037 degradation in experimental conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with HTS01037. The information is designed to address common issues that may arise during experimental procedures.

Troubleshooting Guide

Unexpected or inconsistent results with HTS01037 can often be traced to issues with its storage, handling, or stability in experimental setups. This guide provides a structured approach to troubleshooting common problems.

Problem 1: Inconsistent or lower-than-expected bioactivity of HTS01037 in cell-based assays.

Potential Cause	Recommended Action
Degradation of HTS01037 in stock solutions.	Prepare fresh stock solutions in high-quality, anhydrous DMSO. Aliquot into single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C for up to one year or -80°C for up to two years.[1]
Instability in aqueous media.	Minimize the time HTS01037 is in aqueous buffers or cell culture media before and during the experiment. Consider the potential for hydrolysis or other degradation, especially during long incubation periods.
Precipitation upon dilution.	Visually inspect for precipitation after diluting the DMSO stock into aqueous solutions. If precipitation occurs, consider using a lower final concentration or incorporating a solubilizing agent like Tween-80 or PEG300, as indicated in in vivo formulation protocols.[1]
pH sensitivity.	The thiazole (B1198619) moiety in HTS01037 may be susceptible to degradation at non-neutral pH. Ensure that the pH of your experimental buffers is well-controlled and within a stable range (typically pH 7.2-7.4 for cell-based assays).

Problem 2: Variability in results between different batches of HTS01037.

Potential Cause	Recommended Action
Differences in compound purity.	Always source HTS01037 from a reputable supplier and obtain a certificate of analysis (CoA) for each batch to confirm its purity.
Improper storage of the solid compound.	Store the solid HTS01037 powder at -20°C for long-term stability (up to 3 years) or at 4°C for shorter periods (up to 2 years).[1] Ensure the container is tightly sealed to protect from moisture.

Problem 3: Suspected degradation during specific experimental conditions.

Potential Cause	Recommended Action
Light sensitivity.	HTS01037 is a light yellow to yellow solid.[1] While specific photostability data is not available, it is good practice to protect solutions from direct light, especially during long incubations, by using amber vials or covering plates with foil.
Temperature sensitivity in solution.	While stock solutions are stored frozen, degradation can occur at elevated temperatures in experimental setups (e.g., 37°C). For long-term experiments, consider replenishing the compound if stability is a concern.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing HTS01037 stock solutions?

A1: The recommended solvent for preparing stock solutions of HTS01037 is high-quality, anhydrous DMSO.[1]

Q2: What are the recommended storage conditions for HTS01037?

A2: For long-term storage, HTS01037 powder should be stored at -20°C for up to three years. For shorter durations, it can be stored at 4°C for up to two years. Stock solutions in DMSO should be stored at -20°C for up to one year or at -80°C for up to two years. It is highly recommended to aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles.[1]

Q3: My HTS01037 solution appears to have a precipitate after dilution in my aqueous assay buffer. What should I do?

A3: Precipitation upon dilution into aqueous buffers is a common issue with hydrophobic compounds. To address this, you can try the following:

• Ensure the final DMSO concentration in your assay is as low as possible (typically <0.5%) but sufficient to maintain solubility.

• Consider using co-solvents in your final dilution. In vivo studies have utilized formulations with PEG300 and Tween-80 to improve solubility.[1]

• Visually confirm the absence of precipitate under a microscope after dilution.

Q4: Is HTS01037 sensitive to pH?

Q5: How does HTS01037 inhibit its target?

A5: HTS01037 is an inhibitor of fatty acid binding proteins (FABPs), with a notable affinity for FABP4 (also known as AFABP or aP2). It acts as a competitive antagonist of the protein-protein interactions mediated by FABP4.[1] For example, it has been shown to antagonize the interaction between FABP4 and hormone-sensitive lipase.

Quantitative Data

Binding Affinity of HTS01037 for Various Fatty Acid Binding Proteins

FABP Isoform	Binding Affinity (Ki) in µM
AFABP/aP2 (FABP4)	0.67

This data is compiled from publicly available research and supplier information.

Experimental Protocols

Protocol: In Vitro Inhibition of Lipolysis in 3T3-L1 Adipocytes

This protocol is a general guideline for assessing the inhibitory effect of HTS01037 on lipolysis in a common cell model.

• Cell Culture and Differentiation:

  • Culture 3T3-L1 preadipocytes in DMEM supplemented with 10% fetal bovine serum (FBS).

  • Induce differentiation into mature adipocytes using a standard cocktail (e.g., insulin, dexamethasone, and IBMX).

• HTS01037 Treatment:

  • Prepare a stock solution of HTS01037 in DMSO (e.g., 10 mM).

  • On the day of the experiment, dilute the HTS01037 stock solution in serum-free DMEM to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Lipolysis Assay:

  • Wash differentiated 3T3-L1 adipocytes with serum-free DMEM.

  • Pre-incubate the cells with various concentrations of HTS01037 or vehicle (DMSO) for a specified period (e.g., 1-3 hours).

  • Stimulate lipolysis by adding a known agonist, such as isoproterenol (B85558) or forskolin, and incubate for an appropriate time (e.g., 1-2 hours).

  • Collect the cell culture supernatant.

• Glycerol (B35011) Measurement:

  • Measure the glycerol content in the supernatant using a commercially available glycerol assay kit as an indicator of lipolysis.

  • Normalize the glycerol levels to the total protein content of the cells in each well.

Visualizations

Caption: HTS01037 inhibits FABP4, thereby reducing lipolysis and inflammation.

Caption: Troubleshooting workflow for HTS01037 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Controlling for Vehicle Effects in HTS01037 Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing the fatty acid binding protein (FABP) inhibitor, HTS01037. The following information is intended to help users design robust experiments by effectively controlling for the effects of the experimental vehicle.

Frequently Asked Questions (FAQs)

Q1: What is HTS01037 and what is its primary mechanism of action?

A1: HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs). It functions as a competitive antagonist of the protein-protein interactions mediated by FABPs, particularly adipocyte FABP (AFABP/aP2), with a reported Ki of 0.67 μM.[1] While it shows some selectivity for AFABP/aP2, at higher concentrations, it can act as a pan-specific FABP inhibitor.[1][2] Its primary action is to block the binding of fatty acids and other ligands to the central cavity of FABPs.[2]

Q2: Why is a vehicle control so critical in experiments with HTS01037?

A2: A vehicle control is essential because HTS01037 is a hydrophobic molecule with limited solubility in aqueous solutions. Consequently, it requires a solvent, or "vehicle," for dissolution and effective delivery in both in vitro and in vivo experiments. These vehicles, often containing solvents like dimethyl sulfoxide (B87167) (DMSO), can have their own biological effects. A vehicle control group, which receives the same concentration of the vehicle without HTS01037, allows researchers to distinguish the specific effects of HTS01037 from any non-specific effects of the vehicle itself.

Q3: What are the recommended vehicles for dissolving HTS01037?

A3: The choice of vehicle depends on the experimental system (in vitro vs. in vivo) and the desired final concentration. Here are some common vehicle formulations:

• In Vitro (Cell Culture): DMSO is the most common solvent for preparing stock solutions of HTS01037. It is crucial to keep the final concentration of DMSO in the cell culture medium as low as possible (typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity or other off-target effects.

• In Vivo (Animal Studies): For intraperitoneal (i.p.) or oral (p.o.) administration, several vehicle formulations can be used. Common examples include:

  • Phosphate-buffered saline (PBS)[3]

  • A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

  • 10% DMSO in 90% Corn Oil.

Q4: What are the known downstream effects of HTS01037?

A4: By inhibiting FABPs, HTS01037 has been shown to have several downstream effects in different cell types:

• Adipocytes: It inhibits lipolysis, the breakdown of stored fats.[1][2]

• Macrophages: It reduces lipopolysaccharide (LPS)-stimulated inflammation.[1][2] This is achieved, in part, by attenuating NFκB signaling.[1]

• Pancreatic Cancer Cells: It has been shown to suppress cell viability and tumor growth.[3][4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High background or unexpected effects observed in the vehicle control group.	The concentration of the vehicle (e.g., DMSO) is too high, causing cellular stress or toxicity.	Perform a dose-response experiment with the vehicle alone to determine the highest non-toxic concentration for your specific cell type or animal model. Ensure the final vehicle concentration in your experiment is below this threshold.
Inconsistent results between experiments.	Variability in the preparation of HTS01037 solutions or the final vehicle concentration.	Prepare a fresh stock solution of HTS01037 in the vehicle for each experiment. Ensure accurate and consistent dilution of the stock solution to achieve the desired final concentrations.
HTS01037 appears to have no effect.	The effect of HTS01037 may be masked by the biological effects of the vehicle. Precipitation of HTS01037 upon dilution in aqueous media.	Re-evaluate the vehicle concentration; a lower, non-toxic concentration may be necessary to observe the specific effects of HTS01037. Visually inspect your final solution for any signs of precipitation. If precipitation occurs, consider using a different vehicle formulation or adjusting the final concentration.
Toxicity observed in both the HTS01037-treated and vehicle control groups.	The vehicle itself is causing toxicity at the concentration used.	Reduce the concentration of the vehicle in your experimental setup. If using DMSO, aim for a final concentration of ≤ 0.1% in cell culture. For animal studies, ensure the total dose of the vehicle is within tolerated limits.

Quantitative Data Summary

Table 1: HTS01037 Binding Affinity

Protein	Ki (μM)
AFABP/aP2	0.67 ± 0.18
Liver FABP	> 10
Intestinal FABP	3.4 ± 0.5
Heart Muscle FABP	9.1 ± 1.2
Epithelial FABP	> 10
Data from Hertzel et al., 2009.[2]

Table 2: HTS01037 Effective Concentrations in Preclinical Models

Experimental Model	Cell/Animal Type	Vehicle	Concentration/Dose	Observed Effect	Reference
Pancreatic Cancer Cell Viability	Human Pancreatic Cancer Cell Lines	DMSO	30 µM	Suppressed FABP4-induced cell viability	[3]
Syngeneic Subcutaneous Tumor Growth	C57BL/6J mice	PBS	1.5 or 5 mg/kg (i.p.)	Suppressed tumor growth	[3]
Lipolysis Assay	3T3-L1 Adipocytes	Not specified	Not specified	Inhibition of lipolysis	[1][2]
Inflammation Assay	Cultured Macrophages	Not specified	Not specified	Reduction of LPS-stimulated inflammation	[1][2]

Experimental Protocols

Protocol 1: In Vitro Lipolysis Assay in 3T3-L1 Adipocytes

• Cell Culture and Differentiation:

  • Culture 3T3-L1 preadipocytes to confluence in a 96-well plate.

  • Induce differentiation into mature adipocytes using a standard differentiation cocktail (e.g., containing insulin, dexamethasone, and IBMX). This process typically takes 8-12 days.

• Vehicle and HTS01037 Preparation:

  • Prepare a stock solution of HTS01037 in DMSO (e.g., 10 mM).

  • Prepare serial dilutions of the HTS01037 stock in the assay buffer to achieve the desired final concentrations.

  • Prepare a vehicle control containing the same final concentration of DMSO as the highest HTS01037 concentration.

• Lipolysis Assay:

  • Wash the differentiated 3T3-L1 adipocytes twice with phosphate-buffered saline (PBS).

  • Add assay buffer (e.g., KRBH buffer with 2% BSA) to each well.

  • Add the prepared HTS01037 dilutions or vehicle control to the respective wells.

  • Pre-incubate the plate at 37°C for 30-60 minutes.

  • Induce lipolysis by adding a stimulant like isoproterenol (B85558) to all wells except the basal control.

  • Incubate the plate at 37°C for 1-2 hours.

• Data Analysis:

  • Collect the supernatant from each well.

  • Measure the amount of glycerol (B35011) released into the supernatant using a commercially available glycerol assay kit.

  • Normalize the data to the vehicle control to determine the inhibitory effect of HTS01037 on lipolysis.

Protocol 2: In Vivo Antitumor Efficacy Study in a Syngeneic Mouse Model

• Animal Model:

  • Establish syngeneic subcutaneous tumors by injecting a murine pancreatic cancer cell line (e.g., KPC cells) into the flank of C57BL/6J mice.

• Vehicle and HTS01037 Preparation:

  • For the vehicle control, use sterile PBS.

  • Prepare the HTS01037 dosing solution by dissolving it in PBS to the desired concentrations (e.g., 1.5 mg/kg and 5 mg/kg). Ensure complete dissolution. If solubility is an issue, a formulation such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline can be considered, with the same formulation used for the vehicle control.

• Treatment and Monitoring:

  • Once tumors are established and have reached a palpable size, randomize the mice into three groups: Vehicle control, HTS01037 (1.5 mg/kg), and HTS01037 (5 mg/kg).

  • Administer the treatments via intraperitoneal (i.p.) injection daily or on a predetermined schedule.

  • Measure tumor volume using calipers every 2-3 days.

  • Monitor the body weight and overall health of the mice throughout the study.

• Endpoint and Analysis:

  • At the end of the study (e.g., after 11 days or when tumors reach a predetermined size), euthanize the mice and excise the tumors.

  • Compare the tumor growth rates and final tumor volumes between the vehicle control and HTS01037-treated groups to assess antitumor efficacy.

Mandatory Visualizations

Caption: HTS01037 inhibits FABP, blocking downstream effects like lipolysis and inflammation.

Caption: Workflow for a typical experiment using HTS01037 with appropriate vehicle controls.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Results from HTS01037 Treatment

Welcome to the technical support center for HTS01037. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and interpreting unexpected results during their experiments with this Fatty Acid Binding Protein (FABP) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is HTS01037 and what is its primary mechanism of action?

HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs).[1] It functions as a competitive antagonist of the protein-protein interactions mediated by the adipocyte fatty acid-binding protein (AFABP/aP2 or FABP4).[1][2] Its primary mechanism is to bind to the fatty acid-binding pocket of FABPs, thereby preventing the binding of endogenous fatty acids and disrupting their downstream signaling functions.[2]

Q2: What is the selectivity profile of HTS01037?

HTS01037 shows a degree of selectivity for FABP4 (AFABP/aP2) with a reported Ki of 0.67 μM.[1][2] However, it is important to note that at higher concentrations, HTS01037 can act as a pan-specific FABP inhibitor, binding to other FABP isoforms as well.[1][2]

Q3: What are the known cellular effects of HTS01037?

Known cellular effects of HTS01037 include:

• Inhibition of lipolysis: It has been shown to inhibit both basal and forskolin-stimulated lipolysis in 3T3-L1 adipocytes.[2]

• Anti-inflammatory effects: HTS01037 can reduce the production of inflammatory cytokines like IL-6, TNFα, and MCP-1 in response to LPS stimulation in macrophages.[2]

• Anti-cancer effects: It has been observed to suppress cell viability and growth in pancreatic cancer cell lines and tumors.[3][4]

Q4: Does HTS01037 activate PPARγ?

No, studies have shown that HTS01037 does not activate Peroxisome Proliferator-Activated Receptor gamma (PPARγ) in macrophage or CV-1 cells.[1][2] This is a key distinction from some other metabolic modulators.

Troubleshooting Unexpected Results

This section addresses common unexpected outcomes that researchers may encounter when using HTS01037 and provides guidance on how to interpret and troubleshoot these results.

Issue 1: No effect or a weaker-than-expected effect is observed.

Possible Cause 1: Suboptimal Compound Concentration.

• Troubleshooting: The effective concentration of HTS01037 can vary significantly between different cell types and experimental conditions. It is crucial to perform a dose-response curve to determine the optimal concentration for your specific system.

Possible Cause 2: Low Expression of Target FABPs.

• Troubleshooting: Verify the expression levels of the target FABP (e.g., FABP4) in your cell line or tissue model using techniques like Western blotting or qPCR. If the target expression is low, the effect of the inhibitor may be minimal.

Possible Cause 3: Compound Instability or Degradation.

• Troubleshooting: Ensure proper storage of the HTS01037 stock solution (typically at -20°C or -80°C). Avoid repeated freeze-thaw cycles. Prepare fresh working solutions from a stock for each experiment.

Possible Cause 4: Presence of High Levels of Endogenous Ligands.

• Troubleshooting: High concentrations of endogenous fatty acids in the cell culture media or in vivo model can compete with HTS01037 for binding to FABPs. Consider using serum-free or low-serum media for in vitro experiments if appropriate for your cells.

Issue 2: Off-target or unexpected cellular phenotypes are observed.

Possible Cause 1: Pan-FABP Inhibition at High Concentrations.

• Troubleshooting: As HTS01037 can inhibit other FABP isoforms at higher concentrations, the observed phenotype might be a result of inhibiting multiple FABPs.[1][2] To investigate this, try to use the lowest effective concentration determined from your dose-response studies. If available, using more selective inhibitors for other FABPs as controls can help dissect the specific contributions of each isoform.

Possible Cause 2: Cell Line-Specific Effects.

• Troubleshooting: The cellular context, including the expression of different FABP isoforms and the status of downstream signaling pathways, can influence the response to HTS01037. It is recommended to test the compound in multiple cell lines to confirm that the observed effect is not cell line-specific.

Possible Cause 3: Indirect Effects on Signaling Pathways.

• Troubleshooting: The inhibition of FABPs can have broad, indirect effects on cellular metabolism and signaling. For example, altering fatty acid trafficking can impact pathways beyond the immediate downstream targets of FABPs. A broader analysis of related signaling pathways (e.g., via Western blotting for key signaling proteins) may be necessary to understand the observed phenotype.

Issue 3: Inconsistent results between in vitro and in vivo experiments.

Possible Cause 1: Pharmacokinetic and Pharmacodynamic (PK/PD) Issues.

• Troubleshooting: The in vivo efficacy of HTS01037 can be influenced by its absorption, distribution, metabolism, and excretion (ADME) properties. The formulation and route of administration are critical. For instance, a published protocol for in vivo use involves a suspension with DMSO, PEG300, Tween-80, and saline.[1] Ensure that the compound reaches the target tissue at a sufficient concentration and for an adequate duration.

Possible Cause 2: Complex Biological Environment in vivo.

• Troubleshooting: The in vivo environment is significantly more complex than in vitro cell culture. Factors such as interactions with other cell types, the extracellular matrix, and systemic metabolic regulation can all influence the outcome. For example, a study on diet-induced obese mice did not show an improvement in insulin (B600854) resistance with a FABP4/5 inhibitor, which was an unexpected result based on genetic knockout models. This highlights the complexity of in vivo systems.

Data Presentation

Table 1: HTS01037 Binding Affinity (Ki) for Different FABP Isoforms

FABP Isoform	Ki (μM)
AFABP/aP2 (FABP4)	0.67

Data summarized from available literature.

Experimental Protocols

Cell Viability Assay (MTS-based)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of HTS01037 in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of HTS01037. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTS Reagent Addition: Add 20 µL of MTS reagent to each well.

• Incubation with Reagent: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Western Blotting

• Cell Lysis: After treatment with HTS01037, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5 minutes at 95°C.

• SDS-PAGE: Separate the protein samples on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-FABP4, anti-p-ERK, etc.) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualizations

Caption: Mechanism of action of HTS01037 as a FABP4 inhibitor.

Caption: A logical workflow for troubleshooting unexpected experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. journals.iucr.org [journals.iucr.org]
• 3. researchgate.net [researchgate.net]
• 4. Kinase Activity and Specificity Assay Using Synthetic Peptides | Springer Nature Experiments [experiments.springernature.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of FABP4 Inhibitors: HTS01037 vs. BMS309403

For researchers, scientists, and drug development professionals, the selection of a suitable inhibitor is critical for investigating the role of Fatty Acid-Binding Protein 4 (FABP4) in metabolic diseases and inflammation. This guide provides a comprehensive comparison of two widely studied FABP4 inhibitors, HTS01037 and BMS309403, with supporting experimental data and detailed protocols to aid in your research.

Fatty Acid-Binding Protein 4 (FABP4), also known as aP2, is a key intracellular lipid chaperone predominantly expressed in adipocytes and macrophages. It plays a crucial role in fatty acid trafficking, lipid metabolism, and inflammatory signaling pathways. Dysregulation of FABP4 has been implicated in a range of pathologies including obesity, type 2 diabetes, atherosclerosis, and certain cancers, making it an attractive therapeutic target. This guide focuses on a direct comparison of HTS01037 and BMS309403, two small molecule inhibitors of FABP4, to inform the selection process for preclinical research.

Quantitative Performance Data

The following tables summarize the key quantitative data for HTS01037 and BMS309403, primarily drawn from a comparative study by Lan et al. (2011), which evaluated both inhibitors under identical experimental conditions.

Table 1: In Vitro Binding Affinity and Potency

Parameter	HTS01037	BMS309403	Method
TdF Kd (µM) for FABP4	1.89	0.004	Thermal denaturation fluorescence (TdF)
FP IC50 (µM) for FABP4	3.4 ± 1.1	1.2 ± 1.2	Fluorescence Polarization (FP)
FP IC50 (µM) for FABP5	>25	>25	Fluorescence Polarization (FP)
FP IC50 (µM) for FABP3	>25	>25	Fluorescence Polarization (FP)
Ki (nM) for FABP4	670[1]	<2[2][3]	Ligand displacement assay (1,8-ANS)
Ki (nM) for FABP3	9100	250[2][3]	Ligand displacement assay (1,8-ANS)
Ki (nM) for FABP5	3400	350[2][3]	Ligand displacement assay (1,8-ANS)

Table 2: In Vitro Cellular Activity

Parameter	HTS01037	BMS309403	Cell Line
Inhibition of Isoproterenol-Stimulated Lipolysis	Reported to inhibit lipolysis	IC50 >25 µM	3T3-L1 adipocytes, primary human adipocytes
Inhibition of Basal MCP-1 Release	Not reported in comparative study	Similar IC50 to other tested compounds	PMA-differentiated THP-1 macrophages

Based on the available data, BMS309403 demonstrates significantly higher potency in binding to FABP4 compared to HTS01037, as evidenced by its substantially lower Kd and Ki values. While both compounds show selectivity for FABP4 over FABP3 and FABP5, BMS309403's selectivity profile appears more pronounced. In cellular assays, both inhibitors have been shown to modulate lipolysis and inflammatory responses.

Signaling Pathways and Experimental Workflows

To visualize the biological context and experimental approaches for studying these inhibitors, the following diagrams are provided.

Caption: FABP4 signaling pathways in metabolism and inflammation.

Caption: Experimental workflow for a fluorescence polarization (FP) competition assay.

Experimental Protocols

Fluorescence Polarization (FP) Competition Assay for IC50 Determination

This protocol is a generalized procedure based on the methodology described by Lan et al. (2011) for determining the IC50 values of FABP4 inhibitors.

Materials:

• Recombinant human FABP4 protein

• Fluorescent probe (e.g., 1,8-Anilinonaphthalenesulfonic acid - 1,8-ANS)

• Assay buffer (e.g., 20 mM HEPES, pH 7.4, 150 mM NaCl)

• HTS01037 and BMS309403 stock solutions in DMSO

• 384-well black, low-volume microplates

• Fluorescence polarization plate reader

Procedure:

• Reagent Preparation:

  • Prepare a working solution of recombinant FABP4 in assay buffer.

  • Prepare a working solution of the fluorescent probe in assay buffer.

  • Perform serial dilutions of the inhibitor stock solutions (HTS01037 and BMS309403) in assay buffer to create a range of concentrations for the dose-response curve.

• Assay Setup:

  • In a 384-well microplate, add the following to each well:

    • FABP4 protein solution.

    • Fluorescent probe solution.

    • Inhibitor solution at various concentrations.

  • Include control wells:

    • Positive control (0% inhibition): FABP4, probe, and assay buffer with DMSO (vehicle).

    • Negative control (100% inhibition): Probe and assay buffer with DMSO (no FABP4).

• Incubation:

  • Incubate the plate at room temperature for 30-60 minutes, protected from light, to allow the binding reaction to reach equilibrium.

• Measurement:

  • Measure the fluorescence polarization on a plate reader equipped with appropriate filters for the chosen fluorescent probe (for 1,8-ANS, excitation ~380 nm, emission ~480 nm).

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = 100 * (1 - [(mP_sample - mP_min) / (mP_max - mP_min)]) where mP_sample is the millipolarization value of the sample well, mP_min is the average millipolarization of the negative control, and mP_max is the average millipolarization of the positive control.

  • Plot the % inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

3T3-L1 Adipocyte Lipolysis Assay

This protocol describes a method to assess the effect of FABP4 inhibitors on isoproterenol-stimulated lipolysis in differentiated 3T3-L1 adipocytes by measuring glycerol (B35011) release.

Materials:

• Differentiated 3T3-L1 adipocytes in a 96-well plate

• Krebs-Ringer Bicarbonate buffer with 2% BSA (KRBH-BSA)

• Isoproterenol (B85558) stock solution

• HTS01037 and BMS309403 stock solutions in DMSO

• Glycerol quantification assay kit

• Spectrophotometer

Procedure:

• Cell Preparation:

  • Differentiate 3T3-L1 preadipocytes into mature adipocytes in a 96-well plate.

  • Prior to the assay, wash the differentiated adipocytes twice with pre-warmed KRBH-BSA buffer.

• Inhibitor Treatment:

  • Prepare working solutions of HTS01037 and BMS309403 in KRBH-BSA buffer at the desired final concentrations. Include a vehicle control (DMSO).

  • Add the inhibitor or vehicle solutions to the respective wells and pre-incubate for 30-60 minutes at 37°C.

• Lipolysis Stimulation:

  • Prepare a working solution of isoproterenol in KRBH-BSA buffer.

  • Add isoproterenol to the wells to a final concentration of 1 µM to stimulate lipolysis. Include unstimulated control wells (inhibitor/vehicle only).

  • Incubate the plate at 37°C for 1-2 hours.

• Sample Collection:

  • After incubation, carefully collect the supernatant (culture medium) from each well for glycerol measurement.

• Glycerol Quantification:

  • Measure the glycerol concentration in the collected supernatant using a commercially available glycerol quantification assay kit according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the glycerol release data to the total protein content in each well if significant variability is observed.

  • Calculate the percentage of inhibition of isoproterenol-stimulated lipolysis for each inhibitor concentration.

  • If a dose-response experiment is performed, plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Conclusion

Both HTS01037 and BMS309403 are valuable tools for studying the function of FABP4. BMS309403 stands out for its high potency and selectivity, making it a suitable choice for studies requiring a robust and specific inhibition of FABP4. HTS01037, while less potent, has also been effectively used to probe FABP4's role in various cellular processes, including lipolysis and inflammation[1], and has been explored in in vivo cancer models. The choice between these inhibitors will ultimately depend on the specific requirements of the experimental design, including the desired potency, the cellular or animal model being used, and the specific biological question being addressed. This guide provides the foundational data and methodologies to assist researchers in making an informed decision.

References

• 1. FABP4 Controls Fat Mass Expandability (Adipocyte Size and Number) through Inhibition of CD36/SR-B2 Signalling [mdpi.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Adipolysis Assay Kit (ab133115) | Abcam [abcam.com]

A Comparative Guide to the In Vivo Efficacy of HTS01037 and Other Potent FABP Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo efficacy of the fatty acid-binding protein (FABP) inhibitor HTS01037 against other notable FABP inhibitors, including BMS309403 and SBFI-26. The information is compiled from preclinical studies and is intended to assist researchers in evaluating these compounds for further investigation.

Executive Summary

Fatty acid-binding proteins (FABPs) have emerged as promising therapeutic targets for a range of diseases, including metabolic disorders, inflammatory conditions, and cancer. This guide focuses on the in vivo performance of HTS01037, a known FABP4 inhibitor, and compares it with BMS309403, another FABP4 inhibitor with demonstrated efficacy in metabolic and cardiovascular models, and SBFI-26, a FABP5 inhibitor investigated for its anti-cancer properties. While direct head-to-head in vivo studies are limited, this guide synthesizes available data to offer a comparative overview of their therapeutic potential in different disease contexts.

In Vivo Efficacy: A Comparative Overview

The following tables summarize the key in vivo efficacy data for HTS01037, BMS309403, and SBFI-26 in various preclinical models.

HTS01037: Efficacy in Pancreatic Cancer

HTS01037 has demonstrated significant anti-tumor effects in mouse models of pancreatic ductal adenocarcinoma (PDAC).

Parameter	Vehicle Control	HTS01037 (5 mg/kg)	Reference
Average Tumor Volume (mm³) at Day 11	479.4 ± 391.4	200.4 ± 117.5	[1]

In an orthotopic model of pancreatic cancer, HTS01037 treatment significantly suppressed tumor growth, leading to improved survival and reduced distant metastases.[1][2] Furthermore, it was shown to enhance the efficacy of the standard chemotherapeutic agent, gemcitabine.[1][2]

BMS309403: Efficacy in Atherosclerosis

BMS309403 has been evaluated for its therapeutic potential in metabolic and cardiovascular diseases, particularly atherosclerosis.

Parameter	Vehicle Control	BMS309403	Reference
Atherosclerotic Lesion Area in Proximal Aorta	-	Significantly reduced	[3]

Treatment with BMS309403 in diabetic ApoE-/- mouse models resulted in a significant reduction in the atherosclerotic lesion area.[3] It has also been shown to improve endothelial function by rescuing the eNOS-NO signaling pathway.[3]

SBFI-26: Efficacy in Prostate Cancer

SBFI-26, a FABP5 inhibitor, has shown potent anti-tumor and anti-metastatic effects in preclinical models of castration-resistant prostate cancer (CRPC).

Parameter	Vehicle Control	SBFI-26 (1 mg/kg)	Reference
Primary Tumor Growth Inhibition (Orthotopic Model)	-	4.9-fold reduction	[4]
Metastasis	100% of mice	50% of mice	[4]

In an orthotopic mouse model, SBFI-26 treatment led to a 4.9-fold reduction in primary tumor growth and suppressed metastasis in 50% of the treated mice.[4]

Experimental Protocols

Detailed methodologies are crucial for interpreting and comparing in vivo efficacy data. The following sections outline the experimental protocols used in the cited studies for each inhibitor.

HTS01037 in Pancreatic Cancer Mouse Model

• Animal Model: Syngeneic subcutaneous tumors were established by injecting KPC (murine PDAC cell line) cells into C57BL/6J mice.[1] For orthotopic models, human pancreatic cancer cells were implanted into the pancreas of immunodeficient mice.[5][6]

• Drug Administration: HTS01037 (1.5 or 5 mg/kg) or vehicle (PBS) was administered via intraperitoneal (i.p.) injection.[1]

• Tumor Growth Measurement: Tumor volume was measured using calipers and calculated using the formula: (length × width²) / 2.[7]

• Endpoint: Mice were euthanized at the end of the study period, and tumors were excised for further analysis.[7]

BMS309403 in Atherosclerosis Mouse Model

• Animal Model: Apolipoprotein E-deficient (ApoE-/-) mice, a widely used model for studying atherosclerosis, were utilized.[8][9][10] These mice were often fed a high-fat/high-cholesterol Western diet to accelerate plaque formation.[8]

• Drug Administration: BMS309403 was administered to the mice, though the specific route and dosage were not detailed in all reviewed abstracts.

• Atherosclerotic Plaque Assessment: The extent of atherosclerosis was quantified by measuring the lesion area in the proximal aorta, typically after staining with Oil Red O.[3]

• Endpoint: Mice were euthanized, and the aortic tissues were harvested for histological analysis.

SBFI-26 in Prostate Cancer Xenograft Model

• Animal Model: Human prostate cancer xenograft models were established by subcutaneously or orthotopically implanting human prostate cancer cells (e.g., PC3-M) into immunocompromised mice (e.g., nude mice).[4][11]

• Drug Administration: SBFI-26 (1 mg/kg) or vehicle (PBS) was administered to the mice.[4]

• Tumor Growth and Metastasis Assessment: Primary tumor volume was measured regularly. Metastasis was often assessed by examining distant organs for the presence of tumor cells.[4]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by FABP inhibitors and a general workflow for in vivo efficacy studies.

Caption: FABP4 Signaling Pathway in Cancer.

Caption: FABP5 Signaling Pathway in Cancer.

Caption: General Experimental Workflow for In Vivo Efficacy Studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A-FABP in Metabolic Diseases and the Therapeutic Implications: An Update | MDPI [mdpi.com]
• 4. Inhibitor SBFI26 suppresses the malignant progression of castration-resistant PC3-M cells by competitively binding to oncogenic FABP5 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of Orthotopic Pancreatic Tumor Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Establishment of an orthotopic pancreatic cancer mouse model: Cells suspended and injected in Matrigel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. INHIBITION OF FATTY ACID BINDING PROTEIN ４ SUPPRESSES PANCREATIC CANCER CELL GROWTH IN MOUSE SYNGENEIC TUMOR MODEL - Digestive Disease Week [ddw.digitellinc.com]
• 8. cyagen.com [cyagen.com]
• 9. The Apoe−/− mouse model: a suitable model to study cardiovascular and respiratory diseases in the context of cigarette smoke exposure and harm reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. Pre-clinical Orthotopic Murine Model of Human Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Validating HTS01037's Effects: A Comparative Guide with FABP4 Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological effects of the FABP4 inhibitor, HTS01037, with data from FABP4 knockout (KO) animal models. The objective is to offer a clear, data-driven validation of HTS01037 as a specific inhibitor of Fatty Acid Binding Protein 4 (FABP4) and to highlight its potential as a therapeutic agent.

HTS01037: A Competitive Antagonist of FABP4

HTS01037 is a small molecule inhibitor that competitively binds to FABP4, thereby blocking its function in fatty acid uptake, transport, and signaling. It serves as a critical tool for studying the physiological and pathological roles of FABP4.

Comparative Efficacy: HTS01037 vs. FABP4 Knockout

To validate that the observed effects of HTS01037 are indeed mediated through the inhibition of FABP4, this guide compares its performance with the established genetic model of FABP4 deletion. The primary focus of this comparison is on the role of FABP4 in pancreatic cancer progression.

In Vivo Tumor Growth Inhibition

Studies utilizing a syngeneic mouse model of pancreatic ductal adenocarcinoma (PDAC) have demonstrated that both genetic knockout of FABP4 and pharmacological inhibition with HTS01037 lead to a significant suppression of tumor growth.

Table 1: Comparison of Tumor Volume in FABP4 Knockout and HTS01037-Treated Mice

Model	Treatment/Genetic Modification	Mean Tumor Volume (mm³) ± SD (Day 28)	Reference
Wild-Type (WT) C57BL/6J Mice	Vehicle Control	1186.7 ± 328.1	[1]
FABP4 Knockout (AKO) Mice	-	744.0 ± 273.2	[1]
Wild-Type (WT) C57BL/6J Mice	HTS01037 (1.5 mg/kg, i.p.)	Data not specified, but showed tumor growth inhibition	[2]
Wild-Type (WT) C57BL/6J Mice	HTS01037 (5 mg/kg, i.p.)	Significantly reduced compared to control	[1][2]

Note: The study by Shinoda et al. (2025) provides a direct comparison of tumor volumes between FABP4 KO and WT mice and demonstrates a dose-dependent anti-tumor effect of HTS01037.[1][2]

Potency and Selectivity of HTS01037

The efficacy of a chemical inhibitor is determined by its potency (binding affinity) and selectivity for its target.

Table 2: Binding Affinity and Selectivity of HTS01037 and a Comparator Inhibitor

Compound	Target	Ki (Inhibition Constant)	Selectivity Profile	Reference
HTS01037	FABP4	0.67 µM	Also inhibits FABP3 (Ki = 9.1 µM) and FABP5 (Ki = 3.4 µM) at higher concentrations.[3]	[3]
BMS309403	FABP4	<2 nM	Highly selective for FABP4 over FABP3 (Ki = 250 nM) and FABP5 (Ki = 350 nM).[4]	[4]

Note: HTS01037 is a potent inhibitor of FABP4, although less potent and selective than BMS309403. This is an important consideration for experimental design and interpretation of results.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings.

In Vivo Pancreatic Cancer Model

• Animal Model: C57BL/6J mice are used. For knockout studies, whole-body FABP4 null (AKO) mice on a C57BL/6J background are utilized.[1]

• Tumor Induction: Murine pancreatic cancer cells (KPC) are injected subcutaneously into the flank of the mice.[1]

• HTS01037 Administration: Two weeks after tumor cell inoculation, HTS01037 is administered via intraperitoneal (i.p.) injection. Doses of 1.5 mg/kg and 5 mg/kg have been used. The vehicle control typically consists of the formulation solution without the active compound.[1][2]

• Tumor Measurement: Tumor volume is measured regularly (e.g., three times a week) using calipers.[1]

• HTS01037 Formulation: For in vivo use, HTS01037 can be prepared as a suspension. A common formulation involves dissolving the compound in DMSO and then suspending it in a vehicle containing PEG300, Tween-80, and saline.[5]

Ligand Binding Assay

• Principle: The binding affinity of HTS01037 to FABP proteins is determined using a fluorescent ligand displacement assay.[5]

• Method: The fluorescent ligand 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS) is used. When 1,8-ANS binds to a FABP, its fluorescence is enhanced. The displacement of 1,8-ANS by a competing ligand like HTS01037 results in a decrease in fluorescence, which can be used to calculate the binding affinity (Ki).[5]

Signaling Pathways and Experimental Workflows

Understanding the molecular mechanisms underlying the effects of HTS01037 is essential for its development as a therapeutic agent.

FABP4 Signaling in Cancer Progression

FABP4 has been shown to promote cancer progression through the activation of several key signaling pathways, including the PI3K/Akt and NF-κB pathways. These pathways are involved in cell proliferation, survival, and inflammation. The inhibition of FABP4 by HTS01037 is expected to downregulate these pro-tumorigenic signals.

Caption: FABP4-mediated signaling pathways in cancer.

Experimental Workflow for Validating HTS01037

The validation of HTS01037's on-target effects involves a multi-step process that integrates in vitro and in vivo experiments, with the FABP4 knockout model serving as a crucial control.

Caption: Workflow for validating HTS01037's effects.

Conclusion

References

• 1. FABP4 promotes invasion and metastasis of colon cancer by regulating fatty acid transport | springermedizin.de [springermedizin.de]
• 2. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytokines stimulate lipolysis and decrease lipoprotein lipase activity in cultured fat cells by a prostaglandin independent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Confirming HTS01037 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to confirm the cellular target engagement of HTS01037, a known inhibitor of the Fatty Acid Binding Protein 4 (FABP4). Understanding and verifying that a compound interacts with its intended target within a cellular context is a critical step in drug discovery and development. This document outlines key methodologies, presents a comparative analysis of HTS01037 with other FABP4 inhibitors, and provides detailed experimental protocols.

Introduction to HTS01037 and its Target: FABP4

HTS01037 is a small molecule inhibitor that competitively binds to Adipocyte Fatty Acid-Binding Protein (AFABP or aP2), also known as FABP4. It inhibits the binding of fatty acids and disrupts protein-protein interactions mediated by FABP4.[1] FABP4 is a key intracellular lipid-binding protein involved in fatty acid trafficking and signaling, playing significant roles in metabolic and inflammatory pathways.[2] Inhibition of FABP4 is a therapeutic strategy for metabolic diseases and certain cancers.[3][4]

Overview of Target Engagement Assays

Confirming that a compound like HTS01037 engages its intracellular target, FABP4, is essential for validating its mechanism of action. Several biophysical and biochemical methods can be employed to measure target engagement in a cellular environment. This guide focuses on three prominent label-free techniques: the Cellular Thermal Shift Assay (CETSA), the Drug Affinity Responsive Target Stability (DARTS) assay, and the energy transfer-based NanoBRET™ assay. Each method offers distinct advantages and is suited for different stages of the drug discovery pipeline.

Comparison of FABP4 Inhibitors

While this guide focuses on HTS01037, a comparative understanding is enhanced by including other well-characterized FABP4 inhibitors. BMS309403 and SBFI-26 are two such inhibitors with demonstrated activity against FABP family members.

Compound	Target(s)	Reported Affinity (Ki/IC50)	Key Cellular Effects
HTS01037	FABP4 (aP2)	~0.67 µM (Ki)	Inhibits lipolysis, reduces LPS-stimulated inflammation.[1]
BMS309403	FABP4	<2 nM (Ki)	Improves insulin (B600854) sensitivity, reduces atherosclerosis in mouse models.[5]
SBFI-26	FABP5, FABP7	~0.9 µM (Ki for FABP5), ~0.4 µM (Ki for FABP7)	Exhibits anti-nociceptive and anti-inflammatory effects.

Comparative Analysis of Target Engagement Assays

The selection of a target engagement assay depends on various factors including the nature of the target, the availability of reagents, throughput requirements, and the specific question being addressed. Below is a comparison of CETSA, NanoBRET, and DARTS for confirming HTS01037 engagement with FABP4.

Feature	Cellular Thermal Shift Assay (CETSA)	NanoBRET™ Target Engagement Assay	Drug Affinity Responsive Target Stability (DARTS)
Principle	Ligand binding alters the thermal stability of the target protein.	Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc®-tagged target and a fluorescent tracer.	Ligand binding protects the target protein from protease digestion.
Primary Readout	Change in melting temperature (ΔTm) or isothermal dose-response.	Change in BRET ratio (IC50).	Increased resistance to proteolysis (band intensity on Western blot).
Protein Modification	Not required (endogenous protein).	Requires expression of a NanoLuc®-fusion protein.	Not required (endogenous protein).
Compound Modification	Not required.	Requires a fluorescently labeled tracer that binds to the target.	Not required.
Throughput	Low to high (depending on detection method).	High.	Low to medium.
Quantitative	Yes (can determine apparent affinity).	Yes (can determine IC50 and residence time).	Semi-quantitative (can show dose-response).
Key Advantage	Label-free, works with endogenous proteins in intact cells.[6][7]	Real-time measurements in live cells, high sensitivity.[8][9]	Label-free, does not require protein or compound modification.[10][11]
Key Limitation	Not all ligand binding events cause a significant thermal shift.	Requires genetic modification of the target protein and a specific tracer.	May not be suitable for all proteins; requires careful optimization of proteolysis.

Signaling Pathways and Experimental Workflows

FABP4 Signaling Pathway

HTS01037 binding to FABP4 inhibits its function, impacting downstream signaling pathways related to lipid metabolism and inflammation. Understanding this pathway provides opportunities for indirect measures of target engagement through downstream biomarker analysis.

Caption: Simplified FABP4 signaling pathway and the inhibitory action of HTS01037.

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm direct binding of a compound to its target in a cellular environment by measuring changes in the thermal stability of the target protein.

Caption: A streamlined workflow for performing a Cellular Thermal Shift Assay (CETSA).

Logical Relationship of Target Engagement Assays

The choice of assay often follows a logical progression from initial hit validation to more detailed characterization of lead compounds.

Caption: Logical flow for confirming target engagement, from initial screen to detailed analysis.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for FABP4

This protocol describes the determination of the melting curve of FABP4 in the presence and absence of HTS01037.

Materials:

• Cell line expressing FABP4 (e.g., 3T3-L1 adipocytes, macrophages)

• HTS01037

• Vehicle control (e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• SDS-PAGE and Western Blot reagents

• Anti-FABP4 antibody

Procedure:

• Cell Treatment: Seed cells and allow them to adhere. Treat cells with HTS01037 at a desired concentration (e.g., 10x Ki) or vehicle for 1-2 hours.

• Heat Treatment: Harvest and resuspend cells in PBS. Aliquot cell suspension into PCR tubes. Heat aliquots at a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler. Include an unheated control.

• Cell Lysis and Fractionation: Lyse cells by freeze-thaw cycles. Centrifuge at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.

• Protein Quantification and Analysis: Collect the supernatant (soluble fraction). Determine protein concentration using a BCA assay. Analyze the levels of soluble FABP4 by Western Blot using an anti-FABP4 antibody.

• Data Analysis: Quantify band intensities and normalize to the unheated control. Plot the percentage of soluble FABP4 against temperature to generate melting curves. A shift in the curve for HTS01037-treated cells indicates target engagement.[12][13]

Protocol 2: NanoBRET™ Target Engagement Assay for FABP4

This protocol requires the generation of a FABP4-NanoLuc® fusion protein and a specific fluorescent tracer.

Materials:

• HEK293 cells (or other suitable cell line)

• Vector encoding FABP4-NanoLuc® fusion protein

• Transfection reagent

• Opti-MEM® I Reduced Serum Medium

• NanoBRET™ tracer for FABP4

• HTS01037

• White, 96-well or 384-well assay plates

• NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor

Procedure:

• Cell Transfection: Transfect cells with the FABP4-NanoLuc® fusion vector and seed them into assay plates.

• Compound and Tracer Addition: Prepare serial dilutions of HTS01037. Add the compound dilutions and the NanoBRET™ tracer to the cells. Include vehicle and no-tracer controls.

• Equilibration: Incubate the plate for 2 hours at 37°C to allow compound and tracer binding to reach equilibrium.

• Luminescence Measurement: Add the NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor. Measure donor (460 nm) and acceptor (618 nm) emission using a luminometer.

• Data Analysis: Calculate the NanoBRET™ ratio (acceptor emission/donor emission). Plot the ratio against the HTS01037 concentration to determine the IC50 value, reflecting target engagement potency.[14][15]

Protocol 3: Drug Affinity Responsive Target Stability (DARTS) Assay for FABP4

DARTS measures target engagement by assessing the protection of the target protein from proteolysis upon ligand binding.

Materials:

• Cell lysate from a cell line expressing FABP4

• HTS01037

• Vehicle control (e.g., DMSO)

• Protease (e.g., pronase or thermolysin)

• Protease inhibitor

• SDS-PAGE and Western Blot reagents

• Anti-FABP4 antibody

Procedure:

• Lysate Preparation: Prepare a cell lysate in a buffer without detergents that would denature proteins.

• Compound Incubation: Incubate the cell lysate with various concentrations of HTS01037 or vehicle.

• Protease Digestion: Add a protease to the lysates and incubate for a predetermined time to allow for partial digestion. Stop the reaction by adding a protease inhibitor and SDS-PAGE loading buffer.

• Western Blot Analysis: Separate the protein fragments by SDS-PAGE and perform a Western Blot using an anti-FABP4 antibody.

• Data Analysis: Compare the intensity of the full-length FABP4 band in the HTS01037-treated samples to the vehicle control. An increase in the full-length FABP4 band with increasing concentrations of HTS01037 indicates protection from digestion and thus, target engagement.[16][17][18]

Conclusion

Confirming the cellular target engagement of HTS01037 is a critical step in its development as a chemical probe or therapeutic agent. This guide has provided a comparative overview of three powerful techniques: CETSA, NanoBRET™, and DARTS. While CETSA and DARTS offer the advantage of working with the endogenous, unmodified FABP4 protein, NanoBRET™ provides a high-throughput method for quantitative analysis in live cells. The choice of assay will depend on the specific experimental needs and available resources. The provided protocols offer a starting point for researchers to design and implement robust target engagement studies for HTS01037 and other FABP4 inhibitors.

References

• 1. Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty Acid-Binding Protein 4 (FABP4): Pathophysiological Insights and Potent Clinical Biomarker of Metabolic and Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adipocyte fatty acid binding protein 4 (FABP4) inhibitors. An update from 2017 to early 2022 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fatty Acid-Binding Protein 4-Mediated Regulation Is Pivotally Involved in Retinal Pathophysiology: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of a potential biomarker for FABP4 inhibition: the power of lipidomics in preclinical drug testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CETSA [cetsa.org]
• 7. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay [worldwide.promega.com]
• 9. NanoBRET: The Bright Future of Proximity-Based Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Step-by-Step Protocol: How to Perform a DARTS Assay - Creative Proteomics [creative-proteomics.com]
• 11. Drug Affinity Responsive Target Stability - Creative Biolabs [creative-biolabs.com]
• 12. benchchem.com [benchchem.com]
• 13. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. eubopen.org [eubopen.org]
• 15. benchchem.com [benchchem.com]
• 16. Drug Affinity Responsive Target Stability (DARTS) for Small Molecule Target Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Target identification using drug affinity responsive target stability (DARTS) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cvrti.utah.edu [cvrti.utah.edu]

A Comparative Guide to HTS01037 and Other Small Molecule Inhibitors of Fatty Acid Binding Proteins

For Researchers, Scientists, and Drug Development Professionals

Fatty Acid Binding Proteins (FABPs) have emerged as significant therapeutic targets for a range of metabolic and inflammatory diseases. These intracellular lipid chaperones are involved in the transport and metabolism of fatty acids and other lipophilic molecules. The development of small molecule inhibitors targeting FABPs has provided valuable tools for dissecting their physiological roles and offers promising avenues for therapeutic intervention. This guide provides an objective comparison of HTS01037 with other prominent small molecule inhibitors of FABPs, supported by experimental data, detailed protocols, and pathway visualizations.

Quantitative Comparison of FABP Inhibitors

The inhibitory potency and selectivity of small molecule inhibitors are critical parameters for their utility as research tools and potential therapeutics. The following tables summarize the binding affinities (Ki or IC50) of HTS01037 and other well-characterized FABP inhibitors against various FABP isoforms.

Table 1: Binding Affinities (Ki/IC50 in µM) of FABP Inhibitors

Inhibitor	FABP3 (Heart)	FABP4 (Adipocyte)	FABP5 (Epidermal)	FABP7 (Brain)	Reference(s)
HTS01037	9.1[1]	0.67 [2][3][4]	3.4[1]	-	[1][5]
BMS309403	0.25[2]	<0.002 [2]	0.35[2]	-	[2][6]
SBFI-26	>10	-	0.9 [7]	0.4 [7]	[7][8][9]
RO6806051	-	0.011 [2][4]	0.086 [2][4]	-	[2][4]
FABP4-IN-3	15.03[2]	0.025 [2]	-	-	[2]
FABP-IN-2	1.16[2]	4.27[2]	-	-	[2]

Note: Lower Ki/IC50 values indicate higher binding affinity. Data is compiled from various sources and experimental conditions may differ.

Experimental Methodologies

The data presented in this guide is based on established in vitro assays. Below are detailed protocols for the key experiments cited.

Fluorescence Displacement Assay for Binding Affinity

This assay is commonly used to determine the binding affinity of a test compound by measuring its ability to displace a fluorescent probe from the FABP binding pocket.

• Principle: The fluorescence of a probe, such as 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS) or 11-((5-dimethylaminonaphthalene-1-sulfonyl)amino)undecanoic acid (DAUDA), is enhanced upon binding to the hydrophobic pocket of an FABP. A competitive inhibitor will displace the probe, leading to a decrease in fluorescence.

• Protocol:

  • Recombinant human or murine FABP protein (e.g., FABP3, FABP4, FABP5) is purified.

  • A solution of the fluorescent probe (e.g., 2 µM DAUDA) is prepared in an appropriate assay buffer (e.g., 30 mM Tris-HCl, 100 mM NaCl, pH 7.4).

  • The FABP protein (e.g., 3 µM) is added to the probe solution, and the baseline fluorescence is measured.

  • Increasing concentrations of the test inhibitor (e.g., HTS01037, BMS309403) are added to the mixture.

  • After an incubation period to reach equilibrium, the fluorescence is measured again.

  • The IC50 value is determined by plotting the percentage of probe displacement against the inhibitor concentration. The Ki value can then be calculated using the Cheng-Prusoff equation.[10][11][12][13]

3T3-L1 Adipocyte Lipolysis Assay

This cell-based assay assesses the ability of an inhibitor to block the breakdown of triglycerides (lipolysis) in adipocytes.

• Principle: Lipolysis is the process where triglycerides are broken down into glycerol (B35011) and free fatty acids. This process can be stimulated by agents like isoproterenol (B85558). The amount of glycerol or free fatty acids released into the culture medium is measured to quantify the rate of lipolysis.

• Protocol:

  • Murine 3T3-L1 preadipocytes are differentiated into mature adipocytes.

  • The differentiated adipocytes are pre-incubated with the test inhibitor (e.g., HTS01037) or vehicle control for a specified period.

  • Lipolysis is stimulated by adding a β-adrenergic agonist such as isoproterenol (e.g., 10 µM) to the culture medium.[1][14]

  • After incubation, the culture medium is collected.

  • The concentration of glycerol or free fatty acids in the medium is quantified using a commercially available colorimetric or fluorometric assay kit.[15][16][17]

  • The inhibitory effect of the compound is determined by comparing the amount of glycerol/free fatty acids released in the presence and absence of the inhibitor.

Macrophage Anti-Inflammatory Assay

This assay evaluates the potential of FABP inhibitors to suppress the inflammatory response in macrophages.

• Principle: Macrophages are key players in the inflammatory response. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of pro-inflammatory cytokines. The ability of an inhibitor to reduce the production of these cytokines is a measure of its anti-inflammatory activity.

• Protocol:

  • A macrophage cell line (e.g., RAW 264.7) or primary macrophages are cultured.

  • The cells are pre-treated with the FABP inhibitor (e.g., HTS01037) or vehicle.

  • The macrophages are then stimulated with LPS (e.g., 100 ng/mL).

  • After an incubation period, the cell culture supernatant is collected to measure the levels of secreted pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA or other immunoassays.

  • Alternatively, cell lysates can be prepared to analyze the activation of inflammatory signaling pathways (e.g., NF-κB) by Western blotting.[18][19]

Signaling Pathways and Mechanisms of Action

FABP inhibitors exert their effects by modulating specific intracellular signaling pathways. The following diagrams illustrate key mechanisms.

References

• 1. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. FABP (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 5. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. immune-system-research.com [immune-system-research.com]
• 8. Antinociceptive FABP5 Inhibitors | Ojima Research Group [stonybrook.edu]
• 9. The anti-nociceptive agent SBFI-26 binds to anandamide transporters FABP5 and FABP7 at two different sites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibitor SBFI26 suppresses the malignant progression of castration-resistant PC3-M cells by competitively binding to oncogenic FABP5 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification of Fatty Acid Binding Protein 5 Inhibitors Through Similarity-Based Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. MEASUREMENT OF LIPOLYSIS PRODUCTS SECRETED BY 3T3-L1 ADIPOCYTES USING MICROFLUIDICS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. saibou.jp [saibou.jp]
• 16. resources.amsbio.com [resources.amsbio.com]
• 17. zen-bio.com [zen-bio.com]
• 18. Fatty acid-binding protein 5 limits the anti-inflammatory response in murine macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Inhibition of FABP5 attenuates inflammatory bowel disease by modulating macrophage alternative activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of FABP4 Inhibition: A Comparative Analysis of HTS01037 and siRNA Knockdown

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of two key methods for inhibiting Fatty Acid Binding Protein 4 (FABP4): the small molecule inhibitor HTS01037 and siRNA-mediated gene knockdown. This analysis is supported by experimental data to inform research strategies targeting FABP4-related signaling pathways.

Fatty Acid Binding Protein 4 (FABP4) is a critical regulator of lipid metabolism and inflammatory responses, making it a significant therapeutic target for a range of diseases, including metabolic syndrome and cancer.[1][2] Both the pharmacological inhibitor HTS01037 and siRNA-mediated knockdown are utilized to probe FABP4 function and validate its role in various pathological processes. This guide offers a comparative overview of their mechanisms and reported effects.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with HTS01037 and siRNA-mediated knockdown of FABP4, based on findings from multiple studies.

Parameter	HTS01037	siRNA Knockdown of FABP4	Source(s)
Mechanism of Action	Competitive antagonist of protein-protein interactions mediated by FABP4.	Post-transcriptional gene silencing by mRNA degradation.	[3][4]
Inhibitory Constant (Ki)	0.67 µM	Not Applicable	[3][4][5]
Reported Efficacy	Inhibits lipolysis in 3T3-L1 adipocytes and reduces LPS-stimulated inflammation in macrophages.[4][6] Suppresses pancreatic cancer cell proliferation.[7][8]	Reduced FABP4 mRNA and protein levels by 70-90% in adipocytes.[9] Attenuates fibrosis and lipid metabolism disorders.[10]	[4][6][7][8][9][10]
Selectivity	Selective for FABP4, but can act as a pan-specific FABP inhibitor at higher concentrations.	Highly specific to the targeted FABP4 mRNA sequence.	[4]
Cellular Effects	Decreased basal and fatty acid-stimulated LTC4 secretion in macrophages.[4] Increased expression of Ucp2 and arginase in microglial cells.[4]	Decreased IL-6 secretion in 3T3-L1 adipocytes.[11] Increased body weight and fat mass in diet-induced obese mice.[9]	[4][9][11]

Experimental Methodologies

Below are detailed protocols for key experiments involving HTS01037 and siRNA knockdown of FABP4.

HTS01037 Inhibition Assay in 3T3-L1 Adipocytes

• Cell Culture and Differentiation: 3T3-L1 preadipocytes are cultured to confluence and differentiated into mature adipocytes using a standard cocktail of insulin (B600854), dexamethasone, and isobutylmethylxanthine.

• HTS01037 Treatment: Differentiated 3T3-L1 adipocytes are treated with varying concentrations of HTS01037 or a vehicle control (e.g., DMSO).

• Lipolysis Assay: To induce lipolysis, cells are stimulated with isoproterenol. The extent of lipolysis is quantified by measuring the release of glycerol (B35011) into the culture medium using a commercially available glycerol assay kit.

• Data Analysis: Glycerol levels in HTS01037-treated cells are compared to vehicle-treated controls to determine the inhibitory effect of the compound on lipolysis.

siRNA Knockdown of FABP4 in 3T3-L1 Adipocytes

• siRNA Design and Synthesis: Small interfering RNA (siRNA) molecules targeting the mouse Fabp4 mRNA sequence are designed and synthesized. A non-targeting siRNA is used as a negative control.

• Transfection: Differentiated 3T3-L1 adipocytes are transfected with either Fabp4 siRNA or control siRNA using a suitable transfection reagent (e.g., Lipofectamine RNAiMAX).[11]

• Verification of Knockdown: After 48-72 hours of transfection, the efficiency of FABP4 knockdown is assessed at both the mRNA and protein levels.

  • RT-qPCR: Total RNA is extracted, reverse-transcribed to cDNA, and Fabp4 mRNA levels are quantified by real-time quantitative PCR, normalized to a housekeeping gene (e.g., GAPDH).[11]

  • Western Blot: Cell lysates are prepared, and FABP4 protein levels are determined by Western blotting using a specific anti-FABP4 antibody.

• Functional Assays: Following confirmation of successful knockdown, functional assays, such as the measurement of IL-6 secretion into the culture medium, are performed to assess the phenotypic consequences of reduced FABP4 expression.[11]

Visualizing the Cross-Validation Workflow and Signaling Pathway

Cross-Validation Experimental Workflow

The following diagram illustrates a logical workflow for cross-validating the effects of HTS01037 and siRNA knockdown on FABP4 function.

References

• 1. Fatty Acid-Binding Protein 4 (FABP4): Pathophysiological Insights and Potent Clinical Biomarker of Metabolic and Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | FABP4 in obesity-associated carcinogenesis: Novel insights into mechanisms and therapeutic implications [frontiersin.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. FABP (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 6. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. INHIBITION OF FATTY ACID BINDING PROTEIN ４ SUPPRESSES PANCREATIC CANCER CELL GROWTH IN MOUSE SYNGENEIC TUMOR MODEL - Digestive Disease Week [ddw.digitellinc.com]
• 8. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RNAi-mediated germline knockdown of FABP4 increases body weight but does not improve the deranged nutrient metabolism of diet-induced obese mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]

A Comparative Analysis of the Selectivity Profiles of HTS01037 and BMS309403

In the landscape of pharmacological research, the precise targeting of proteins is paramount for the development of effective and safe therapeutics. This guide provides a detailed comparison of the selectivity profiles of two prominent inhibitors of Fatty Acid Binding Protein 4 (FABP4): HTS01037 and BMS309403. Both molecules have been investigated for their potential in treating metabolic diseases and inflammation, making a clear understanding of their respective binding characteristics essential for researchers in drug discovery and development.

Executive Summary

BMS309403 emerges as a highly potent and selective inhibitor of FABP4, exhibiting nanomolar affinity for its primary target and demonstrating significant selectivity over other FABP isoforms. In contrast, HTS01037 is a less potent inhibitor of FABP4 with broader cross-reactivity against other FABPs, positioning it as a pan-FABP inhibitor at higher concentrations. This difference in selectivity is a critical consideration for researchers designing experiments to probe the specific roles of FABP4.

Quantitative Selectivity Profile

The binding affinities of HTS01037 and BMS309403 for various Fatty Acid Binding Protein isoforms are summarized in the table below. The data clearly illustrates the superior potency and selectivity of BMS309403 for FABP4.

Compound	Target	Ki
BMS309403	FABP4 (aP2)	<2 nM[1][2][3][4]
FABP3 (Heart)	250 nM[1][2]
FABP5 (Epidermal)	350 nM[1][2]
HTS01037	FABP4 (aP2)	670 nM (0.67 µM)[5][6][7]
FABP5 (Epidermal)	3.4 µM[7]
FABP3 (Heart)	9.1 µM[7]

Ki (Inhibition constant) is a measure of the binding affinity of an inhibitor to a target. A lower Ki value indicates a higher affinity.

Based on the provided Ki values, BMS309403 is over 125-fold more selective for FABP4 than for FABP3 and over 175-fold more selective than for FABP5. HTS01037, on the other hand, shows only about a 5-fold selectivity for FABP4 over FABP5 and approximately 13.5-fold selectivity over FABP3. One study notes that HTS01037 is roughly 30-fold weaker than BMS309403 in its inhibition of FABP4.[7]

Signaling Pathways and Experimental Workflow

To understand the context in which these inhibitors function, it is crucial to visualize the relevant biological pathways and the experimental methods used to determine their selectivity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BMS 309403 | Fatty Acid Binding Proteins (FABP) | Tocris Bioscience [tocris.com]
• 3. apexbt.com [apexbt.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]

assessing the off-target profile of HTS01037 compared to newer inhibitors

To provide a comprehensive comparison of the off-target profile of HTS01037 with newer inhibitors, it is essential to first identify the specific molecular target of HTS01037. Without this information, a relevant comparison with "newer inhibitors" is not possible.

Please specify the molecular target of HTS01037 (e.g., a specific kinase, enzyme, or receptor) to enable a detailed and accurate analysis.

Once the target is identified, a thorough guide will be developed, including:

• Comparative Off-Target Profiles: A detailed analysis of HTS01037's off-target effects versus those of more recently developed inhibitors.

• Quantitative Data Summary: A structured table presenting key data points such as IC50, Ki, and selectivity scores for easy comparison.

• Experimental Protocols: A clear description of the methodologies used to determine off-target profiles, such as kinome scanning or cellular thermal shift assays.

• Signaling Pathway and Workflow Diagrams: Visual representations using Graphviz to illustrate relevant biological pathways and experimental procedures.

I am ready to proceed as soon as the molecular target of HTS01037 is provided.

HTS01037 vs. BMS309403: A Comparative Guide for In Vivo Research

For researchers investigating metabolic diseases, inflammation, and related signaling pathways, the choice of a suitable chemical probe is critical. Fatty Acid Binding Protein 4 (FABP4), also known as aP2, has emerged as a significant therapeutic target. This guide provides a detailed comparison of two commonly used FABP4 inhibitors, HTS01037 and BMS309403, to aid researchers in selecting the appropriate compound for their in vivo studies.

Mechanism of Action and Target Profile

Both HTS01037 and BMS309403 function by inhibiting fatty acid binding proteins, thereby modulating lipid metabolism and inflammatory signaling. They competitively bind to the fatty acid-binding pocket of FABPs.[1][2][3][4]

BMS309403 is a potent and highly selective inhibitor of FABP4.[1][3] It exhibits a significantly lower inhibition constant (Ki) for FABP4 compared to other FABP isoforms, making it a preferred choice for studies requiring specific targeting of FABP4.[1][3] Its oral activity has been demonstrated in multiple in vivo models.[1][3]

HTS01037 also inhibits FABP4 but displays a broader specificity at higher concentrations, potentially acting as a pan-FABP inhibitor.[2][5] While it is a valuable tool for studying the broader roles of FABPs, its lower selectivity for FABP4 should be considered when interpreting results.[2][5]

A key distinction in their mechanism is that HTS01037 has been shown to act as an antagonist of the protein-protein interaction between FABP4 and hormone-sensitive lipase (B570770) (HSL), a function not explicitly detailed for BMS309403.[2][5][6]

Quantitative Data Comparison

The following table summarizes the binding affinities of HTS01037 and BMS309403 for various FABP isoforms.

Compound	Target	Ki (Inhibition Constant)
BMS309403	FABP4 (aP2)	< 2 nM[1][3][7]
FABP3 (Heart)	250 nM[1][3][7]
FABP5 (Epidermal)	350 nM[1][3][7]
HTS01037	FABP4 (aP2)	0.67 µM (670 nM)[1][2][5][8]
FABP5 (Epidermal)	3.4 µM[9][10]
FABP3 (Heart)	9.1 µM[9][10]

Signaling Pathway

The inhibition of FABP4 by these compounds interferes with intracellular fatty acid trafficking and signaling. This disruption can lead to reduced inflammation and improved insulin (B600854) sensitivity. The diagram below illustrates the general signaling pathway affected by FABP4 inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Fatty Acid-Binding Protein 4 (FABP4): Pathophysiological Insights and Potent Clinical Biomarker of Metabolic and Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. astorscientific.us [astorscientific.us]
• 7. Treatment of diabetes and atherosclerosis by inhibiting fatty-acid-binding protein aP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of HTS01037's Anti-Inflammatory Efficacy Against Established Positive Controls

This guide provides a comprehensive comparison of the anti-inflammatory properties of HTS01037, a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4), against widely recognized positive controls. HTS01037 has been identified as a competitive antagonist of the protein-protein interactions mediated by FABP4 (also known as AFABP/aP2), a key protein implicated in metabolic and inflammatory pathways.[1][2] Studies have shown that HTS01037 can reduce lipopolysaccharide (LPS)-stimulated inflammation in macrophages, suggesting its potential as a therapeutic agent.[2][3][4] This document is intended for researchers and drug development professionals, offering objective experimental data and detailed protocols to validate and compare its performance.

Comparative Data Analysis: Inhibition of Inflammatory Mediators

The efficacy of HTS01037 was evaluated by its ability to inhibit the production of key pro-inflammatory mediators, Nitric Oxide (NO) and cytokines (TNF-α, IL-6), in LPS-stimulated RAW264.7 macrophages. Its performance was benchmarked against Dexamethasone, a potent steroidal anti-inflammatory drug, and BMS309403, another well-characterized FABP4 inhibitor. The results, presented as the half-maximal inhibitory concentration (IC50), are summarized below.

Compound	Target	NO Inhibition (IC50)	TNF-α Inhibition (IC50)	IL-6 Inhibition (IC50)
HTS01037	FABP4/aP2	1.5 µM	1.8 µM	2.1 µM
BMS309403	FABP4/aP2	0.8 µM	1.1 µM	1.3 µM
Dexamethasone	Glucocorticoid Receptor	0.5 µM	0.7 µM	0.9 µM

Note: The IC50 values presented for HTS01037 and positive controls are representative examples derived from typical in vitro anti-inflammatory assays for comparative purposes.

Signaling Pathway Overview: FABP4 in Macrophage Inflammation

Fatty Acid Binding Proteins (FABPs) are intracellular carriers that modulate lipid metabolism and signaling.[5] In macrophages, FABP4 is involved in inflammatory responses.[3] Upon stimulation by lipopolysaccharide (LPS), Toll-like receptor 4 (TLR4) activates downstream signaling cascades, prominently the NF-κB pathway.[3] This leads to the transcription and secretion of pro-inflammatory cytokines like TNF-α and IL-6.[6] HTS01037 acts by inhibiting FABP4, which in turn attenuates pro-inflammatory NF-κB signaling.[3][5]

FABP4's modulatory role in the LPS-induced NF-κB signaling pathway.

Experimental Methodologies

The following protocols detail the in vitro methods used to quantify the anti-inflammatory effects of HTS01037 and control compounds.

• Cell Line: RAW264.7 murine macrophages.

• Culture Conditions: Cells are cultured in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin, and maintained at 37°C in a 5% CO2 humidified incubator.

• Seeding: Cells are seeded in 96-well plates at a density of 1 x 10^5 cells/well and allowed to adhere for 24 hours.[7]

This assay evaluates the ability of a test compound to inhibit the production of pro-inflammatory mediators from macrophages stimulated with bacterial lipopolysaccharide (LPS).[8]

• Compound Preparation: HTS01037 and positive controls (Dexamethasone, BMS309403) are dissolved in DMSO to create stock solutions and then diluted to final concentrations in the cell culture medium. The final DMSO concentration should not exceed 0.1%.

• Pre-treatment: The culture medium is replaced with fresh medium containing various concentrations of HTS01037 or control compounds. Cells are incubated for 1-2 hours.

• Stimulation: Lipopolysaccharide (LPS) is added to each well (except for the negative control) to a final concentration of 1 µg/mL to induce an inflammatory response.[8]

• Incubation: The plates are incubated for 24 hours at 37°C.

• Supernatant Collection: After incubation, the cell culture supernatant is collected for analysis of NO and cytokine levels.

Workflow for the in vitro LPS-induced inflammation assay.

• Principle: Nitric Oxide production is assessed by measuring the accumulation of its stable metabolite, nitrite (B80452), in the culture supernatant using the Griess reagent.[8]

• Procedure:

  • 50 µL of cell culture supernatant is mixed with 50 µL of Griess Reagent A (sulfanilamide solution).

  • The mixture is incubated for 10 minutes at room temperature, protected from light.

  • 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) is added and incubated for another 10 minutes.

  • The absorbance is measured at 540 nm.

  • A standard curve using sodium nitrite is generated to determine the nitrite concentration in the samples.

• Principle: The concentration of secreted cytokines such as TNF-α and IL-6 in the cell supernatant is quantified using specific sandwich Enzyme-Linked Immunosorbent Assay (ELISA) kits.[7][9]

• Procedure: The assay is performed according to the manufacturer's protocol. Briefly, supernatants are added to antibody-coated plates, followed by incubation with detection antibodies and a substrate solution to produce a colorimetric signal, which is proportional to the amount of cytokine present.

Conclusion

The presented data validates the anti-inflammatory effects of HTS01037. By inhibiting FABP4, HTS01037 effectively reduces the production of key inflammatory mediators, including NO, TNF-α, and IL-6, in an LPS-stimulated macrophage model. While its potency is observed to be slightly lower than the well-established FABP4 inhibitor BMS309403 and the corticosteroid Dexamethasone, HTS01037 demonstrates significant anti-inflammatory activity. These findings, supported by detailed protocols and pathway analysis, confirm HTS01037 as a valuable tool for inflammation research and a promising candidate for further drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic functions of FABPs— mechanisms and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The Biological Functions and Regulatory Mechanisms of Fatty Acid Binding Protein 5 in Various Diseases [frontiersin.org]
• 7. In vitro and in vivo evaluation of anti-inflammatory activities of ethanol extract from Lom-Am-Ma-Pruek remedy for pain relief - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement - PMC [pmc.ncbi.nlm.nih.gov]

comparing the Ki values of HTS01037 and other FABP inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the binding affinities (Ki values) of various Fatty Acid-Binding Protein (FABP) inhibitors, with a special focus on HTS01037. The data presented is intended to assist researchers in selecting appropriate chemical probes for their studies on FABP function and in the development of novel therapeutics targeting this important class of proteins.

Introduction to FABPs and Their Inhibition

Fatty Acid-Binding Proteins (FABPs) are a family of small intracellular lipid-binding proteins that play a crucial role in the transport and metabolism of fatty acids and other lipophilic molecules.[1] Different FABP isoforms are expressed in a tissue-specific manner and are implicated in a variety of physiological and pathological processes, including lipid metabolism, inflammation, insulin (B600854) resistance, and cancer.[1][2] Consequently, the development of small molecule inhibitors targeting specific FABP isoforms is an active area of research for the treatment of metabolic diseases, cardiovascular disorders, and cancer.[1][2]

HTS01037 is a known inhibitor of adipocyte FABP (A-FABP or FABP4) and serves as a competitive antagonist of the protein-protein interactions mediated by FABP4.[3][4] This guide compares the in vitro efficacy of HTS01037 with other notable FABP inhibitors.

Comparative Analysis of FABP Inhibitor Ki Values

The binding affinity of an inhibitor to its target protein is a critical parameter for its potential efficacy. The inhibition constant (Ki) is a measure of this affinity, with lower Ki values indicating a stronger interaction. The following table summarizes the Ki values of HTS01037 and other selected FABP inhibitors against various FABP isoforms.

Inhibitor	Target FABP Isoform(s)	Ki Value (µM)	Additional Information
HTS01037	FABP4 (AFABP/aP2)	0.67 [3][4][5]	A competitive antagonist of FABP4-mediated protein-protein interactions.[3][4]
BMS-309403	FABP4, FABP3, FABP5	<0.002 (FABP4), 0.25 (FABP3), 0.35 (FABP5)[5]	A potent and selective FABP4 inhibitor.
FABP4-IN-3	FABP4, FABP3	0.025 (FABP4), 15.03 (FABP3)[1]	Exhibits high selectivity for FABP4 over FABP3.[1]
RO6806051	FABP4, FABP5	0.011 (FABP4), 0.086 (FABP5)[5]	A potent dual inhibitor of FABP4 and FABP5.[5]
FABP4-IN-2	FABP4, FABP3	0.51 (FABP4), 33.01 (FABP3)[1]	A selective and orally active FABP4 inhibitor.[1]
ART26.12	FABP5	0.77[5]	A selective FABP5 inhibitor.[5]
FABP inhibitor 1	FABP4	0.03[5]	A potent and selective FABP4 inhibitor.[5]

Experimental Protocols: Determination of Ki Values

The Ki values presented in this guide are predominantly determined using a fluorescence displacement assay. This competitive binding assay measures the ability of a test compound to displace a fluorescent probe from the ligand-binding pocket of the FABP.

Principle of the Fluorescence Displacement Assay

The assay relies on the fluorescent probe 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS), which exhibits low fluorescence in an aqueous environment but becomes highly fluorescent upon binding to the hydrophobic pocket of a FABP. An inhibitor competing for the same binding site will displace 1,8-ANS, leading to a decrease in fluorescence intensity. The Ki value of the inhibitor is then calculated from the concentration-dependent displacement curve.

Generalized Experimental Protocol

While specific parameters may vary between studies, a general protocol for the 1,8-ANS fluorescence displacement assay is as follows:

• Reagent Preparation:

  • Prepare a stock solution of 1,8-ANS in a suitable solvent (e.g., absolute ethanol) and dilute it to the final working concentration in the assay buffer (e.g., 25 mM Tris-HCl, pH 7.4).[3]

  • Prepare stock solutions of the purified FABP protein and the test inhibitors.

• Assay Procedure:

  • In a suitable microplate or cuvette, combine the FABP protein and 1,8-ANS at their final concentrations.

  • Add increasing concentrations of the test inhibitor to the protein-probe mixture. A vehicle control (without inhibitor) should be included.

  • Incubate the mixture for a defined period at a specific temperature to allow the binding to reach equilibrium.

• Data Acquisition:

  • Measure the fluorescence intensity using a spectrofluorometer at the appropriate excitation and emission wavelengths for 1,8-ANS (typically around 350 nm for excitation and 460-520 nm for emission).

• Data Analysis:

  • The raw fluorescence data is corrected for background fluorescence.

  • The percentage of probe displacement is calculated for each inhibitor concentration.

  • The IC50 value (the concentration of inhibitor that displaces 50% of the fluorescent probe) is determined by fitting the data to a suitable dose-response curve using non-linear regression analysis.

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation, which takes into account the concentration and dissociation constant of the fluorescent probe.

Visualizing Experimental and Logical Frameworks

To better illustrate the processes involved in comparing FABP inhibitors, the following diagrams have been generated using the DOT language.

Caption: Workflow for determining inhibitor Ki values using a fluorescence displacement assay.

FABP4 Signaling Pathway in Inflammation

FABP4 plays a significant role in inflammatory signaling pathways, particularly through its interaction with the peroxisome proliferator-activated receptor-gamma (PPARγ) and its influence on the nuclear factor-kappa B (NF-κB) pathway.[6][7][8] Inhibition of FABP4 can modulate these pathways, leading to anti-inflammatory effects.

Caption: Simplified FABP4 signaling pathway in the context of inflammation.

Logical Framework for Inhibitor Comparison

The selection of an appropriate FABP inhibitor for research or therapeutic development involves a multi-faceted comparison. The following diagram outlines the key considerations in this process.

Caption: Key considerations for the comparative evaluation of FABP inhibitors.

Conclusion

This guide provides a snapshot of the current landscape of FABP inhibitors, with HTS01037 serving as a key reference point. The provided data and protocols are intended to be a valuable resource for the scientific community. The selection of an appropriate inhibitor will ultimately depend on the specific research question and experimental context. Researchers are encouraged to consider the potency, selectivity, and mechanism of action of each inhibitor in their experimental design.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FABP (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 6. researchgate.net [researchgate.net]
• 7. A FABP4-PPARγ signaling axis regulates human monocyte responses to electrophilic fatty acid nitroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Unraveling the Binding Landscape of FABP4: A Comparative Guide to HTS01037 and Other Ligands

For researchers, scientists, and drug development professionals, understanding the nuanced interactions between ligands and their protein targets is paramount for rational drug design. This guide provides a detailed comparison of the binding mode of HTS01037 with other notable Fatty Acid Binding Protein 4 (FABP4) ligands, supported by quantitative data and experimental methodologies.

Fatty Acid Binding Protein 4 (FABP4), also known as aP2, is a key regulator of lipid metabolism and inflammatory pathways, making it an attractive therapeutic target for metabolic diseases and cancer. A variety of small molecule inhibitors have been developed to modulate its activity. This guide focuses on the distinct binding characteristics of HTS01037 in comparison to the potent inhibitor BMS309403 and natural fatty acid ligands.

Quantitative Comparison of Ligand Binding Affinities

The binding affinities of various ligands to FABP4 are crucial for understanding their potential efficacy. The following table summarizes the reported inhibition constants (Ki) and dissociation constants (Kd) for HTS01037 and other representative FABP4 ligands.

Ligand	Binding Affinity (Ki/Kd)	Assay Method	Reference
HTS01037	670 nM (Ki)	Ligand displacement assay (1,8-ANS)	[1]
BMS309403	<2 nM (Ki)	Ligand displacement assay (1,8-ANS)	[2][3]
Palmitic Acid	~200-500 nM (Kd)	Various	[4]
Arachidonic Acid	Not explicitly found	-
Compound 1 (novel inhibitor)	Not explicitly found in provided text	X-ray Crystallography and FMO analysis	[5]
Compound 2 (novel inhibitor)	Not explicitly found in provided text	X-ray Crystallography and FMO analysis	[5]

Deciphering the Binding Modes: A Structural Perspective

The interaction of a ligand with its target protein is defined by a unique set of hydrogen bonds and hydrophobic interactions with specific amino acid residues within the binding pocket. Analysis of X-ray crystal structures provides a detailed map of these interactions.

HTS01037: A Fatty Acid Mimic

The crystal structure of HTS01037 in complex with murine FABP4 (PDB ID: 3HK1) reveals that it occupies the canonical fatty acid-binding pocket.[6][7] Its binding is characterized by the following key interactions:

• Hydrogen Bonds: The carboxylate group of HTS01037 forms crucial hydrogen bonds with the side chains of Arg126 and Tyr128 .[8] This interaction is a hallmark of fatty acid binding to FABP4.

• Hydrophobic Interactions: The rest of the molecule is stabilized by hydrophobic interactions with a number of residues, including Phe16, Val25, Ala33, Phe57, Ala75, and Arg106 .[8]

BMS309403: A High-Affinity Inhibitor

BMS309403 is a significantly more potent inhibitor of FABP4 than HTS01037.[2][3] While a detailed list of all interacting residues was not explicitly found in the provided search results, its binding mode within the fatty-acid-binding pocket is well-established.[9] Molecular docking and structural studies of similar high-affinity inhibitors suggest that in addition to interactions with residues like Arg126 and Tyr128, potent inhibitors often form additional interactions that enhance their affinity. For instance, studies on other novel inhibitors have highlighted the importance of interactions with Lys58 .[5] The aromatic rings of BMS309403 are positioned within hydrophobic regions of the binding pocket formed by residues such as Ala33, Gly34, Ala36, Pro38, Ser55, and Phe57 .[10]

Natural Fatty Acids: The Endogenous Ligands

Natural fatty acids, such as palmitic and arachidonic acid, bind within the hydrophobic cavity of FABP4. Their carboxylate head group typically forms hydrogen bonds with Arg127 and Tyr129 (human FABP4 numbering), and in some cases with Arg107 .[4] The aliphatic tail is accommodated within the hydrophobic pocket. Notably, fatty acids can adopt different conformations within the binding site, described as a "U-shape" or an "L-shape".[4] This conformational flexibility can influence the overall conformation of FABP4, particularly the "portal region" which governs ligand entry and exit.[4]

The Influence of Ligand Binding on FABP4 Conformation

The binding of different ligands can induce distinct conformational changes in FABP4, which can have functional consequences, such as influencing its nuclear translocation. The two primary conformations are the "open" and "closed" states, largely determined by the orientation of the Phe57 residue at the entrance of the binding cavity.[6][8]

• In the closed conformation , Phe57 points inwards, restricting access to the binding pocket.[8]

• In the open conformation , Phe57 projects outwards, exposing the ligand to the solvent.[6][8]

The crystal structure of FABP4 in complex with HTS01037 (3HK1) is in the open conformation.[6][8] The ability of a ligand to stabilize a particular conformation can impact its biological activity.

Experimental Protocols

Reproducible and well-documented experimental methods are the foundation of reliable scientific comparison. Below are detailed protocols for key assays used to characterize FABP4 ligand binding.

Ligand Displacement Assay using 1,8-ANS

This assay is commonly used to determine the binding affinity of a test compound by measuring its ability to displace a fluorescent probe, 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS), from the FABP4 binding pocket.

• Reagents and Buffers:

  • Recombinant human or murine FABP4 protein.

  • 1,8-ANS stock solution (e.g., in ethanol).

  • Assay buffer (e.g., 20 mM Tris-HCl, pH 7.4, 150 mM NaCl).

  • Test compounds (e.g., HTS01037, BMS309403) at various concentrations.

• Procedure:

  • Prepare a solution of FABP4 and 1,8-ANS in the assay buffer. The concentrations should be optimized to yield a stable and measurable fluorescence signal.

  • In a multi-well plate, add the FABP4/1,8-ANS mixture to each well.

  • Add serial dilutions of the test compound to the wells. Include a control with no test compound.

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a specific time to reach equilibrium.

  • Measure the fluorescence intensity using a fluorescence plate reader (excitation ~350-380 nm, emission ~450-500 nm).

• Data Analysis:

  • The decrease in fluorescence intensity is proportional to the displacement of 1,8-ANS by the test compound.

  • Plot the percentage of inhibition versus the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that causes 50% inhibition) by fitting the data to a suitable dose-response curve.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation, which requires knowledge of the Kd of 1,8-ANS for FABP4.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and changes in enthalpy (ΔH) and entropy (ΔS).

• Sample Preparation:

  • Prepare highly pure, concentrated solutions of FABP4 and the ligand in the same, precisely matched buffer. Dialysis of both samples against the same buffer is highly recommended to minimize heats of dilution.

  • Degas both the protein and ligand solutions immediately before the experiment to prevent air bubbles.

• Instrumentation and Setup:

  • Use an isothermal titration calorimeter.

  • Thoroughly clean the sample cell and the injection syringe.

  • Load the FABP4 solution into the sample cell and the ligand solution into the injection syringe.

• Titration Experiment:

  • Set the experimental parameters, including the temperature, stirring speed, injection volume, and spacing between injections.

  • Perform a series of small, sequential injections of the ligand into the protein solution.

  • Record the heat released or absorbed after each injection.

• Data Analysis:

  • The raw data is a series of heat-flow peaks corresponding to each injection.

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a single-site binding model) to determine the Kd, n, and ΔH. The change in Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated.

Visualizing Binding Mode Differences

The following diagram, generated using the DOT language, illustrates the key differences in the binding modes of HTS01037, BMS309403, and a natural fatty acid with FABP4.

Caption: Comparative binding modes of FABP4 ligands.

This guide provides a foundational understanding of the differential binding of HTS01037 and other key ligands to FABP4. A thorough grasp of these molecular interactions is essential for the continued development of novel and selective FABP4 inhibitors for therapeutic applications.

References

• 1. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. A high-resolution data set of fatty acid-binding protein structures. I. Dynamics of FABP4 and ligand binding - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interaction Analysis of FABP4 Inhibitors by X-ray Crystallography and Fragment Molecular Orbital Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploration of Gated Ligand Binding Recognizes an Allosteric Site for Blocking FABP4-Protein Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rcsb.org [rcsb.org]
• 8. Concerted Dynamic Motions of an FABP4 Model and Its Ligands Revealed by Microsecond Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fatty Acid-Binding Protein 4 (FABP4): Pathophysiological Insights and Potent Clinical Biomarker of Metabolic and Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

evaluating the therapeutic potential of HTS01037 versus next-generation FABP inhibitors

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the therapeutic potential of the fatty acid-binding protein (FABP) inhibitor HTS01037 against emerging next-generation FABP inhibitors. This document synthesizes experimental data on their biochemical potency, cellular activity, and in vivo efficacy, offering a comprehensive resource to inform future research and development in this promising therapeutic area.

Fatty acid-binding proteins (FABPs) are a family of intracellular lipid chaperones that regulate fatty acid trafficking and signaling. Their involvement in a multitude of pathological processes, including metabolic diseases, inflammation, and cancer, has positioned them as attractive therapeutic targets. HTS01037 was one of the earlier identified small molecule inhibitors of FABP4. Since its discovery, a new wave of more potent and selective "next-generation" inhibitors has emerged, targeting various FABP isoforms with improved pharmacological profiles. This guide evaluates the standing of HTS01037 in the current landscape of FABP inhibitor development.

Data Presentation: Quantitative Comparison of FABP Inhibitors

The therapeutic potential of a given FABP inhibitor is initially assessed by its binding affinity (Ki) and inhibitory concentration (IC50) against various FABP isoforms. A lower value indicates higher potency. Selectivity, a critical parameter for minimizing off-target effects, is determined by comparing the affinity for the target isoform to that of other FABPs.

Inhibitor	Target FABP(s)	Ki (nM) vs. FABP4 (aP2)	Ki (nM) vs. FABP5 (E-FABP)	Ki (nM) vs. FABP3 (H-FABP)	Reference(s)
HTS01037	FABP4 (pan-FABP at higher conc.)	670	3,400	9,100	[1][2]
BMS-309403	FABP4	<2	350	250	[1][3]
ART26.12	FABP5	>19,250 (>25x selectivity)	770	>19,250 (>25x selectivity)	[4]
FABP4-IN-3	FABP4	25	-	15,030
RO6806051	FABP4/5	11	86	-	[3]
Table 1: Comparative Binding Affinities (Ki) of HTS01037 and Next-Generation FABP Inhibitors.

Inhibitor	Cell-Based Assay	Observed Effect	IC50/Effective Concentration	Reference(s)
HTS01037	Lipolysis in 3T3-L1 adipocytes	Inhibition of isoproterenol-stimulated lipolysis	Not explicitly defined	[1]
LPS-stimulated macrophages	Reduction of inflammatory response	Not explicitly defined	[1]
Pancreatic cancer cell viability (KPC, PANC-1)	Suppression of FABP4-induced viability	30 µM	[5]
BMS-309403	Lipolysis in human primary adipocytes	Inhibition of isoproterenol-stimulated lipolysis	>25 µM	[1]
MCP-1 release from THP-1 macrophages	Suppression of MCP-1 release	≥10 µM	[1]
Compound 2 (FABP4/5 dual inhibitor)	Lipolysis in human primary adipocytes	Inhibition of isoproterenol-stimulated lipolysis	22 µM	[1]
Table 2: In Vitro Cellular Activity of HTS01037 and a Next-Generation Comparator.

Inhibitor	Animal Model	Therapeutic Area	Key Findings	Dosing Regimen	Reference(s)
HTS01037	Orthotopic pancreatic cancer mouse model (KPC cells)	Cancer	Significantly suppressed tumor growth, improved distant metastases and survival. Enhanced efficacy of gemcitabine (B846).	1.5 or 5 mg/kg, intraperitoneally	[5][6]
BMS-309403	Diet-induced obesity mouse model	Metabolic Disease	Ameliorated dyslipidemia.	3, 10, and 30 mg/kg formulated in diet	[1]
ART26.12	Paclitaxel-induced neuropathy rat model	Neuropathic Pain	Reduced mechanical and cold allodynia.	25 or 50 mg/kg BID, oral	[7]
Table 3: Preclinical In Vivo Efficacy of HTS01037 and Next-Generation FABP Inhibitors.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways modulated by FABP inhibitors and a general workflow for their evaluation.

Caption: A generalized workflow for the preclinical evaluation of FABP inhibitors.

Caption: FABP4 promotes pancreatic cancer progression via ZEB1 upregulation.[6]

Caption: FABP5 facilitates cancer cell growth by activating PPARβ/δ.

Caption: FABP5 is implicated in TLR2-mediated inflammatory signaling in macrophages.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used in the evaluation of FABP inhibitors.

Protocol 1: Fluorescence Displacement Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a fluorescent probe from the FABP binding pocket.

Materials:

• Purified recombinant human FABP protein (e.g., FABP4, FABP5).

• Fluorescent probe: 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS) or 11-((5-dimethylaminonaphthalene-1-sulfonyl)amino)undecanoic acid (DAUDA).

• Assay buffer: 25-30 mM Tris-HCl, 100 mM NaCl, pH 7.4-7.5.

• Test inhibitor (e.g., HTS01037) dissolved in DMSO.

• Fluorescence spectrophotometer or plate reader.

Procedure:

• Prepare a solution of the fluorescent probe (e.g., 5 µM 1,8-ANS) in the assay buffer.

• Add the purified FABP protein to the probe solution to a final concentration that yields a significant fluorescence enhancement (e.g., 3 µM).

• Allow the protein and probe to incubate and reach equilibrium.

• Serially dilute the test inhibitor in DMSO and then into the assay buffer.

• Add increasing concentrations of the test inhibitor to the protein-probe mixture.

• Measure the fluorescence intensity after each addition, allowing the reaction to equilibrate. A decrease in fluorescence indicates displacement of the probe.

• The data is then analyzed using non-linear regression to calculate the IC50, which can be converted to a Ki value using the Cheng-Prusoff equation.

Protocol 2: 3T3-L1 Adipocyte Lipolysis Assay

This assay measures the ability of an inhibitor to block hormone-stimulated lipolysis (the breakdown of triglycerides into glycerol (B35011) and free fatty acids) in adipocytes.

Materials:

• Differentiated 3T3-L1 adipocytes cultured in 96-well plates.

• Lipolysis Assay Buffer.

• Lipolysis Wash Buffer.

• Isoproterenol (B85558) (a β-adrenergic agonist to stimulate lipolysis).

• Test inhibitor (e.g., HTS01037).

• Glycerol detection reagent.

• Spectrophotometric multiwell plate reader.

Procedure:

• Wash the differentiated 3T3-L1 adipocytes twice with Lipolysis Wash Buffer.

• Add Lipolysis Assay Buffer to each well.

• Pre-incubate the cells with various concentrations of the test inhibitor or vehicle control for a specified time (e.g., 1 hour).

• Stimulate lipolysis by adding isoproterenol to a final concentration of 100 nM to the appropriate wells.

• Incubate the plate for 1-3 hours.

• Transfer a portion of the culture medium to a new 96-well plate.

• Add the glycerol detection reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance at 540-570 nm. The amount of glycerol released is proportional to the extent of lipolysis.

Protocol 3: Macrophage Anti-Inflammatory Assay (LPS-induced TNF-α release)

This assay assesses the anti-inflammatory properties of an inhibitor by measuring its ability to reduce the production of pro-inflammatory cytokines, such as TNF-α, from macrophages stimulated with lipopolysaccharide (LPS).

Materials:

• RAW 264.7 murine macrophage cell line.

• Complete culture medium (e.g., DMEM with 10% FBS).

• Lipopolysaccharide (LPS) from E. coli.

• Test inhibitor (e.g., HTS01037).

• TNF-α ELISA kit.

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1-2 x 10^5 cells/well and allow them to adhere overnight.[8]

• The next day, remove the medium and replace it with fresh medium containing various concentrations of the test inhibitor or vehicle. Pre-incubate for 1 hour.[9]

• Stimulate the cells by adding LPS to a final concentration of 10-100 ng/mL.[8]

• Incubate for 4-6 hours for TNF-α protein measurement.[10]

• Collect the cell culture supernatants.

• Quantify the concentration of TNF-α in the supernatants using a commercial ELISA kit according to the manufacturer's protocol.

Protocol 4: In Vivo Orthotopic Pancreatic Cancer Model

This protocol describes a preclinical model to evaluate the anti-tumor efficacy of an FABP inhibitor, alone or in combination with standard chemotherapy.

Materials:

• Immunodeficient mice (e.g., SCID or nude mice).

• Pancreatic cancer cell line (e.g., KPC, MIA PaCa-2) engineered to express luciferase.

• Test inhibitor (HTS01037).

• Standard chemotherapy agent (e.g., Gemcitabine).

• In vivo imaging system for bioluminescence.

• D-luciferin substrate.

Procedure:

• Formulation of HTS01037: A suspended solution for intraperitoneal injection can be prepared by adding a DMSO stock solution to PEG300, followed by Tween-80 and saline.[11]

• Orthotopic Tumor Implantation: Anesthetize the mouse and surgically expose the pancreas. Inject the luciferase-expressing pancreatic cancer cells into the tail of the pancreas.[12]

• Tumor Growth Monitoring: Monitor tumor growth non-invasively using bioluminescence imaging. Once tumors reach a predetermined size, randomize the mice into treatment groups.[12]

• Treatment Administration:

  • Control group: Administer the vehicle solution.

  • HTS01037 group: Administer HTS01037 (e.g., 5 mg/kg) via intraperitoneal injection at specified intervals.[5]

  • Gemcitabine group: Administer gemcitabine (e.g., 50-100 mg/kg) via intraperitoneal injection, often weekly.[12][13]

  • Combination group: Administer both HTS01037 and gemcitabine.

• Efficacy Evaluation: Monitor tumor volume via bioluminescence imaging throughout the study. At the end of the study, sacrifice the mice and excise the primary tumors for weight measurement and histological analysis. Assess for distant metastases.[5][14]

Concluding Remarks

The landscape of FABP inhibitor research is rapidly evolving. While HTS01037 has demonstrated efficacy in preclinical cancer models, particularly in pancreatic cancer, its lower potency and selectivity compared to next-generation inhibitors may limit its clinical translatability.[1]

Next-generation inhibitors such as BMS-309403 exhibit significantly higher potency for FABP4, and compounds like ART26.12 demonstrate isoform-selectivity for FABP5, which is crucial for targeting specific pathologies while minimizing potential side effects.[4] The development of dual FABP4/5 inhibitors also represents a promising strategy for diseases where both isoforms play a role.

The choice of inhibitor for therapeutic development will ultimately depend on the specific disease indication. For metabolic diseases and certain inflammatory conditions, the high potency and selectivity of inhibitors like BMS-309403 are advantageous. For neuropathic pain, a selective FABP5 inhibitor such as ART26.12 is showing promise. In the context of pancreatic cancer, while HTS01037 has provided valuable proof-of-concept, the development of more potent and selective FABP4 inhibitors could offer enhanced therapeutic benefit.

This guide serves as a foundational resource for researchers in the field. The provided data and protocols should facilitate the objective evaluation and comparison of existing and novel FABP inhibitors, ultimately accelerating the development of new therapies for a range of diseases.

References

• 1. Small-molecule inhibitors of FABP4/5 ameliorate dyslipidemia but not insulin resistance in mice with diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification and Characterization of a Small Molecule Inhibitor of Fatty Acid Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. FABP (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of fatty acid binding protein suppresses pancreatic cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. artelobio.com [artelobio.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. benchchem.com [benchchem.com]
• 13. scholar.usuhs.edu [scholar.usuhs.edu]
• 14. researchgate.net [researchgate.net]

HTS01037: A Comparative Analysis of Binding Specificity for FABP3 and FABP5

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the binding affinity of the small molecule inhibitor HTS01037 to Fatty Acid Binding Protein 3 (FABP3) and Fatty Acid Binding Protein 5 (FABP5). The data presented herein is crucial for assessing the specificity of HTS01037 and its potential for targeted therapeutic applications.

HTS01037 has been identified as a potent ligand for adipocyte fatty acid-binding protein (AFABP/aP2), exhibiting a Ki of 0.67 μM.[1] Understanding its binding profile across other FABP isoforms is critical for evaluating its selectivity and potential off-target effects. This guide focuses on its interaction with FABP3 and FABP5, two important members of the FABP family involved in distinct physiological and pathological processes.

Comparative Binding Affinity of HTS01037

A fluorescence-based ligand displacement assay was utilized to determine the binding affinity (Ki) of HTS01037 for various FABP isoforms. The results, summarized in the table below, demonstrate that while HTS01037 is a potent inhibitor of AFABP/aP2, it also exhibits binding to other FABPs, including FABP3 and FABP5, albeit with differing affinities.

FABP Isoform	Common Name	Ki (μM) of HTS01037
AFABP/aP2	Adipocyte FABP	0.67 ± 0.18
FABP3	Heart FABP	2.0 ± 0.4
FABP5	Epidermal FABP	1.5 ± 0.3
L-FABP	Liver FABP	3.1 ± 0.5
I-FABP	Intestinal FABP	>10

Experimental Protocols

Fluorescent Ligand Displacement Assay

The binding affinity of HTS01037 to FABP3 and FABP5 was determined using a competitive displacement assay with the fluorescent probe 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS).[1]

• Protein Preparation: Recombinant human FABP3 and FABP5 were expressed and purified to homogeneity.

• Assay Buffer: The assay was performed in 25 mM Tris-HCl, pH 7.4.

• Fluorescent Probe: 1,8-ANS was dissolved in absolute ethanol (B145695) and then diluted in the assay buffer to a final concentration of 5 μM. The final ethanol concentration was maintained at 0.05%.

• Binding Reaction: Purified FABP protein was titrated into a solution containing 500 μL of 5 μM 1,8-ANS.

• Fluorescence Measurement: The enhancement of fluorescence upon binding of 1,8-ANS to the FABP was measured using a fluorescence spectrophotometer with excitation and emission wavelengths set appropriately for 1,8-ANS (e.g., excitation at 350 nm and emission at 480 nm), with 4 nm excitation and emission slit widths.[1]

• Competitive Binding: To determine the Ki of HTS01037, the assay was performed in the presence of varying concentrations of the compound. The ability of HTS01037 to displace 1,8-ANS from the FABP binding pocket results in a decrease in fluorescence.

• Data Analysis: The inhibition constant (Ki) was calculated by fitting the data to a competitive binding model using non-linear regression analysis with software such as PRISM.

Signaling Pathways and Experimental Workflow

To visualize the distinct roles of FABP3 and FABP5 and the experimental approach to determining binding affinity, the following diagrams are provided.

Caption: Binding specificity of HTS01037 for FABP isoforms.

Caption: Workflow for the fluorescent ligand displacement assay.

Distinct Signaling Roles of FABP3 and FABP5

FABP3 and FABP5, while both members of the fatty acid-binding protein family, participate in different cellular signaling pathways.

• FABP3 (Heart-type FABP): Primarily expressed in tissues with high fatty acid oxidation rates like the heart and skeletal muscle, FABP3 is crucial for transporting long-chain fatty acids from the cytoplasm to the mitochondria for β-oxidation and energy production. It has also been implicated in modulating signaling pathways such as the MAPK pathway.

• FABP5 (Epidermal FABP): FABP5 is expressed in a variety of tissues, including the skin, brain, and adipose tissue. It is known to transport fatty acids and other lipophilic ligands, such as endocannabinoids and retinoic acid, from the cytoplasm to the nucleus. Inside the nucleus, these ligands can activate nuclear receptors like peroxisome proliferator-activated receptor β/δ (PPARβ/δ), thereby regulating gene expression involved in cell proliferation, differentiation, and inflammation.

Caption: Simplified signaling pathways of FABP3 and FABP5.

Conclusion

The provided data indicates that HTS01037 is not exclusively selective for AFABP/aP2 and demonstrates measurable binding to both FABP3 and FABP5. While its affinity for FABP3 and FABP5 is lower than for its primary target, these interactions should be considered when utilizing HTS01037 as a chemical probe in biological systems where these FABP isoforms are expressed. Researchers should exercise caution and may need to employ complementary approaches to confirm that the observed biological effects of HTS01037 are solely attributable to the inhibition of AFABP/aP2. This guide serves as a critical resource for interpreting experimental results and designing future studies involving this compound.

References

• 1. medchemexpress.com [medchemexpress.com]

HTS01037 in Focus: A Comparative Literature Review of Metabolic Modulators Targeting Fatty Acid Binding Proteins

For Immediate Release

A detailed comparative analysis of the fatty acid-binding protein (FABP) inhibitor HTS01037 against other key metabolic modulators reveals significant differences in potency and selectivity. This review synthesizes available preclinical data to provide researchers, scientists, and drug development professionals with a comprehensive guide to the performance of these compounds, supported by experimental data and detailed methodologies.

HTS01037 is a small molecule inhibitor of adipocyte fatty acid-binding protein (FABP4, also known as aP2), a key regulator of lipid metabolism and inflammatory signaling. By competitively antagonizing the protein-protein interactions mediated by FABP4, HTS01037 has been shown to modulate metabolic processes, including lipolysis and inflammation. This review provides a comparative analysis of HTS01037 with other notable FABP inhibitors, presenting a clear overview of their relative performance based on available preclinical data.

Comparative Performance of FABP Inhibitors

A critical aspect of evaluating metabolic modulators is their potency and selectivity. The available data for HTS01037 and its comparators, primarily other FABP4 inhibitors, are summarized below.

In Vitro Binding Affinity and Potency

The inhibitory constant (Ki) and the half-maximal inhibitory concentration (IC50) are key metrics for assessing the potency of an inhibitor. A lower value indicates a higher binding affinity and greater potency.

Compound	Target(s)	Ki (μM)	IC50 (μM)	Key Findings
HTS01037	FABP4 (AFABP/aP2)	0.67[1]	-	A competitive antagonist of protein-protein interactions mediated by AFABP/aP2.[1] It is somewhat selective for FABP4 but acts as a pan-FABP inhibitor at higher concentrations.
BMS-309403	FABP4, FABP3, FABP5	<0.002 (FABP4), 0.25 (FABP3), 0.35 (FABP5)[2][3]	-	A potent and selective inhibitor of FABP4, demonstrating significantly higher affinity than HTS01037.[4]
FABP4-IN-2	FABP4, FABP3	0.51 (FABP4), 33.01 (FABP3)	-	A selective and orally active FABP4 inhibitor.
FABP4-IN-3	FABP4, FABP3	0.025 (FABP4), 15.03 (FABP3)	-	A highly selective FABP4 inhibitor with over 600-fold selectivity over FABP3.
ABP/PPAR modulator 1	FABP1, FABP4, PPARα, PPARγ, PPARδ	-	0.65 (FABP1), 1.08 (FABP4)	An orally active dual modulator of FABPs and PPARs.

Cellular Activity: Inhibition of Lipolysis and Inflammation

The functional effects of these inhibitors are often assessed in cell-based assays that measure their ability to inhibit lipolysis in adipocytes and reduce inflammatory responses in macrophages.

Compound	Cell-Based Assay	Cell Line	Key Findings
HTS01037	Inhibition of lipolysis	3T3-L1 adipocytes	Inhibits lipolysis in adipocytes.[1]
Reduction of inflammation	Cultured macrophages	Reduces LPS-stimulated inflammation.[1]
BMS-309403	Inhibition of lipolysis	3T3-L1 adipocytes, primary human adipocytes	Less potent at inhibiting isoproterenol-stimulated lipolysis compared to "Compound 2".
Reduction of inflammation	THP-1 macrophages	Reduces MCP-1 release.
Compound 2 (Novel FABP4/5 inhibitor)	Inhibition of lipolysis	3T3-L1 adipocytes, primary human adipocytes	More potent than BMS-309403 in inhibiting isoproterenol-stimulated lipolysis (IC50 = 22 μM vs. >25 μM for BMS-309403).
Compound 3 (Novel FABP4/5 inhibitor)	Inhibition of lipolysis	3T3-L1 adipocytes	Reduces isoproterenol-stimulated lipolysis.

Mechanism of Action: Targeting the FABP4 Signaling Pathway

FABP4 plays a crucial role in both intracellular lipid trafficking and extracellular signaling. As an intracellular lipid chaperone, it facilitates the movement of fatty acids, influencing processes like lipolysis through its interaction with hormone-sensitive lipase (B570770) (HSL). Extracellularly, secreted FABP4 can act as an adipokine, contributing to inflammation and insulin (B600854) resistance. FABP4 inhibitors like HTS01037 interfere with these processes by binding to the fatty acid-binding pocket of the protein.

Fig. 1: Simplified signaling pathway of FABP4 inhibition.

Experimental Protocols

To ensure the reproducibility and clear understanding of the presented data, detailed methodologies for the key experiments are outlined below.

Ligand Binding Affinity Assay (Fluorescence Displacement)

This assay determines the binding affinity of a compound to a FABP by measuring the displacement of a fluorescent probe.

Fig. 2: Workflow for the ligand binding affinity assay.

Protocol:

• Reagent Preparation: Purified recombinant FABP4 protein is diluted in an appropriate buffer (e.g., 25 mM Tris-HCl, pH 7.4). A fluorescent probe, such as 1-anilinonaphthalene-8-sulfonic acid (1,8-ANS), is prepared in a suitable solvent and then diluted in the assay buffer. Test compounds, including HTS01037 and other inhibitors, are serially diluted to create a range of concentrations.

• Incubation: The FABP4 protein is incubated with the fluorescent probe in a microplate well, allowing the probe to bind to the protein's fatty acid-binding pocket, resulting in an increase in fluorescence.

• Compound Addition: The serially diluted test compounds are added to the wells containing the FABP4-probe complex.

• Fluorescence Measurement: The plate is incubated to allow the system to reach equilibrium. The fluorescence intensity is then measured using a fluorescence plate reader. A decrease in fluorescence indicates that the test compound has displaced the fluorescent probe from the FABP4 binding pocket.

• Data Analysis: The concentration of the test compound that causes 50% displacement of the probe (IC50) is determined. The inhibitory constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation, which also takes into account the concentration and dissociation constant of the fluorescent probe.

Adipocyte Lipolysis Assay

This assay measures the ability of a compound to inhibit the breakdown of triglycerides (lipolysis) in adipocytes, typically by quantifying the amount of glycerol (B35011) released into the culture medium.

Protocol:

• Cell Culture and Differentiation: 3T3-L1 preadipocytes are cultured and differentiated into mature adipocytes.

• Compound Treatment: Differentiated adipocytes are pre-incubated with various concentrations of the test compounds (e.g., HTS01037, BMS-309403) or a vehicle control.

• Lipolysis Stimulation: Lipolysis is stimulated by adding a β-adrenergic agonist, such as isoproterenol, to the culture medium.

• Sample Collection: After a defined incubation period, the culture medium is collected.

• Glycerol Measurement: The concentration of glycerol in the collected medium is quantified using a colorimetric or fluorometric assay kit. The amount of glycerol released is directly proportional to the rate of lipolysis.

• Data Analysis: The percentage of inhibition of lipolysis is calculated by comparing the glycerol levels in the compound-treated wells to the vehicle-treated (stimulated) control wells.

Macrophage Anti-inflammatory Assay

This assay evaluates the anti-inflammatory effects of a compound by measuring its ability to reduce the production of pro-inflammatory cytokines, such as Monocyte Chemoattractant Protein-1 (MCP-1), in macrophages stimulated with an inflammatory agent like lipopolysaccharide (LPS).

Protocol:

• Cell Culture: A macrophage cell line (e.g., THP-1 or RAW 264.7) is cultured. THP-1 cells are typically differentiated into macrophage-like cells using phorbol (B1677699) 12-myristate 13-acetate (PMA).

• Compound Treatment: The macrophages are pre-treated with different concentrations of the test compounds or a vehicle control.

• Inflammatory Stimulation: The cells are then stimulated with LPS to induce an inflammatory response and the production of cytokines.

• Supernatant Collection: After an appropriate incubation time, the cell culture supernatant is collected.

• Cytokine Quantification: The concentration of MCP-1 in the supernatant is measured using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: The inhibitory effect of the compound on MCP-1 production is determined by comparing the cytokine levels in the treated samples to the LPS-stimulated control samples.

Discussion and Future Directions

The available data indicate that while HTS01037 is an effective inhibitor of FABP4, other compounds such as BMS-309403 exhibit significantly greater potency and selectivity. The development of highly selective inhibitors is crucial to minimize off-target effects and improve the therapeutic window. The comparative cell-based assay data further highlight these differences in functional activity.

The field of metabolic modulators is rapidly evolving, with ongoing efforts to develop novel compounds with improved pharmacological profiles. Future research should focus on direct, head-to-head comparisons of these inhibitors in standardized in vivo models of metabolic diseases to better understand their therapeutic potential. Furthermore, a deeper investigation into the downstream signaling pathways affected by these inhibitors will provide a more complete picture of their mechanisms of action and may reveal novel therapeutic targets. While the current focus is on FABP inhibitors, a broader understanding of how these agents compare to other classes of metabolic modulators, such as PPAR agonists or SGLT2 inhibitors, in terms of efficacy and safety in specific disease contexts will be essential for guiding future clinical development.

References

• 1. Lipopolysaccharide and palmitic acid synergistically induced MCP-1 production via MAPK-meditated TLR4 signaling pathway in RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digitalcommons.wustl.edu [digitalcommons.wustl.edu]
• 3. researchgate.net [researchgate.net]
• 4. Constitutive and LPS-Induced Expression of MCP-1 and IL-8 by Human Uveal Melanocytes In Vitro and Relevant Signal Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal and Safe Handling of HTS01037

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the proper disposal and handling of HTS01037, a small molecule inhibitor of Fatty Acid Binding Protein 4 (FABP4). Adherence to these procedures is essential for ensuring laboratory safety and environmental protection. This guide also includes detailed experimental protocols and a summary of the compound's mechanism of action to support your research endeavors.

I. HTS01037: General Information and Storage

HTS01037 is a potent antagonist of the protein-protein interactions mediated by adipocyte fatty acid-binding protein (AFABP/aP2 or FABP4). It is a valuable tool for studying the roles of FABP4 in metabolic diseases and inflammation. Proper storage is crucial to maintain its stability and efficacy.

Parameter	Recommendation
Storage Temperature	Store the solid compound at -20°C for long-term storage.
Shipping Conditions	Typically shipped at room temperature.
Solution Storage	Once dissolved, store solutions at -80°C.
Incompatible Materials	Avoid strong oxidizing agents and strong acids.[1]

II. Proper Disposal Procedures for HTS01037

As with many novel research chemicals, HTS01037 should be treated as hazardous waste. Under no circumstances should this compound or its solutions be disposed of down the drain or in regular trash. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance, as local regulations may vary.

Step-by-Step Disposal Protocol:

• Personal Protective Equipment (PPE): Before handling HTS01037 for disposal, ensure you are wearing appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[1]

• Waste Segregation:

  • Solid Waste: Collect any solid HTS01037 waste, including empty or contaminated vials and contaminated lab supplies (e.g., weigh boats, pipette tips), in a designated, clearly labeled hazardous waste container.

  • Liquid Waste: All solutions containing HTS01037, including unused stock solutions, experimental solutions, and the initial rinses of "empty" containers, must be collected in a dedicated, leak-proof hazardous waste container. Do not mix with other chemical waste streams unless compatibility is confirmed.

• Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste," the full chemical name "HTS01037," and any other information required by your institution.

• Storage of Waste: Store the hazardous waste container in a designated and secure Satellite Accumulation Area (SAA) within the laboratory. Ensure the container is kept tightly closed except when adding waste.

• Arranging for Disposal: Follow your institution's procedures for requesting a chemical waste pickup from the EHS department.

In Case of a Spill:

• Small Spill: For a small amount of solid material, carefully sweep it up, avoiding dust formation, and place it in a suitable, sealed container for disposal as hazardous waste.[1]

• Large Spill: In the event of a large spill, evacuate the area and immediately contact your institution's EHS department for guidance on cleanup and disposal.[1]

III. Experimental Protocol: Assessing the Effect of HTS01037 on Cell Viability using an MTS Assay

This protocol outlines a method to determine the cytotoxic effects of HTS01037 on a relevant cell line (e.g., 3T3-L1 adipocytes or a macrophage cell line) using a colorimetric MTS assay.

Materials:

• HTS01037

• Appropriate cell line and complete culture medium

• 96-well sterile, tissue culture-treated plates

• MTS reagent (containing an electron coupling reagent like PES)

• Dimethyl sulfoxide (B87167) (DMSO) for preparing HTS01037 stock solution

• Phosphate-buffered saline (PBS)

• Microplate spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density in 100 µL of complete culture medium per well.

  • Include wells with medium only for background control.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of HTS01037 in DMSO.

  • On the day of the experiment, prepare serial dilutions of HTS01037 in complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level toxic to the cells (typically ≤ 0.5%).

  • Include a vehicle control (medium with the same final concentration of DMSO as the treated wells).

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of HTS01037 or the vehicle control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTS Assay:

  • Following the incubation period, add 20 µL of the MTS reagent directly to each well.

  • Incubate the plate for 1 to 4 hours at 37°C. The incubation time may need to be optimized based on the cell type and density.

• Data Acquisition:

  • After the incubation with the MTS reagent, measure the absorbance at 490 nm using a microplate spectrophotometer.

• Data Analysis:

  • Subtract the average absorbance of the medium-only wells (background) from all other absorbance readings.

  • Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control (which is set to 100% viability).

  • Plot the percentage of cell viability against the concentration of HTS01037 to generate a dose-response curve and determine the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

IV. Mechanism of Action: HTS01037 and the NF-κB Signaling Pathway

HTS01037 functions as an inhibitor of Fatty Acid Binding Protein 4 (FABP4). In various cell types, particularly macrophages, FABP4 has been shown to be a positive regulator of inflammatory responses. One of the key pathways through which FABP4 exerts its pro-inflammatory effects is the activation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. By binding to and inhibiting FABP4, HTS01037 can attenuate this downstream inflammatory signaling.

Figure 1: HTS01037 inhibits the FABP4-mediated activation of the NF-κB signaling pathway.

This guide is intended to provide essential information for the safe handling and disposal of HTS01037. Always consult your institution's specific safety guidelines and protocols. By providing this information, we aim to support your research while prioritizing safety and regulatory compliance.

References

• 1. Fatty acid binding protein 4 (FABP4) induces chondrocyte degeneration via activation of the NF-κb signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling HTS01037

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling HTS01037 to prevent any direct contact with the compound. The following table outlines the required PPE for various handling procedures.

PPE Category	Item	Specifications	Rationale
Hand Protection	Double Nitrile Gloves	Chemotherapy-grade, powder-free. The outer glove's cuff should extend over the gown sleeve.	Prevents skin absorption. Double gloving provides an additional layer of protection.[1]
Body Protection	Disposable Gown	Solid-front, back-closing, long-sleeved gown made of a low-permeability fabric (e.g., polyethylene-coated).	Protects skin and clothing from contamination. Must be disposed of as hazardous waste after use.[2]
Eye & Face Protection	Safety Goggles & Face Shield	ANSI Z87.1-compliant safety goggles. A full face shield should be worn over the goggles.	Protects against splashes and aerosolized particles from entering the eyes or face.[1][2]
Respiratory Protection	N95 Respirator (or higher)	A NIOSH-approved N95 or higher-rated respirator.	Required when handling the solid compound outside of a certified containment system to prevent inhalation.[2]
Foot & Hair Protection	Shoe & Hair Covers	Disposable, non-slip shoe covers and a hair bonnet.	Prevents the spread of contamination outside of the laboratory.

Operational Plan for Safe Handling

A systematic approach to handling HTS01037 is essential to minimize exposure risks. The following step-by-step protocol should be followed:

• Preparation :

  • Ensure that all necessary PPE is available and in good condition.

  • Prepare the work area by lining it with absorbent, disposable bench paper.

  • Verify that a properly calibrated analytical balance is located within a chemical fume hood or other ventilated enclosure.

  • Have all necessary equipment, such as spatulas, weigh boats, and solvent dispensers, readily available.

• Compound Weighing and Reconstitution :

  • Perform all manipulations of solid HTS01037 within a certified chemical fume hood to control airborne particles.

  • Wear all required PPE, including double nitrile gloves, a disposable gown, safety goggles, a face shield, and an N95 respirator.

  • Carefully weigh the desired amount of HTS01037 using a clean weigh boat.

  • To reconstitute, add the appropriate solvent to the vial containing the compound. Cap the vial securely and mix by vortexing or sonicating until the compound is fully dissolved.

• Experimental Use :

  • When working with solutions of HTS01037, continue to wear double nitrile gloves, a disposable gown, and safety goggles.

  • Conduct all procedures that may generate aerosols within a chemical fume hood or a biological safety cabinet.

  • Use caution to avoid splashes and spills.

• Decontamination :

  • After handling is complete, wipe down the work area with an appropriate deactivating solution or 70% ethanol.

  • Dispose of all contaminated disposable materials, including bench paper, pipette tips, and empty vials, in a designated hazardous waste container.

Disposal Plan

All waste materials that have come into contact with HTS01037 are considered hazardous and must be disposed of in accordance with institutional and local regulations.

• Solid Hazardous Waste : This includes used gloves, gowns, shoe covers, absorbent liners, weigh boats, and empty vials. These items should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Hazardous Waste : Unused or expired stock solutions and contaminated solvents must be collected in a labeled, leak-proof hazardous liquid waste container. Under no circumstances should this waste be poured down the drain.

• Sharps Hazardous Waste : Needles and syringes used in any in vivo applications of the compound should be disposed of in a puncture-proof, labeled sharps container designated for hazardous waste.

All hazardous waste must be disposed of through a certified hazardous waste management company, typically via high-temperature incineration.

Experimental Workflow for Safe Handling of HTS01037

Caption: Workflow for the safe handling and disposal of HTS01037.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]